Lycopsamine N-oxide-d7

Core Science & Biosynthesis

Lycopsamine N-oxide-d7: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lycopsamine N-oxide-d7 is the deuterated form of Lycopsamine N-oxide, a naturally occurring pyrrolizidine (B1209537) alkaloid (PA) found in various plant species, particularly from the Boraginaceae family. Due to the potential hepatotoxicity of PAs, accurate quantification in food, herbal products, and biological matrices is crucial for safety assessment. Lycopsamine N-oxide-d7 serves as an invaluable internal standard for analytical methods, primarily in liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate and precise quantification of the parent compound. Its chemical and physical properties closely mimic those of the unlabeled analyte, allowing it to compensate for variations during sample preparation and analysis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Lycopsamine N-oxide and its deuterated analog are presented below.

Property	Lycopsamine N-oxide	Lycopsamine N-oxide-d7
Molecular Formula	C₁₅H₂₅NO₆	C₁₅H₁₈D₇NO₆
Molecular Weight	315.36 g/mol	322.41 g/mol
CAS Number	95462-15-0	Not available
Appearance	White to off-white solid	Not specified
Solubility	Soluble in methanol (B129727), ethanol, and water	Not specified
Storage Temperature	-20°C	Not specified

Synthesis of Lycopsamine N-oxide

Experimental Protocol: Synthesis of Lycopsamine N-oxide

Step 1: Synthesis of Lycopsamine

The synthesis of Lycopsamine involves the esterification of the necine base, (-)-retronecine, with a protected form of the necic acid, (-)-viridifloric acid, followed by deprotection.

• Protection of (-)-Viridifloric Acid:

  • Dissolve (-)-viridifloric acid in a mixture of acetone (B3395972) and 2,2-dimethoxypropane.

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Stir the reaction at room temperature and monitor its completion using thin-layer chromatography (TLC).

  • Quench the reaction with a mild base (e.g., sodium bicarbonate).

  • Extract the protected acid with an organic solvent and purify it using column chromatography.

• Esterification with (-)-Retronecine:

  • Dissolve the protected (-)-viridifloric acid, (-)-retronecine, and a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) along with a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) in an anhydrous aprotic solvent (e.g., dichloromethane).

  • Stir the reaction mixture at room temperature until completion, monitoring by TLC.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Wash the filtrate with aqueous acid and brine, then dry it over anhydrous sodium sulfate.

  • Concentrate the organic layer and purify the crude product by column chromatography to obtain protected Lycopsamine.

• Deprotection to Yield Lycopsamine:

  • Dissolve the protected Lycopsamine in methanol.

  • Add an aqueous acid (e.g., dilute HCl or acetic acid) and stir at room temperature.

  • Monitor the reaction by TLC until completion.

  • Neutralize the reaction mixture with a mild base.

  • Remove the solvent under reduced pressure.

  • Purify the resulting Lycopsamine by column chromatography or recrystallization.

Step 2: N-Oxidation of Lycopsamine

• Dissolve Lycopsamine in an appropriate solvent (e.g., dichloromethane (B109758) for m-CPBA or methanol for H₂O₂).

• Cool the solution to 0°C.

• Add the oxidizing agent (e.g., meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide (H₂O₂)) portion-wise.

• Stir the reaction at 0°C and allow it to slowly warm to room temperature, monitoring by TLC.

• Upon completion, quench the excess oxidizing agent (e.g., with sodium thiosulfate (B1220275) for H₂O₂ or sodium sulfite (B76179) for m-CPBA).

• Remove the solvent and purify the crude Lycopsamine N-oxide by column chromatography or recrystallization.

Lycopsamine N-oxide-d7 chemical structure and properties

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of Lycopsamine (B1675737) N-oxide-d7, a deuterated analogue of the naturally occurring pyrrolizidine (B1209537) alkaloid, Lycopsamine N-oxide. This document is intended for researchers, scientists, and professionals in drug development and food safety who are engaged in the analysis and toxicological assessment of pyrrolizidine alkaloids.

Chemical Structure and Properties

Lycopsamine N-oxide-d7 is the deuterated form of Lycopsamine N-oxide, a pyrrolizidine alkaloid found in various plant species, particularly those belonging to the Boraginaceae family, such as comfrey (B1233415) (Symphytum officinale).[1] The "-d7" designation indicates that seven hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. Based on supplier information, the deuterium labeling is on the isopropyl group of the necic acid moiety. This isotopic labeling makes it an ideal internal standard for quantitative analysis of Lycopsamine N-oxide and related pyrrolizidine alkaloids by mass spectrometry.

The chemical structure of Lycopsamine N-oxide consists of a retronecine (B1221780) base esterified with viridifloric acid. The N-oxide is a derivative where the nitrogen atom in the pyrrolizidine ring is oxidized.

Chemical Structure of Lycopsamine N-oxide-d7 (isopropyl-d7)

Physicochemical Properties

The key chemical and physical properties of Lycopsamine N-oxide-d7 and its non-deuterated counterpart are summarized in the table below for easy comparison.

Property	Lycopsamine N-oxide-d7	Lycopsamine N-oxide
Molecular Formula	C₁₅H₁₈D₇NO₆	C₁₅H₂₅NO₆
Molecular Weight	322.40 g/mol	315.36 g/mol
CAS Number	Not available (Unlabeled: 95462-15-0)	95462-15-0
Appearance	White to light yellow solid	White to light yellow solid
Solubility	Slightly soluble in chloroform (B151607) and methanol	Slightly soluble in chloroform and methanol
Storage Conditions	-20°C, hygroscopic	-20°C, hygroscopic

Metabolic Activation and Toxicological Profile

Lycopsamine N-oxide itself is considered a pro-toxin with relatively low intrinsic toxicity.[2] Its toxic effects are manifested after metabolic activation. In the mammalian gut, gut microflora can reduce the N-oxide back to the parent tertiary amine, lycopsamine. This reduction can also occur in the liver.

Once formed, lycopsamine is metabolized by cytochrome P450 enzymes in the liver into highly reactive pyrrolic esters. These electrophilic metabolites can then form covalent bonds (adducts) with cellular macromolecules, including proteins and DNA. This process leads to cytotoxicity, genotoxicity, and, most notably, hepatotoxicity, which can manifest as hepatic sinusoidal obstruction syndrome (HSOS), previously known as veno-occlusive disease.

The metabolic pathway leading to toxicity is a critical area of study in food safety and toxicology, as contamination of honey, herbal remedies, and other foodstuffs with plants containing these alkaloids poses a health risk to humans and livestock.

References

• 1. (+)-Lycopsamine N-Oxide-D7 | LGC Standards [lgcstandards.com]
• 2. scbt.com [scbt.com]

Synthesis of Deuterated Pyrrolizidine Alkaloid Standards: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of deuterated pyrrolizidine (B1209537) alkaloid (PA) standards. These isotopically labeled compounds are indispensable tools for researchers, scientists, and drug development professionals engaged in the quantitative analysis of PAs in various matrices, including food, herbal products, and biological samples. The use of deuterated internal standards in liquid chromatography-mass spectrometry (LC-MS) methods significantly improves the accuracy and reliability of analytical data by compensating for matrix effects and variations in sample preparation and instrument response.[1][2][3][4][5]

Introduction to Pyrrolizidine Alkaloids and the Need for Deuterated Standards

Pyrrolizidine alkaloids are a large group of natural toxins produced by thousands of plant species worldwide.[6][7] Contamination of the food chain with these compounds poses a significant health risk to humans and livestock due to their potential hepatotoxicity, genotoxicity, and carcinogenicity.[7] Consequently, highly sensitive and accurate analytical methods are required for the detection and quantification of PAs to ensure food safety and support toxicological studies.

The complexity of sample matrices often leads to ion suppression or enhancement in LC-MS analysis, which can compromise the accuracy of quantification. The addition of a known amount of a deuterated analogue of the analyte as an internal standard is the preferred method to correct for these matrix effects.[1][2][3] Since the deuterated standard is chemically identical to the analyte, it co-elutes and experiences similar ionization effects, allowing for reliable quantification. However, the availability of a wide range of deuterated PA standards is limited, necessitating their chemical synthesis.

General Strategies for the Synthesis of Deuterated Pyrrolizidine Alkaloids

The synthesis of deuterated PAs typically involves the introduction of deuterium (B1214612) atoms into the PA molecule at positions that are not susceptible to exchange under normal analytical conditions. Common strategies include:

• Reduction of suitable precursors with deuterated reagents: This is a widely used method where a carbonyl group or a double bond in a precursor molecule is reduced using a deuterium source such as sodium borodeuteride (NaBD₄) or lithium aluminum deuteride (B1239839) (LiAlD₄).

• Catalytic deuterium exchange: This method involves the exchange of hydrogen atoms with deuterium from a deuterium source, often D₂O or D₂ gas, in the presence of a metal catalyst like palladium or platinum.

• Synthesis from deuterated building blocks: This approach involves the use of commercially available or synthesized small molecules that are already enriched with deuterium to build the desired PA skeleton.

The choice of the synthetic route depends on the specific PA, the desired position of the deuterium label, and the availability of starting materials.

Experimental Protocols for the Synthesis of Deuterated Pyrrolizidine Alkaloid Standards

Synthesis of Deuterated Retronecine (B1221780)

Retronecine is a common necine base of many toxic PAs.[8][9] Its deuteration can provide a versatile internal standard for a group of related alkaloids.

Method: Reduction of a Dehydroretronecine Precursor

• Preparation of Dehydroretronecine: Dehydroretronecine can be synthesized from commercially available retronecine through oxidation. A common method involves the use of manganese dioxide (MnO₂) in an inert solvent like chloroform (B151607) or dichloromethane. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the MnO₂ is filtered off, and the solvent is evaporated to yield dehydroretronecine.

• Deuterium Labeling: Dehydroretronecine is then dissolved in a suitable solvent, such as methanol-d₄ (CD₃OD) or ethanol-d₆ (C₂D₅OD). Sodium borodeuteride (NaBD₄) is added portion-wise at 0 °C. The reaction is stirred at room temperature until the starting material is consumed (monitored by TLC).

• Work-up and Purification: The reaction is quenched by the slow addition of water. The solvent is evaporated, and the residue is partitioned between water and an organic solvent like ethyl acetate. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated. The crude deuterated retronecine is then purified by column chromatography on silica (B1680970) gel.

Expected Quantitative Data:

Parameter	Expected Value
Yield	50-70%
Isotopic Purity (Deuterium Incorporation)	>95%
Positions of Deuteration	C7 and C9

Synthesis of Deuterated Senecionine (B1681732)

Senecionine is a macrocyclic diester PA and a significant food contaminant.[10]

Method: Esterification of Deuterated Retronecine with Senecic Acid

• Synthesis of Deuterated Retronecine: Follow the protocol described above to obtain deuterated retronecine.

• Esterification: Deuterated retronecine is reacted with senecic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) and a catalyst like 4-dimethylaminopyridine (B28879) (DMAP) in an aprotic solvent (e.g., dichloromethane). The reaction is typically carried out at room temperature.

• Purification: After the reaction is complete, the dicyclohexylurea byproduct is filtered off. The filtrate is washed with dilute acid and base to remove unreacted starting materials and byproducts. The organic layer is then dried and concentrated. The crude deuterated senecionine is purified by preparative high-performance liquid chromatography (HPLC).

Expected Quantitative Data:

Parameter	Expected Value
Yield	30-50%
Isotopic Purity (Deuterium Incorporation)	>95% (retained from deuterated retronecine)

Metabolic Pathways and Toxicological Relevance

The primary toxicological concern with PAs is their metabolic activation in the liver by cytochrome P450 enzymes.[7] This process involves the dehydrogenation of the necine base to form highly reactive pyrrolic esters. These electrophilic metabolites can then bind to cellular macromolecules such as DNA and proteins, leading to cytotoxicity, genotoxicity, and carcinogenicity. The use of deuterated PA standards is crucial for in vitro and in vivo studies aimed at elucidating these metabolic pathways and understanding the mechanisms of toxicity.

Below is a simplified representation of the metabolic activation pathway of a generic retronecine-type pyrrolizidine alkaloid.

Metabolic activation of pyrrolizidine alkaloids.

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of PAs in a complex matrix using deuterated internal standards.

Workflow for PA analysis using deuterated standards.

Conclusion

The synthesis of deuterated pyrrolizidine alkaloid standards is a critical endeavor that supports the accurate and reliable quantification of these toxic compounds in various matrices. This technical guide provides an overview of the synthetic strategies and general experimental protocols that can be adapted for the preparation of a range of deuterated PA standards. The availability of these standards will continue to be essential for researchers in food safety, toxicology, and drug development to better understand the risks associated with PA exposure and to develop strategies for their mitigation.

References

• 1. mdpi.com [mdpi.com]
• 2. lcms.cz [lcms.cz]
• 3. lcms.cz [lcms.cz]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrrolizidine Alkaloids as Hazardous Toxins in Natural Products: Current Analytical Methods and Latest Legal Regulations [mdpi.com]
• 8. Pyrrolizidine alkaloid biosynthesis. Synthesis of 13C-labelled putrescines and their incorporation into retronecine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Lycopsamine N-oxide-d7 certificate of analysis

Technical Guide: Lycopsamine N-oxide-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lycopsamine N-oxide-d7, a deuterated form of Lycopsamine N-oxide. This internal standard is crucial for the accurate quantification of the parent compound in various matrices.[1] Lycopsamine N-oxide is a pyrrolizidine (B1209537) alkaloid of toxicological concern due to its potential hepatotoxicity.[2][3]

Physicochemical Properties

Lycopsamine N-oxide-d7 is a stable isotope-labeled version of (+)-Lycopsamine N-oxide.[4] Key properties are summarized below.

Property	Value
Molecular Formula	C₁₅H₁₈D₇NO₆[5]
Molecular Weight	322.41 g/mol [1][5]
CAS Number (unlabeled)	95462-15-0[2][6]

Analytical Quantification

The primary method for the quantification of Lycopsamine N-oxide and its deuterated internal standard is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[7] This technique offers high sensitivity and selectivity for detecting low levels of the analyte in complex samples.[7]

Typical Method Validation Parameters

The following table outlines typical performance characteristics of a validated Ultra-Performance Liquid Chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the analysis of pyrrolizidine alkaloids, including Lycopsamine N-oxide.

Parameter	Herbal Tea Matrix	Plant Material	Honey Matrix
Linearity (Range)	1.0 - 50 µg/L	Not Specified	Not Specified
Correlation Coefficient (r²)	> 0.998[7]	> 0.994[7]	> 0.99[3]
Limit of Detection (LOD)	0.3 µg/kg[7]	~1 µg/kg[3]	0.06 - 0.25 µg/kg[3]
Limit of Quantification (LOQ)	1.0 µg/kg[7]	~3 µg/kg[3]	0.22 - 0.82 µg/kg[3]
Recovery	81.8% - 98.8%[7]	73.3% - 118.5%[7]	66.3 - 95.1%[3]
Precision (RSD)	1.98% - 7.08%[7]	2.1% - 15.4%[7]	3.2 - 8%[3]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Plant Material

This protocol is designed for the extraction and purification of Lycopsamine N-oxide from dried and ground plant material.[3]

• Extraction:

  • Weigh 2.0 g of the homogenized plant material into a 50 mL centrifuge tube.[3][7]

  • Add 20 mL of 0.1 mol/L hydrochloric acid solution (or 0.05 M Sulfuric Acid).[3][7]

  • Vortex for 1 minute and then sonicate for 30 minutes.[7]

  • Centrifuge at 8000 rpm for 5 minutes.[7]

  • Decant the supernatant into a clean tube.

  • Repeat the extraction process on the remaining pellet and combine the supernatants.[3]

• SPE Cleanup:

  • Condition a strong cation exchange (SCX) SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of water.[7]

  • Load the supernatant from the extraction step onto the cartridge.[7]

  • Wash the cartridge with 5 mL of water followed by 5 mL of methanol.[7]

  • Elute the analytes with 10 mL of 5% ammonia (B1221849) in methanol.[7]

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[7]

  • Reconstitute the residue in 1.0 mL of the initial mobile phase.[7]

  • Vortex and filter through a 0.22 µm syringe filter into an autosampler vial.[7]

UPLC-MS/MS Analysis

• Chromatographic Separation: Utilize a C18 column for separation. A common mobile phase consists of a gradient elution with water and acetonitrile, both containing 0.05% formic acid and 2.5 mmol/L ammonium (B1175870) formate.[7] A typical flow rate is between 0.3-0.4 mL/min.[7]

• Mass Spectrometric Detection: Employ an electrospray ionization (ESI) source in positive ion mode.[7] Detection is performed using Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[7]

Visualizations

Experimental Workflow for Lycopsamine N-oxide Quantification

Caption: Workflow for the quantification of Lycopsamine N-oxide.

Postulated Biosynthetic Pathway of Lycopsamine N-oxide

Caption: Simplified biosynthetic pathway of Lycopsamine N-oxide.[8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. plantaanalytica.com [plantaanalytica.com]
• 3. benchchem.com [benchchem.com]
• 4. (+)-Lycopsamine N-Oxide-D7 | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. scbt.com [scbt.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Isotopic Purity of Internal Standards in LC-MS: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The use of stable isotope-labeled internal standards (SIL-IS) is a cornerstone of precise and accurate quantification in liquid chromatography-mass spectrometry (LC-MS). By mimicking the analyte of interest, SIL-IS compensate for variability in sample preparation, chromatography, and ionization. However, the reliability of this approach is fundamentally dependent on the isotopic purity of the internal standard. This guide provides an in-depth exploration of the core requirements for isotopic purity, methods for its assessment, and its impact on analytical data quality, in line with regulatory expectations.

The Critical Role of Isotopic Purity

An ideal SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N).[1] However, the synthesis of SIL-IS is rarely perfect, resulting in the presence of a small amount of the unlabeled analyte as an impurity.[2] This isotopic impurity can lead to an overestimation of the analyte concentration, particularly at the lower limit of quantitation (LLOQ), compromising the accuracy of the assay.[1]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), largely harmonized under the International Council for Harmonisation (ICH) M10 guideline, emphasize the need for high isotopic purity of internal standards.[3][4]

Quantitative Requirements and Acceptance Criteria

While specific requirements can vary based on the assay's nature and regulatory context, general acceptance criteria for isotopic purity and its impact have been established.

Parameter	Recommendation/Acceptance Criteria	Regulatory Guideline Reference
Isotopic Purity of SIL-IS	Should be of high isotopic purity; ideally >98%. The presence of unlabeled analyte should be assessed.	ICH M10, FDA Bioanalytical Method Validation Guidance[1][4]
Analyte Contribution to IS Signal	The response in the IS channel from a high-concentration analyte solution should be <5% of the IS response at its working concentration.	BenchChem Bioanalytical Method Validation Guide[5]
IS Contribution to Analyte Signal	The response in the analyte channel from the IS working solution should be <20% of the analyte response at the LLOQ. Some sources recommend a stricter limit of <1%.	ICH M10, FDA Bioanalytical Method Validation Guidance, BenchChem Guide[3][5]
Matrix Effect	The coefficient of variation (CV) of the IS-normalized matrix factor across at least six different matrix lots should be ≤15%.	ICH M10[3]
Accuracy and Precision of QCs	Mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the CV should not exceed 15% (20% for LLOQ).	ICH M10[3]

Choosing the Right Isotope: ¹³C/¹⁵N vs. ²H

The choice of isotope can significantly impact the performance of an SIL-IS. While deuterium-labeled standards are common, ¹³C and ¹⁵N-labeled standards are often superior.

Feature	Deuterium (²H) Labeled IS	¹³C or ¹⁵N Labeled IS	Rationale and Impact
Chromatographic Co-elution	Often exhibit a slight retention time shift (isotope effect), eluting earlier than the analyte.[6][7]	Near-perfect co-elution with the unlabeled analyte.[6][7]	The larger relative mass difference of deuterium can alter physicochemical properties. Chromatographic shifts can lead to differential matrix effects, compromising accurate quantification.[6]
Isotopic Stability	Prone to back-exchange with hydrogen, especially if labels are on heteroatoms or acidic positions.[1]	Exceptionally stable as they are incorporated into the carbon/nitrogen backbone.[6]	Isotopic exchange leads to a loss of the labeled standard and potential overestimation of the analyte.
Mass Difference	Can provide a significant mass shift.	Provides a clear mass shift with minimal risk of isotopic overlap.	A mass difference of at least 3-5 Da is generally recommended to avoid mass spectrometric cross-talk.[8]

A study comparing analogous and SIL internal standards for the depsipeptide kahalalide F showed a significant improvement in assay performance with the SIL-IS. The mean bias improved from 96.8% (analogous IS) to 100.3% (SIL-IS), and the variance was significantly lower with the SIL-IS.[9]

Experimental Protocol: Determination of Isotopic Purity and Cross-Contribution

This protocol outlines the key steps to assess the isotopic purity of a SIL-IS and the potential for cross-contribution between the analyte and the internal standard.

1. Materials and Reagents:

• Analyte reference standard

• Stable Isotope-Labeled Internal Standard (SIL-IS)

• LC-MS grade solvents (e.g., acetonitrile, methanol, water)

• High-purity mobile phase additives (e.g., formic acid, ammonium (B1175870) acetate)

• Calibrated analytical balance and volumetric flasks

2. Preparation of Solutions:

• Analyte Stock Solution: Accurately prepare a high-concentration stock solution of the analyte in a suitable solvent.

• SIL-IS Stock Solution: Accurately prepare a stock solution of the SIL-IS.

• Analyte Working Solution (High Concentration): Prepare a solution of the analyte at the upper limit of quantification (ULOQ) or higher.

• SIL-IS Working Solution: Prepare a solution of the SIL-IS at the concentration to be used in the analytical method.

3. LC-MS/MS Analysis:

• Develop an LC-MS/MS method with optimized chromatographic separation and mass spectrometric detection for both the analyte and the SIL-IS.

• Inject the following solutions and acquire data:

  • Blank: Solvent used for sample preparation.

  • Analyte Working Solution (High Concentration): To assess the contribution of the analyte to the SIL-IS signal.

  • SIL-IS Working Solution: To assess the contribution of the SIL-IS to the analyte signal.

4. Data Analysis and Calculation:

• Analyte Contribution to SIL-IS:

  • Analyze the high-concentration analyte solution.

  • Measure the peak area at the mass transition of the SIL-IS.

  • Analyze the SIL-IS working solution and measure the peak area of the SIL-IS.

  • Calculate the percentage contribution: (Peak Area of IS in Analyte Solution / Peak Area of IS in IS Solution) * 100

• SIL-IS Contribution to Analyte:

  • Analyze the SIL-IS working solution.

  • Measure the peak area at the mass transition of the analyte.

  • Prepare and analyze a solution of the analyte at the LLOQ.

  • Calculate the percentage contribution: (Peak Area of Analyte in IS Solution / Peak Area of Analyte at LLOQ) * 100

• Isotopic Purity Calculation:

  • Acquire a full scan mass spectrum of the SIL-IS solution.

  • Integrate the peak areas of the isotopologues (the labeled species and any unlabeled species).

  • Calculate the isotopic purity: (Peak Area of Labeled Isotopologue / Sum of Peak Areas of All Isotopologues) * 100 Note: This calculation should account for the natural isotopic abundance of the elements in the molecule.

Visualizing Workflows and Relationships

Understanding the interplay between different factors in isotopic purity assessment is crucial. The following diagrams, generated using the DOT language, illustrate key workflows and logical relationships.

Caption: Decision workflow for selecting and validating a stable isotope-labeled internal standard.

Caption: Experimental workflow for assessing isotopic purity and cross-contribution of a SIL-IS.

Caption: Impact of isotopic purity on the reliability of bioanalytical data and regulatory outcomes.

Conclusion

The isotopic purity of stable isotope-labeled internal standards is a critical parameter that directly influences the accuracy and reliability of quantitative LC-MS assays. For researchers, scientists, and drug development professionals, a thorough understanding and rigorous assessment of isotopic purity are not merely best practices but essential components of generating high-quality, defensible data that meets regulatory expectations. The investment in high-purity, well-characterized internal standards, preferably labeled with ¹³C or ¹⁵N, is a scientifically sound decision that underpins the integrity of bioanalytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. medium.com [medium.com]
• 9. scispace.com [scispace.com]

The Natural Occurrence of Lycopsamine and its N-oxide: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrence of the pyrrolizidine (B1209537) alkaloids (PAs), lycopsamine (B1675737) and its corresponding N-oxide. These compounds, known for their potential hepatotoxicity, are secondary metabolites found in numerous plant species. This document summarizes quantitative data, details common experimental protocols for their extraction and analysis, and visualizes their biosynthetic pathway to support toxicological studies, phytochemical research, and drug development endeavors.

Natural Occurrence and Quantitative Data

Lycopsamine and lycopsamine N-oxide are predominantly found in plants belonging to the Boraginaceae, Asteraceae, and Fabaceae families.[1] The N-oxide form is often the more abundant of the two in the plant tissues.[2] The concentration of these alkaloids can vary significantly depending on the plant species, the specific part of the plant, and the environmental conditions during growth.[3][4]

Below is a summary of quantitative data on the occurrence of lycopsamine and its N-oxide in selected plant species.

Plant Species	Family	Plant Part	Analyte	Concentration (µg/g dry weight)	Analytical Method
Symphytum officinale (Comfrey)	Boraginaceae	Roots	Lycopsamine N-oxide	370 - 1610[4]	LC-MS/MS
Symphytum officinale (Comfrey)	Boraginaceae	Leaves	Lycopsamine N-oxide	26 - 110[4]	LC-MS/MS
Symphytum officinale (Comfrey)	Boraginaceae	Roots	Total PAs	1380 - 8320[5]	Not Specified
Symphytum officinale (Comfrey)	Boraginaceae	Leaves	Total PAs	15 - 55[5]	Not Specified
Amsinckia intermedia	Boraginaceae	Leaves	Lycopsamine/Lycopsamine N-oxide	~7600[3]	HPLC-esiMS
Cryptantha crassipes	Boraginaceae	Milled Leaves	N-oxides of lycopsamine and intermedine	30,000 - 50,000[3]	HPLC-ESI-MS
Ageratum conyzoides	Asteraceae	Mixed Parts	Lycopsamine (also present as N-oxide)	0.2[4][6]	Not Specified

Experimental Protocols

The accurate extraction and quantification of lycopsamine and its N-oxide are critical for research and safety assessment. The most common and robust methods involve acidic extraction followed by solid-phase extraction (SPE) for sample cleanup, and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Extraction of Lycopsamine and Lycopsamine N-oxide from Plant Material

This protocol outlines a common method for the extraction of pyrrolizidine alkaloids from dried and powdered plant material.[7][8][9]

Materials:

• Dried and powdered plant material

• 0.05 M Sulfuric Acid

• Methanol (B129727) (HPLC grade)

• Ammonia (B1221849) solution

• Centrifuge tubes (50 mL)

• Ultrasonic bath

• Centrifuge

Procedure:

• Weigh approximately 2.0 g of the homogenized plant material into a 50 mL centrifuge tube.

• Add 20 mL of 0.05 M sulfuric acid to the sample.

• Sonicate the mixture for 15 minutes to facilitate cell disruption.

• Centrifuge the sample at approximately 3800 x g for 10 minutes.

• Carefully decant the supernatant into a clean collection tube.

• Repeat the extraction process on the plant material pellet with an additional 20 mL of 0.05 M sulfuric acid to ensure complete extraction.

• Combine the supernatants from both extractions.

• Neutralize the combined acidic extract to approximately pH 7 with ammonia solution. This step is crucial before proceeding to solid-phase extraction.

Solid-Phase Extraction (SPE) Cleanup

This protocol utilizes Strong Cation Exchange (SCX) cartridges to purify and concentrate the extracted alkaloids.[7][9]

Materials:

• Strong Cation Exchange (SCX) SPE cartridges (e.g., 500 mg, 6 mL)

• Methanol (HPLC grade)

• Deionized water

• Elution solvent: 5% ammonia in methanol

• SPE manifold

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the SCX SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to dry out.

• Sample Loading: Load the neutralized plant extract from the previous step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water, followed by 5 mL of methanol to remove interfering compounds.

• Elution: Elute the retained lycopsamine and lycopsamine N-oxide from the cartridge with 10 mL of 5% ammonia in methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the high sensitivity and selectivity required for the accurate quantification of lycopsamine and its N-oxide in complex matrices.[10][11]

Instrumentation and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution is typically used with:

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol or acetonitrile (B52724) with 0.1% formic acid.

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for lycopsamine and lycopsamine N-oxide for sensitive and specific quantification.

Biosynthesis of Lycopsamine-type Pyrrolizidine Alkaloids

The biosynthesis of lycopsamine-type pyrrolizidine alkaloids begins with the formation of homospermidine from putrescine and spermidine, a reaction catalyzed by homospermidine synthase (HSS).[12][13] Homospermidine then undergoes oxidation and cyclization, mediated by a diamine oxidase, to form the characteristic pyrrolizidine nucleus, trachelanthamidine.[12][14] This necine base is then esterified with a necic acid, in the case of lycopsamine, viridifloric acid. The final step is the N-oxidation of lycopsamine to form lycopsamine N-oxide.

Below is a diagram illustrating the postulated biosynthetic pathway leading to lycopsamine and its N-oxide.

Biosynthesis of Lycopsamine and its N-oxide.

This guide provides a foundational understanding of the natural occurrence, analysis, and biosynthesis of lycopsamine and its N-oxide. This information is intended to be a valuable resource for researchers in the fields of toxicology, natural product chemistry, and drug development.

References

• 1. Pyrrolizidine alkaloid - Wikipedia [en.wikipedia.org]
• 2. plantaanalytica.com [plantaanalytica.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Analysis of Pyrrolizidine Alkaloids in Stingless Bee Honey and Identification of a Botanical Source as Ageratum conyzoides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bfr.bund.de [bfr.bund.de]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

A Technical Guide to Lycopsamine N-oxide-d7: Application in Quantitative Analysis and Toxicological Context

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lycopsamine (B1675737) N-oxide-d7, a deuterated analogue of the naturally occurring pyrrolizidine (B1209537) alkaloid (PA) Lycopsamine N-oxide. Given its primary application as an internal standard, this document details its use in quantitative analysis, alongside relevant experimental protocols and the toxicological pathways of the parent compound.

Physicochemical Properties and Identification

Lycopsamine N-oxide-d7 is the stable isotope-labeled version of Lycopsamine N-oxide, a compound found in various plant species, particularly from the Boraginaceae family.[1][2] The deuterated form serves as an ideal internal standard for mass spectrometry-based quantification due to its chemical similarity and mass difference from the native analyte.[3][4]

A specific CAS number for (+)-Lycopsamine N-oxide-d7 is not available; however, the CAS number for the unlabeled parent compound is widely referenced.[5][6]

Property	Value	Source(s)
Chemical Name	(+)-Lycopsamine N-Oxide-D7	[7][8]
CAS Number	95462-15-0 (unlabeled)	[1][7][9][10]
Molecular Formula	C₁₅H₁₈D₇NO₆	[6]
Molecular Weight	322.41 g/mol	[6]
Appearance	White to light yellow solid	[11][12]
Storage	Store at < -15°C	[9][11]

Core Application: Internal Standard in Mass Spectrometry

Deuterated standards are considered the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).[3][13] An ideal internal standard should mimic the analyte's behavior throughout sample preparation and analysis.[4] By being chemically almost identical, Lycopsamine N-oxide-d7 co-elutes with the unlabeled Lycopsamine N-oxide and experiences the same ionization efficiency or suppression in the mass spectrometer's source.[3][14] This allows it to accurately correct for variations in sample extraction, matrix effects, and instrument response, leading to highly accurate and reproducible quantification.[3][15]

The general workflow involves adding a known quantity of the deuterated standard to all samples and calibration standards before processing. The final analyte concentration is determined by the ratio of the analyte's peak area to the internal standard's peak area.[13]

Workflow for using a deuterated internal standard.

Experimental Protocols

Detailed methodologies are crucial for the successful application and study of Lycopsamine N-oxide and its deuterated analogue.

This protocol, adapted from a method for a d3-labeled standard, is directly applicable for Lycopsamine N-oxide-d7 and outlines the quantification of the analyte in a complex food matrix.[13]

• Preparation of Standards : Prepare stock solutions of Lycopsamine N-oxide and Lycopsamine N-oxide-d7 (e.g., 1 mg/mL in methanol). Create working solutions through serial dilution.[13]

• Sample Preparation :

  • Accurately weigh 1.0 g of homogenized honey into a centrifuge tube.[13]

  • Spike the sample with a known amount of the Lycopsamine N-oxide-d7 internal standard solution.[13]

  • Add 10 mL of 0.1% formic acid in water and vortex vigorously for 2 minutes.[13]

  • Centrifuge at 4000 rpm for 10 minutes.[13]

• Solid Phase Extraction (SPE) Cleanup :

  • Condition a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of water.[13]

  • Load the supernatant onto the conditioned cartridge.[13]

  • Elute the analytes with 5 mL of methanol.[13]

• Evaporation and Reconstitution :

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[13]

  • Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid) for LC-MS/MS analysis.[13]

• LC-MS/MS Analysis :

  • Column : Use a C18 reverse-phase column.[11]

  • Mobile Phase : Gradient elution with water and acetonitrile, both containing 0.1% formic acid, is common.[2][11]

  • Ionization Mode : Positive Electrospray Ionization (ESI+).[11]

  • Detection : Use Multiple Reaction Monitoring (MRM) to monitor the specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[11]

Lycopsamine N-oxide-d7 would be synthesized from a deuterated Lycopsamine precursor. The final N-oxidation step is detailed below.

• Dissolution : Dissolve Lycopsamine in a suitable solvent such as dichloromethane (B109758) (DCM).[1]

• Reaction : Cool the solution to 0°C and add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), in portions.[1]

• Monitoring : Stir the reaction, allowing it to warm to room temperature, and monitor its progress by thin-layer chromatography (TLC).[1][11]

• Quenching : Once the reaction is complete, quench the excess oxidizing agent with a 10% aqueous sodium sulfite (B76179) solution.[11]

• Work-up : Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate and brine.[11]

• Purification : Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by silica (B1680970) gel column chromatography to yield pure Lycopsamine N-oxide.[1][11]

Activation of the p53 tumor suppressor protein is a key indicator of DNA damage, a known effect of toxic pyrrolizidine alkaloids.[16]

• Cell Treatment : Culture metabolically competent cells (e.g., HepG2-CYP3A4) and treat them with various concentrations of the test compound for a specified period.[16]

• Cell Lysis : Lyse the treated cells in RIPA buffer containing protease and phosphatase inhibitors.[16]

• Protein Quantification : Determine the protein concentration of the lysates using a BCA or Bradford assay.[16]

• Western Blotting :

  • Separate equal amounts of protein via SDS-PAGE and transfer them to a PVDF membrane.[16]

  • Incubate the membrane with a primary antibody specific for p53.[16]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.[16]

• Detection and Analysis : Visualize the protein bands using an enhanced chemiluminescence (ECL) system. Quantify the band intensities and normalize the p53 signal to a loading control (e.g., β-actin).[16]

Quantitative Data

The concentration of Lycopsamine N-oxide varies significantly among different plant species and tissues.[2]

Plant Species	Family	Plant Part	Lycopsamine N-oxide Concentration (µg/g dry weight)	Analytical Method	Reference
Symphytum officinale (Comfrey)	Boraginaceae	Roots	370 - 1610	LC-MS/MS	[2]
Symphytum officinale (Comfrey)	Boraginaceae	Leaves	26 - 110	LC-MS/MS	[2]
Amsinckia intermedia	Boraginaceae	Leaves	~7600 (as lycopsamine/lycopsamine N-oxide)	HPLC-esiMS	[2]
Cryptantha crassipes	Boraginaceae	Milled Leaves	30,000 - 50,000 (as N-oxides of lycopsamine and intermedine)	HPLC-ESI-MS	[2]

Studies show that the parent alkaloid, lycopsamine, is one of the least genotoxic PAs.[16] Genotoxic potency is often expressed by a benchmark dose lower confidence limit (BMDL), where a lower value indicates higher potency.[16]

Pyrrolizidine Alkaloid	Genotoxic Potency (BMDL₅₀ in µM for γH2AX marker)	Genotoxic Potency (BMDL₁₀₀ in µM for p53 marker)	Reference
Retrorsine	0.04	0.06	[16]
Lasiocarpine	0.22	0.36	[16]
Lycopsamine	>100	45.5	[16]

Signaling Pathways and Mechanism of Action

The toxicity of Lycopsamine N-oxide is primarily due to its in vivo reduction and subsequent metabolic activation.[12][17]

Lycopsamine N-oxides are considered pro-toxins.[12] In the gut, they can be reduced to their parent tertiary amine alkaloids (e.g., lycopsamine).[12][17] In the liver, cytochrome P450 enzymes metabolize these alkaloids into highly reactive pyrrolic esters (also known as dehydro-pyrrolizidine alkaloids or DHP-esters).[17][18] These electrophilic metabolites can then bind to cellular macromolecules like DNA and proteins, forming adducts.[18][19][20] This process leads to cytotoxicity, genotoxicity, and is the basis for PA-induced liver damage and tumor initiation.[19][20][21]

Metabolic activation pathway of pyrrolizidine alkaloids.

Studies on a mixture of lycopsamine and its isomer, intermedine, have shown that these compounds induce apoptosis in hepatocytes.[22][23] A key mechanism is the induction of endoplasmic reticulum (ER) stress, which triggers the unfolded protein response (UPR).[22] This leads to the activation of the PERK/eIF2α/ATF4/CHOP signaling pathway, a hallmark cascade that ultimately results in programmed cell death (apoptosis).[22]

ER stress-induced apoptosis by lycopsamine metabolites.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. usbio.net [usbio.net]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. scbt.com [scbt.com]
• 8. (+)-Lycopsamine N-Oxide-D7 | LGC Standards [lgcstandards.com]
• 9. Lycopsamine N-oxide | 95462-15-0 | FL161609 | Biosynth [biosynth.com]
• 10. plantaanalytica.com [plantaanalytica.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 15. texilajournal.com [texilajournal.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Pyrrolizidine alkaloid - Wikipedia [en.wikipedia.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Pyrrolizidine Alkaloids: Metabolic Activation Pathways Leading to Liver Tumor Initiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Pyrrolizidine Alkaloid Secondary Pyrrolic Metabolites Construct Multiple Activation Pathways Leading to DNA Adduct Formation and Potential Liver Tumor Initiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Combined Hepatotoxicity and Toxicity Mechanism of Intermedine and Lycopsamine - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Landscape of Pyrrolizidine Alkaloids: A Technical Guide to Stable Isotope-Labeled Standards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the current sources, analytical applications, and experimental protocols for stable isotope-labeled (SIL) pyrrolizidine (B1209537) alkaloids (PAs). Due to their hepatotoxic, genotoxic, and carcinogenic properties, the accurate quantification of PAs in food, herbal products, and pharmaceuticals is of paramount importance for consumer safety and regulatory compliance. The use of SIL-PAs as internal standards in mass spectrometry-based methods is the gold standard for achieving the highest accuracy and precision in these analyses.

The Challenge of Sourcing Stable Isotope-Labeled Pyrrolizidine Alkaloids

The commercial availability of a wide range of stable isotope-labeled pyrrolizidine alkaloids is currently limited. While many companies supply unlabeled PA reference standards, the selection of their isotopically labeled counterparts is not as extensive. Researchers often rely on a few specialized suppliers or resort to custom synthesis to obtain the necessary internal standards for their analytical needs.

Below is a summary of potential suppliers and their likely offerings. It is highly recommended to contact these suppliers directly for the most current information on availability and for custom synthesis inquiries.

Supplier/Manufacturer	Likely Offerings	Notes
Toronto Research Chemicals (TRC) / LGC Standards	A key potential source for a variety of stable isotope-labeled compounds, including some alkaloids.[1] Custom synthesis services are a primary offering.[2][3]	TRC has a strong reputation for producing complex organic small molecules for biomedical research.[2] Their catalog is extensive and may contain labeled PAs not easily found through general searches.
Cambridge Isotope Laboratories, Inc. (CIL)	A world leader in the production of stable isotopes and a wide array of SIL compounds.[4][5] While not explicitly listing a wide range of labeled PAs, they are a primary source for labeled starting materials for custom synthesis.	CIL offers a vast catalog of labeled building blocks and reagents that can be used for the synthesis of more complex molecules like PAs.[6]
Merck (Sigma-Aldrich)	Offers a comprehensive portfolio of chemicals and analytical standards, including some unlabeled PAs like retrorsine. Their catalog of labeled compounds is extensive, but specific PAs are not prominently listed.[7]	A potential source for custom synthesis or for the basic chemical building blocks required for in-house synthesis.
MedChemExpress (MCE)	Provides a range of natural products, including some unlabeled pyrrolizidine alkaloids.[8][9][10] They explicitly offer custom synthesis of stable isotope-labeled compounds.[9][11]	A viable option for researchers who require a specific labeled PA that is not commercially available off-the-shelf.

The Role of Custom Synthesis

The limited commercial availability has led many researchers to synthesize their own stable isotope-labeled PAs. For instance, a study on a new HPLC-ESI-MS/MS sum parameter method for PA quantification utilized an in-house synthesized isotopically labeled internal standard, 7-O-9-O-dibutyroyl-[9,9-2H2]-retronecine.[12][13] This approach, while requiring significant synthetic chemistry expertise, allows for the creation of specific labeled analogues tailored to the analytical method.

Quantitative Analysis of Pyrrolizidine Alkaloids Using Stable Isotope Dilution Mass Spectrometry

The use of stable isotope-labeled internal standards is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby enabling accurate and precise quantification. The following sections detail a general experimental protocol for the analysis of PAs in complex matrices using UHPLC-MS/MS with a SIL internal standard.

Sample Preparation: Extraction and Solid-Phase Extraction (SPE) Cleanup

A common procedure for extracting PAs from various matrices such as honey, tea, and milk involves an acidic extraction followed by a solid-phase extraction (SPE) cleanup.

Materials:

• 0.05 M Sulfuric Acid

• Methanol (B129727)

• Ammonia (B1221849) solution

• Strong Cation Exchange (SCX) SPE cartridges

Protocol:

• Extraction: Homogenize the sample and extract with 0.05 M sulfuric acid. For some matrices, a solution of 50% methanol with 0.05 M H2SO4 can be used.[14]

• Internal Standard Spiking: At the beginning of the extraction process, spike the sample with a known amount of the stable isotope-labeled PA internal standard.

• Centrifugation: Centrifuge the extract to pellet solid debris.

• SPE Cartridge Conditioning: Condition an SCX SPE cartridge with methanol followed by water.

• Sample Loading: Load the supernatant from the centrifuged extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with water and then with 30-40% methanol to remove interfering compounds.

• Elution: Elute the PAs from the cartridge using a solution of 5% ammonia in methanol.

• Solvent Evaporation and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis, typically a mixture of methanol and water.

UHPLC-MS/MS Analysis

The separation and detection of PAs are typically performed using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS).

Typical UHPLC Conditions:

Parameter	Value
Column	ACQUITY UPLC HSS T3 (2.1 mm × 100 mm, 1.8 µm) or equivalent
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	0–1 min, 5% B; 1–10 min, 5–80% B; 10–14 min, 80% B; 14–15 min, 80–5% B; 15–16 min, 5% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	3 µL

Typical MS/MS Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Optimized for the specific instrument
Source Temperature	Optimized for the specific instrument
Desolvation Gas Flow	Optimized for the specific instrument
Collision Gas	Argon

MRM transitions (precursor ion > product ion) must be optimized for each target PA and its corresponding stable isotope-labeled internal standard.

Data Analysis and Quantification

Quantification is achieved by creating a calibration curve using known concentrations of unlabeled PA standards. The ratio of the peak area of the native PA to the peak area of the SIL internal standard is plotted against the concentration of the native PA. This ratiometric approach corrects for any analyte loss during sample preparation and variations in instrument response.

Visualizing Key Workflows and Pathways

To better illustrate the processes involved in the use of stable isotope-labeled pyrrolizidine alkaloids, the following diagrams are provided.

Caption: Workflow for the quantification of pyrrolizidine alkaloids using a stable isotope-labeled internal standard.

Caption: Simplified biosynthetic pathway of pyrrolizidine alkaloids, indicating potential stable isotope labeling points.

Conclusion

The accurate quantification of pyrrolizidine alkaloids is a critical analytical challenge in ensuring the safety of food and medicinal products. Stable isotope-labeled PAs are indispensable tools for achieving reliable results with mass spectrometry. While the commercial availability of a broad range of these labeled standards is limited, options for custom synthesis exist. The detailed experimental protocols and workflows presented in this guide provide a solid foundation for researchers and scientists to develop and implement robust analytical methods for the monitoring of these important natural toxins. As regulatory scrutiny of PAs continues to increase, the demand for and importance of stable isotope-labeled standards will undoubtedly grow.

References

• 1. Stable isotopes Reference Materials | LGC Standards [lgcstandards.com]
• 2. Toronto Research Chemicals (TRC) – Genetika Science [ptgenetika.com]
• 3. lubio.ch [lubio.ch]
• 4. otsuka.co.jp [otsuka.co.jp]
• 5. Cambridge Isotope Laboratories, Inc. – Stable Isotopes [isotope.com]
• 6. Deuterated Reagents for Pharmaceuticals – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 7. 13c labeled | Sigma-Aldrich [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Pyrrolizidine alkaloids in the food chain: development, validation, and application of a new HPLC-ESI-MS/MS sum parameter method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Metabolic Activation Pathway of Lycopsamine N-oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lycopsamine (B1675737) N-oxide, a naturally occurring pyrrolizidine (B1209537) alkaloid (PA) found in numerous plant species, is a significant compound of interest in toxicology and pharmacology. While generally considered less toxic than its parent tertiary amine, lycopsamine, its ingestion poses a considerable health risk due to its metabolic activation into highly reactive, hepatotoxic metabolites. This technical guide provides an in-depth overview of the metabolic activation pathway of lycopsamine N-oxide, supported by quantitative data, detailed experimental protocols, and pathway visualizations to facilitate further research and drug development. The primary toxic effects of lycopsamine N-oxide are mediated through its conversion to reactive pyrrolic derivatives that can cause cellular damage, genotoxicity, and, ultimately, hepatotoxicity.[1][2]

The Core Metabolic Activation Pathway

The toxicity of lycopsamine N-oxide is not direct but is a consequence of a multi-step bioactivation process that occurs in vivo.[2] This pathway primarily involves the reduction of the N-oxide to its parent alkaloid, followed by hepatic oxidation to reactive pyrrolic esters.

Reduction to Lycopsamine

Upon ingestion, lycopsamine N-oxide, a water-soluble and less toxic form of the alkaloid, can be reduced back to its more lipophilic and toxic parent compound, lycopsamine.[3][4] This reduction is carried out by:

• Gut Microflora: The anaerobic environment of the gastrointestinal tract provides a favorable condition for gut microbiota to reduce lycopsamine N-oxide to lycopsamine.[3]

• Hepatic Enzymes: Cytochrome P450 (CYP) enzymes in the liver can also facilitate this reduction.[4][5]

Hepatic Oxidation to Pyrrolic Esters

The resulting lycopsamine, a tertiary amine, is then transported to the liver, where it undergoes metabolic activation by hepatic cytochrome P450 monooxygenases, such as CYP3A4.[3][6][7] This enzymatic oxidation generates highly reactive electrophilic dehydropyrrolizidine alkaloids (DHPAs), commonly referred to as pyrrolic esters.[2][3]

Adduct Formation and Cellular Damage

These highly reactive pyrrolic metabolites can covalently bind to cellular macromolecules, including proteins and DNA, forming adducts.[2][3] The formation of these adducts is a critical step in the mechanism of PA-induced toxicity, leading to:

• Cytotoxicity: Disruption of cellular function and integrity.[3]

• Genotoxicity: Formation of DNA adducts and cross-links, leading to DNA damage.[3][7]

• Organ Damage: Primarily liver injury (hepatotoxicity).[2]

The following diagram illustrates the metabolic activation pathway of lycopsamine N-oxide.

Metabolic activation pathway of Lycopsamine N-oxide.

Quantitative Data Summary

Direct comparative studies providing precise IC50 or LD50 values for lycopsamine versus its N-oxide are limited.[3] The available data is a combination of direct comparative assertions and data on related pyrrolizidine alkaloids.

Table 1: Comparative Toxicity of Lycopsamine and Lycopsamine N-oxide

Toxicity Endpoint	Lycopsamine	Lycopsamine N-oxide	Key Findings & References
In Vitro Cytotoxicity	More Cytotoxic	Less Cytotoxic	A study on chicken hepatocytes showed that dehydropyrrolizidine alkaloid N-oxides were not significantly cytotoxic, while their parent alkaloids, including lycopsamine, were.[3]
Genotoxicity	Genotoxic	Potentially Genotoxic	The genotoxicity of PAs is linked to their metabolic activation to pyrrolic esters that form DNA adducts. Since lycopsamine is readily activated, it is considered genotoxic. Lycopsamine N-oxide can be converted to lycopsamine in vivo and therefore also poses a genotoxic risk.[3]
In Vivo Acute Toxicity	More Toxic (presumed)	Less Toxic (presumed)	Based on the general understanding of PA toxicology, the tertiary amine form (lycopsamine) is expected to be more acutely toxic than the N-oxide form due to more efficient metabolic activation.[3]

Table 2: Genotoxic Potency of Lycopsamine and Other Pyrrolizidine Alkaloids

The genotoxic potential can be assessed using benchmark dose (BMD) modeling, where a lower BMDL (Lower Confidence Limit of the Benchmark Dose) value indicates higher genotoxic potency.[7]

Pyrrolizidine Alkaloid	γH2AX (BMDL₅₀ in µM)	p53 (BMDL₁₀₀ in µM)
Lycopsamine	10.3	12.1
Retrorsine	0.04	0.05
Riddelliine	0.22	0.24
Lasiocarpine	0.23	0.17
Data from a study in metabolically competent human HepG2-CYP3A4 cells.[7]

Table 3: Concentration of Lycopsamine N-oxide in Various Plant Species

Plant Species	Family	Plant Part	Lycopsamine N-oxide Concentration (µg/g dry weight)
Symphytum officinale (Comfrey)	Boraginaceae	Roots	370 - 1610[8]
Symphytum officinale (Comfrey)	Boraginaceae	Leaves	26 - 110[8]
Amsinckia intermedia	Boraginaceae	Leaves	~7600 (as lycopsamine/lycopsamine N-oxide)[8]
Cryptantha crassipes	Boraginaceae	Milled Leaves	30,000 - 50,000 (as N-oxides of lycopsamine and intermedine)[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. Below are representative protocols for the analysis of lycopsamine N-oxide and its biological effects.

Cell Viability Assessment (MTT Assay)

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[1]

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[1]

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., lycopsamine N-oxide) and incubate for a specified period (e.g., 24 or 48 hours).[1]

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Western Blot Analysis for p53 Activation

Western blotting is used to detect the activation of specific proteins, such as the tumor suppressor p53, in response to DNA damage.[7]

• Cell Lysis: Following treatment with the test compound, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[7]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[7]

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[1]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[1]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST.[1]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for p53.[7]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.[1]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[1]

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin).[7]

Extraction of Lycopsamine N-oxide from Plant Material

This protocol outlines a general method for extracting lycopsamine N-oxide for analytical purposes.[8]

• Sample Preparation: Dry the plant material to a constant weight and grind it into a fine powder.[9]

• Extraction:

  • Weigh approximately 2.0 g of the powdered material.[8]

  • Add 20 mL of an acidic extraction solution (e.g., 0.05 M H₂SO₄ in water).[8]

  • Sonnicate the mixture for 15 minutes at room temperature.[8]

  • Centrifuge the sample at approximately 3800 x g for 10 minutes.[8]

  • Collect the supernatant.[8]

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge.[4]

  • Load the supernatant onto the cartridge.[4]

  • Wash the cartridge to remove interferences.[4]

  • Elute the analytes with methanol.[4]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[4]

  • Reconstitute the residue in the initial mobile phase for analysis.[4]

Quantification by HPLC-MS/MS

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for quantifying lycopsamine N-oxide.[8]

• Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of water and acetonitrile, both containing a small percentage of formic acid.[8]

• Mass Spectrometric Detection: Couple the HPLC to a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[8]

• Quantification: Monitor the specific precursor-to-product ion transitions for lycopsamine N-oxide. Use a certified reference standard to create a calibration curve for accurate quantification.[8]

Signaling Pathways and Experimental Workflows

Visualization of the interconnected pathways and experimental procedures is crucial for a comprehensive understanding.

Cellular Response to DNA Damage

The formation of DNA adducts by reactive metabolites of lycopsamine triggers a cellular response to DNA damage, often involving the p53 signaling pathway.

Cellular response to DNA damage induced by lycopsamine metabolites.

General Experimental Workflow for Biomarker Quantification

The quantification of lycopsamine N-oxide or its metabolites as biomarkers of exposure follows a standardized workflow.

General experimental workflow for biomarker quantification.

Conclusion

The metabolic activation of lycopsamine N-oxide is a critical determinant of its hepatotoxicity. The conversion to its parent tertiary amine, lycopsamine, and subsequent metabolism by hepatic CYP enzymes to reactive pyrrolic esters that form adducts with cellular macromolecules is the primary mechanism of toxicity.[3] While lycopsamine N-oxide is less directly toxic than lycopsamine, its potential for in vivo reduction means it cannot be considered non-toxic.[3] A thorough understanding of this pathway, supported by robust analytical methodologies, is essential for the accurate assessment of the risks associated with exposure to this and other pyrrolizidine alkaloids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Pyrrolizidine Alkaloids in Honey by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrolizidine (B1209537) alkaloids (PAs) are a large group of naturally occurring toxins produced by numerous plant species worldwide.[1][2] These compounds are a concern for human health due to their potential to cause liver damage, while some have also been shown to be genotoxic and carcinogenic.[3][4] Honey can become contaminated with PAs when bees forage on the nectar of PA-producing plants.[1][5] Consequently, robust and sensitive analytical methods are required to quantify PA levels in honey to ensure food safety and regulatory compliance.

This application note provides a detailed protocol for the quantitative analysis of pyrrolizidine alkaloids and their N-oxides in honey using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described method is based on solid-phase extraction (SPE) for sample cleanup and subsequent analysis by a triple quadrupole mass spectrometer, a technique that offers high sensitivity and selectivity for the detection of trace-level contaminants.[6]

Experimental Protocols

Reagents and Materials

• Solvents: Methanol (B129727) (MeOH), acetonitrile (B52724) (ACN), and water (H₂O) of LC-MS/MS grade.

• Acids: Sulfuric acid (H₂SO₄) and formic acid of analytical grade.

• Bases: Ammonia (B1221849) (NH₄OH) and triethylamine (B128534) of analytical grade.

• Salts: Ammonium (B1175870) formate (B1220265).

• SPE Cartridges: Strong cation exchange (SCX) cartridges (e.g., Oasis MCX, Bond Elut SCX).[1][2][6]

• PA Standards: Analytical standards of the target pyrrolizidine alkaloids and their N-oxides.

• Internal Standards: Appropriate isotopically labeled PA standards (optional but recommended for improved accuracy).

• Reagent Preparation:

  • Extraction Solution: 0.05 M Sulfuric Acid: Prepare by diluting concentrated sulfuric acid with deionized water.[1][2][6]

  • Elution Solution: 2.5% Ammoniacal Methanol: Prepare by mixing 7.8 mL of concentrated ammonia with methanol and making up to 100 mL.[2] Alternatively, a mixture of ethyl acetate, methanol, and acetonitrile with ammonia and triethylamine can be used.[1]

  • Mobile Phase A: 0.1% Formic acid in water with ammonium formate.[2]

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid and ammonium formate.[2]

Sample Preparation

• Honey Sample Homogenization: Stir the honey sample thoroughly to ensure homogeneity before weighing.

• Extraction:

  • Weigh 2 to 10 grams of the homogenized honey sample into a centrifuge tube.[1][2]

  • Add 20 to 30 mL of 0.05 M sulfuric acid solution.[1][2]

  • Shake vigorously until the honey is completely dissolved. This can be done using a vortex mixer or an overhead shaker for about 30 minutes.[2]

  • Centrifuge the sample at approximately 4,000-5,000 g for 10 minutes to pellet any solid particles.[1][2]

• Solid-Phase Extraction (SPE) Cleanup:

  • Conditioning: Condition a strong cation exchange SPE cartridge with methanol followed by 0.05 M sulfuric acid.[1]

  • Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with water and then with methanol to remove interfering matrix components.[1]

  • Elution: Elute the pyrrolizidine alkaloids from the cartridge using an ammoniacal methanol solution or a mixture of ethyl acetate:methanol:acetonitrile with ammonia and triethylamine.[1]

• Final Extract Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 50 °C).[2]

  • Reconstitute the residue in a small volume (e.g., 500 µL to 1 mL) of the initial mobile phase composition (e.g., 95:5 water:methanol).

  • Filter the reconstituted extract through a 0.2 µm syringe filter into an LC vial for analysis.[1]

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used for the separation of PAs.

  • Mobile Phase: A gradient elution using water with formic acid and ammonium formate (A) and acetonitrile or methanol with formic acid and ammonium formate (B) is common.[2]

  • Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

  • Injection Volume: 5 to 20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive mode is used.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[7] For each target analyte, at least two specific precursor-to-product ion transitions should be monitored for quantification and confirmation.[2]

  • Instrumentation: A triple quadrupole mass spectrometer is well-suited for this application.

Quantitative Data

The following tables summarize the quantitative performance data for the analysis of pyrrolizidine alkaloids in honey from various studies.

Table 1: Limits of Quantification (LOQs) for Pyrrolizidine Alkaloids in Honey

Pyrrolizidine Alkaloid	LOQ (µg/kg) - Study 1	LOQ (µg/kg) - Study 2[1]	LOQ (µg/kg) - Study 3[8]
Senecionine	0.6	1	0.05 - 1.00
Retrorsine	0.6	1	0.05 - 1.00
Echimidine	0.6	1	0.05 - 1.00
Lycopsamine	0.6	1	0.05 - 1.00
Intermedine	0.6	1	0.05 - 1.00
Seneciphylline	0.6	1	0.05 - 1.00
Lasiocarpine	0.6	1	0.05 - 1.00
Heliotrine	-	1	0.05 - 1.00
Jacobine	-	1	0.05 - 1.00
Senkirkine	-	1	0.05 - 1.00
Co-eluting isomers (sum)	1.2	-	-

Table 2: Recovery Rates of Pyrrolizidine Alkaloids from Spiked Honey Samples

Pyrrolizidine Alkaloid	Recovery (%) - Study 1[1]	Recovery (%) - Study 2[8]
Senecionine	80.6 - 114.5	64.5 - 103.4
Retrorsine	80.6 - 114.5	64.5 - 103.4
Echimidine	80.6 - 114.5	64.5 - 103.4
Lycopsamine	80.6 - 114.5	64.5 - 103.4
Intermedine	80.6 - 114.5	64.5 - 103.4
Seneciphylline	80.6 - 114.5	64.5 - 103.4
Lasiocarpine	80.6 - 114.5	64.5 - 103.4
Heliotrine	80.6 - 114.5	64.5 - 103.4
Jacobine	80.6 - 114.5	64.5 - 103.4
Senkirkine	80.6 - 114.5	64.5 - 103.4

Regulatory Context

While there are no universally established maximum residue limits (MRLs) for pyrrolizidine alkaloids in honey in all jurisdictions, regulatory bodies are increasingly focusing on these contaminants.[3][5] For instance, the European Union has set maximum levels for PAs in other food categories like tea, herbal infusions, and food supplements.[4][9][10] The general principle of keeping PA levels in food "as low as reasonably achievable" (ALARA) is widely adopted.[6]

Visualizations

Caption: Experimental workflow for the quantitative analysis of pyrrolizidine alkaloids in honey.

Caption: Logical relationship of the analytical steps for PA quantification in honey.

References

• 1. Pyrrolizidine Alkaloids in Honey: Determination with Liquid Chromatography-mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bfr.bund.de [bfr.bund.de]
• 3. Pyrrolizidine alkaloids (PAs) in honey and pollen-legal regulation of PA levels in food and animal feed required - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. gba-group.com [gba-group.com]
• 5. Pyrrolizidine alkaloids in foods | Food Standards Australia New Zealand [foodstandards.gov.au]
• 6. lcms.cz [lcms.cz]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Pyrrolizidine alkaloids – Maximum Levels as of July 01, 2022 - Quality Services International [qsi-q3.com]
• 10. NEW MAXIMUM LEVELS OF PYRROLIZIDINE ALKALOIDS | Food Compliance Solutions [regulatory.mxns.com]

Application Notes and Protocols for the UHPLC-MS/MS Analysis of Pyrrolizidine Alkaloids in Herbal Teas

Introduction

Pyrrolizidine (B1209537) alkaloids (PAs) are a large group of natural toxins produced by various plant species that can contaminate herbal teas and other food products.[1][2] Due to their potential hepatotoxic, genotoxic, and carcinogenic properties, regulatory bodies worldwide have set stringent limits on their presence in food.[3][4] This application note provides a detailed protocol for the sensitive and selective quantification of a wide range of PAs in herbal tea matrices using Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS). The described method is suitable for routine monitoring and quality control in the food safety sector.

Experimental Workflow

The overall experimental workflow for the analysis of PAs in herbal teas is depicted below. It involves sample preparation through extraction and purification, followed by instrumental analysis using UHPLC-MS/MS.

Caption: Experimental workflow for the UHPLC-MS/MS analysis of Pyrrolizidine Alkaloids in herbal teas.

Detailed Experimental Protocols

This section outlines the detailed methodology for the analysis of PAs in herbal tea samples.

Sample Preparation

The sample preparation procedure is critical for the effective extraction and purification of PAs from the complex tea matrix.

Materials:

• Homogenized herbal tea sample

• Extraction solvent: 0.05 M Sulfuric acid in 50% methanol[1][2]

• Solid-Phase Extraction (SPE) cartridges: Strong cation exchange (e.g., Oasis MCX)[1][5]

• Washing solutions: Water and Methanol[5]

• Elution solution: 6% ammonia (B1221849) in methanol (B129727) (v/v)[5]

• Reconstitution solvent: 5% methanol in water[3][5]

Protocol:

• Weigh 2 grams of the homogenized tea sample into a 50 mL centrifuge tube.[1]

• Add 40 mL of the extraction solvent (0.05 M sulfuric acid in 50% methanol) and shake for 30 minutes.[1]

• Centrifuge the extract for 10 minutes at 2900 G.[1]

• Precondition an SPE cartridge with 5 mL of methanol followed by 5 mL of 0.05 M sulfuric acid.[5]

• Load 2 mL of the supernatant onto the conditioned SPE cartridge.[5]

• Wash the cartridge with 6 mL of water, followed by 6 mL of methanol.[5]

• Dry the cartridge under a stream of nitrogen for 5-10 minutes.[5]

• Elute the PAs twice with 5 mL of the elution solution (6% ammonia in methanol).[5]

• Evaporate the combined eluates to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the reconstitution solvent (5% methanol in water).[5]

• Centrifuge the reconstituted sample and transfer the supernatant to an HPLC vial for analysis.[5]

UHPLC-MS/MS Analysis

The instrumental analysis is performed using a UHPLC system coupled to a triple quadrupole mass spectrometer.

Instrumentation:

• UHPLC system (e.g., Agilent 1260 Infinity LC, Shimadzu Nexera X2)[1][5]

• Triple quadrupole mass spectrometer (e.g., Agilent 6490, Shimadzu 8060)[1][5]

• Analytical column: C18 reversed-phase column (e.g., X-Bridge C18)[1]

Chromatographic Conditions:

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid in water[6]

• Mobile Phase B: Methanol with 5 mM ammonium formate and 0.1% formic acid[6]

• Flow Rate: 0.3 mL/min[1]

• Injection Volume: 2 µL[7]

• Column Temperature: 40 °C[7]

• Gradient Elution:

  • Start with 5% B for 0.5 min

  • Increase to 30% B over 6.5 min

  • Increase to 95% B over 4 min and hold for 2 min

  • Return to 5% B in 0.1 min and hold for 1.9 min[1]

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)[1][5]

• Detection Mode: Multiple Reaction Monitoring (MRM)[1][5]

• Specific precursor-to-product ion transitions, collision energies, and other compound-dependent parameters should be optimized for each target PA.

Quantitative Data Summary

The following table summarizes the method performance data for the quantification of various pyrrolizidine alkaloids in herbal tea matrices. The data is compiled from multiple validated methods and demonstrates the sensitivity and reliability of the UHPLC-MS/MS approach.

Pyrrolizidine Alkaloid	Linearity (r²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)
Echimidine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Europine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Europine-N-oxide	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Heliotrine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Intermedine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Jacobine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Lasiocarpine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Lycopsamine	>0.99	0.03 - 0.75	0.1 - 2.5	67.6 - 107.6
Data compiled from multiple sources demonstrating typical performance characteristics.[3][4]

Conclusion

The described UHPLC-MS/MS method provides a robust and sensitive approach for the determination of a broad range of pyrrolizidine alkaloids in various herbal tea samples. The detailed sample preparation protocol ensures effective removal of matrix interferences, while the optimized chromatographic and mass spectrometric conditions allow for accurate and reliable quantification at low levels. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals involved in the safety and quality assessment of herbal products.

References

• 1. Determination of Pyrrolizidine Alkaloids in Teas Using Liquid Chromatography–Tandem Mass Spectrometry Combined with Rapid-Easy Extraction [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. shimadzu.com [shimadzu.com]
• 7. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Pyrrolizidine Alkaloid Analysis in Food Matrices

These application notes provide detailed protocols for the sample preparation of various food matrices for the analysis of pyrrolizidine (B1209537) alkaloids (PAs) and their N-oxides. The methodologies are intended for researchers, scientists, and professionals in drug development and food safety.

Introduction

Pyrrolizidine alkaloids (PAs) are naturally occurring toxins produced by a wide variety of plants.[1] They can contaminate food sources such as honey, tea, herbal infusions, spices, and dairy products, posing a health risk to humans due to their potential hepatotoxic, genotoxic, and carcinogenic properties.[2] Accurate and sensitive analytical methods are crucial for monitoring PA levels in the food chain to ensure consumer safety. This document outlines validated sample preparation protocols for the extraction and purification of PAs from various food matrices prior to analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

I. Sample Preparation Protocol for Honey: Solid-Phase Extraction (SPE)

This protocol is suitable for the extraction and cleanup of PAs from honey samples. It utilizes a strong cation exchange solid-phase extraction for the selective isolation of PAs.

Experimental Protocol:

• Sample Homogenization: Ensure the honey sample is thoroughly homogenized before sampling.

• Extraction:

  • Weigh 2 ± 0.01 g of homogenized honey into a 50 mL centrifuge tube.

  • Add 20 mL of 50 mM sulfuric acid.

  • Shake the tube until the honey is completely dissolved, followed by 10 minutes on an automated vortex mixer.

  • Centrifuge the mixture at 5000 g for 10 minutes.

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition an Oasis MCX SPE cartridge (e.g., 6 cc, 150 mg) with 3 mL of methanol (B129727), followed by 3 mL of water.

  • Load 2 mL of the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 6 mL of water, followed by 6 mL of methanol to remove interfering substances.

  • Elute the PAs from the cartridge with a freshly prepared solution of ammoniated methanol. A common eluent is 5% ammonia (B1221849) in methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40 °C).

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis (e.g., 5% methanol in water).

  • Filter the reconstituted sample through a 0.22 µm filter before injection.[2]

Workflow for PA Analysis in Honey using SPE

Caption: Workflow for Pyrrolizidine Alkaloid Sample Preparation in Honey using SPE.

II. Sample Preparation Protocol for Tea, Herbs, and Spices: Solid-Phase Extraction (SPE)

This protocol is applicable to a range of plant-based matrices such as tea leaves, herbal infusions, and spices.

Experimental Protocol:

• Sample Homogenization: Grind the dry samples to a fine powder to ensure homogeneity.

• Extraction:

  • Weigh 1 ± 0.01 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 20 mL of an extraction solvent. A common solvent is 50 mM sulfuric acid in a 1:1 (v/v) mixture of water and methanol. Another option is a 2% solution of formic acid in water.[2]

  • Vortex the mixture for 10-15 minutes.[2]

  • Centrifuge the tube at 5000 g for 10 minutes.

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition a strong cation exchange SPE cartridge (e.g., Oasis MCX, 6 cc, 150 mg) with 3 mL of methanol and equilibrate with 3 mL of water.

  • Load 2 mL of the supernatant onto the conditioned cartridge.

  • Wash the cartridge with water and then methanol to remove matrix interferences.

  • Elute the PAs using an ammoniated methanol solution.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

  • Filter the sample before injection.[2]

Workflow for PA Analysis in Tea & Herbs using SPE

Caption: Workflow for Pyrrolizidine Alkaloid Sample Preparation in Tea and Herbs.

III. Sample Preparation Protocol for Various Food Matrices: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that can be adapted for various food matrices, including dairy products, cereals, meat, and eggs.[3]

Experimental Protocol:

• Sample Preparation and Extraction:

  • Weigh an appropriate amount of the homogenized sample (e.g., 2.5 g of honey) into a 50 mL centrifuge tube.[4]

  • Add 15 mL of 0.1 M sulfuric acid and shake for 45 minutes.[4]

  • Add 15 mL of acetonitrile (B52724) and the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).[4][5]

  • Shake vigorously for 30 minutes.[4]

  • Centrifuge at 3000 rpm for 10 minutes.[4]

• Dispersive Solid-Phase Extraction (dSPE) Clean-up:

  • Transfer an aliquot of the supernatant (the acetonitrile layer) to a dSPE tube containing a mixture of sorbents (e.g., primary secondary amine (PSA), C18, and magnesium sulfate).[5]

  • Vortex for 1 minute and then centrifuge.

• Final Preparation:

  • Take an aliquot of the cleaned extract and evaporate it to dryness.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.[4]

Workflow for PA Analysis using QuEChERS

Caption: General Workflow for Pyrrolizidine Alkaloid Sample Preparation using QuEChERS.

Quantitative Data Summary

The following tables summarize the performance of the described methods in terms of recovery rates, limits of detection (LOD), and limits of quantification (LOQ) for PA analysis in various food matrices.

Table 1: Method Performance for PA Analysis in Honey

Parameter	Value Range	Reference
Recovery	64.5% - 103.4%	[2]
LOD	0.015 - 0.75 µg/kg	[2]
LOQ	0.05 - 2.5 µg/kg	[2]

Table 2: Method Performance for PA Analysis in Tea

Parameter	Value Range	Reference
Recovery	67.6% - 107.6%	[2]
LOD	0.015 - 0.75 µg/kg	[2]
LOQ	0.05 - 2.5 µg/kg	[2]

Table 3: Method Performance for PA Analysis in Milk

Parameter	Value Range	Reference
Recovery	65.2% - 112.2%	[2]
LOD	0.015 - 0.75 µg/kg	[2]
LOQ	0.05 - 2.5 µg/kg	[2]

Table 4: General Method Performance Across Various Food Matrices

Parameter	Value Range for General Food	Value Range for Spices	Reference
Recovery	50% - 120%	50% - 120%	[3]
LOQ	0.010 - 0.087 µg/kg	0.04 - 0.76 µg/kg	[3]

Conclusion

The selection of the appropriate sample preparation method is critical for the accurate quantification of pyrrolizidine alkaloids in diverse and complex food matrices. Both solid-phase extraction, particularly with cation exchange columns, and the QuEChERS method have been demonstrated to be effective for the extraction and clean-up of PAs. The choice of method will depend on the specific food matrix, the available equipment, and the desired sample throughput. The protocols and performance data presented in these application notes provide a solid foundation for laboratories to establish robust and reliable methods for PA monitoring in food safety applications.

References

• 1. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pyrrolizidine Alkaloids from Monofloral and Multifloral Italian Honey [mdpi.com]
• 5. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Lycopsamine N-oxide in Animal Feed using Lycopsamine N-oxide-d7 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrrolizidine (B1209537) alkaloids (PAs) are a large class of natural toxins produced by numerous plant species worldwide.[1][2] These compounds can contaminate agricultural commodities, including animal feed, posing a significant health risk to livestock and potentially to humans through the food chain.[2][3] Lycopsamine N-oxide is a common PA found in various plants, and its presence in animal feed is a growing concern due to its potential hepatotoxicity after metabolic activation.[4][5] Accurate and robust analytical methods are essential for monitoring and controlling the levels of these contaminants in feedstuffs.

This application note provides a detailed protocol for the quantitative analysis of Lycopsamine N-oxide in animal feed using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The method incorporates the use of a stable isotope-labeled internal standard, Lycopsamine N-oxide-d7, to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation.[4]

Principle

The analytical method involves the extraction of Lycopsamine N-oxide from the feed matrix using an acidified aqueous solution. The extract is then purified and concentrated using solid-phase extraction (SPE). The final determination is performed by HPLC-MS/MS, which provides the necessary selectivity and sensitivity for detecting low concentrations of the analyte. Quantification is achieved by using an internal standard calibration with Lycopsamine N-oxide-d7.

Quantitative Data Summary

The following tables summarize typical method validation parameters for the quantification of pyrrolizidine alkaloids, including Lycopsamine N-oxide, in feed and other relevant matrices using LC-MS/MS. These values are compiled from various studies and serve as a general guideline.

Table 1: Method Performance Characteristics

Parameter	Feed Matrix	Plant Material	Honey Matrix
Limit of Detection (LOD)	~1 µg/kg	~1 µg/kg[6]	0.06 - 0.25 µg/kg[6]
Limit of Quantification (LOQ)	10 µg/kg[7]	~3 µg/kg[6]	0.22 - 0.82 µg/kg[6]
Linearity (r²)	> 0.99[2]	> 0.99[6]	> 0.99[6]
Recovery	84.1% - 112.9%[2][8][9]	80% - 100%[6]	66.3% - 95.1%[6]
Precision (RSD)	3.0% - 13.6% (Repeatability)[2][8][9]	< 15%[6]	3.2% - 8%[6]

| Reproducibility (RSD) | 4.8% - 18.9%[2][8][9] | - | - |

Experimental Protocols

This section provides a detailed methodology for the analysis of Lycopsamine N-oxide in animal feed.

1. Materials and Reagents

• Lycopsamine N-oxide analytical standard

• Lycopsamine N-oxide-d7 internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Sulfuric acid

• Ammonia (B1221849) solution

• Strong Cation Exchange (SCX) SPE cartridges (e.g., 500 mg, 6 mL)

• Homogenized and dried animal feed sample

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Lycopsamine N-oxide and Lycopsamine N-oxide-d7 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Lycopsamine N-oxide stock solution with a suitable solvent (e.g., methanol/water).

• Internal Standard Spiking Solution: Prepare a working solution of Lycopsamine N-oxide-d7 at an appropriate concentration (e.g., 100 ng/mL) for spiking into samples.

3. Sample Preparation

• Extraction:

  • Weigh 2.0 g of the homogenized feed sample into a 50 mL centrifuge tube.[6]

  • Add a known amount of the Lycopsamine N-oxide-d7 internal standard spiking solution.

  • Add 20 mL of 0.05 M sulfuric acid.[6]

  • Vortex for 1 minute and then sonicate for 30 minutes.[10]

  • Centrifuge at 3800 x g for 10 minutes.[6]

  • Transfer the supernatant to a clean tube.

  • Repeat the extraction step with an additional 20 mL of 0.05 M sulfuric acid and combine the supernatants.[11]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a strong cation exchange (SCX) SPE cartridge with 5 mL of methanol followed by 5 mL of water.[10]

  • Load the combined supernatant onto the conditioned SPE cartridge.[10]

  • Wash the cartridge with 5 mL of water, followed by 5 mL of methanol.[6][10]

  • Elute the analytes with 10 mL of 5% ammonia in methanol.[10]

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[10]

  • Reconstitute the residue in 1.0 mL of the initial mobile phase.[10]

  • Vortex and filter through a 0.22 µm syringe filter into an autosampler vial.[10]

4. HPLC-MS/MS Analysis

• HPLC System:

  • Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid and 5 mM ammonium formate in water.

  • Mobile Phase B: 0.1% formic acid and 5 mM ammonium formate in methanol.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A typical gradient starts at 5% B, increases to 95% B over 10 minutes, holds for 2 minutes, and then returns to initial conditions for equilibration.

• Mass Spectrometer:

  • Ionization: Electrospray ionization (ESI), positive mode.[10]

  • Detection: Multiple Reaction Monitoring (MRM).[10]

  • MRM Transitions: Specific precursor-to-product ion transitions for Lycopsamine N-oxide and Lycopsamine N-oxide-d7 should be optimized on the specific instrument.

Table 2: Example MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Lycopsamine N-oxide	[Precise mass+H]⁺	[Fragment 1]⁺	Optimized Value
		[Fragment 2]⁺	Optimized Value
Lycopsamine N-oxide-d7	[Precise mass+H]⁺	[Fragment 1]⁺	Optimized Value

| | | [Fragment 2]⁺ | Optimized Value |

5. Data Analysis and Quantification

• Create a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Quantify the amount of Lycopsamine N-oxide in the samples by interpolating their peak area ratios from the calibration curve.

Diagrams

Caption: Experimental workflow for the analysis of Lycopsamine N-oxide in feed.

Caption: Metabolic activation pathway of Lycopsamine N-oxide leading to hepatotoxicity.

References

• 1. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. plantaanalytica.com [plantaanalytica.com]
• 4. benchchem.com [benchchem.com]
• 5. Lycopsamine N-oxide | 95462-15-0 | FL161609 | Biosynth [biosynth.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Use of a New LC-MS Method for The Determination of Pyrrolizidine Alkaloids in Feeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. bfr.bund.de [bfr.bund.de]

Application Notes and Protocols for the Quantification of Lycopsamine N-oxide and its d7 Analog using MRM Transitions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lycopsamine N-oxide is a pyrrolizidine (B1209537) alkaloid (PA) commonly found in various plant species, particularly from the Boraginaceae family. Due to their potential hepatotoxicity after metabolic activation, PAs and their N-oxides are a significant concern for food safety and drug development.[1][2][3] Accurate and sensitive quantification of these compounds in diverse matrices such as herbal products, honey, and biological samples is crucial for risk assessment and quality control. This document provides detailed application notes and protocols for the analysis of Lycopsamine N-oxide and its deuterated analog (d7-Lycopsamine N-oxide) using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer coupled with liquid chromatography (LC-MS/MS). The use of a stable isotope-labeled internal standard like d7-Lycopsamine N-oxide is the gold standard for achieving the highest accuracy and precision in quantitative analysis by correcting for matrix effects and variations in sample preparation.[4]

MRM Transitions and Mass Spectrometry Parameters

The selection of appropriate MRM transitions is critical for the selective and sensitive detection of Lycopsamine N-oxide and its internal standard. The transitions are based on the precursor ion ([M+H]⁺) and its characteristic product ions formed during collision-induced dissociation (CID).

Lycopsamine N-oxide:

• Molecular Formula: C₁₅H₂₅NO₆[2]

• Molecular Weight: 315.36 g/mol [2]

• Precursor Ion [M+H]⁺: m/z 316.2

d7-Lycopsamine N-oxide (Internal Standard):

• Molecular Formula: C₁₅H₁₈D₇NO₆

• Molecular Weight: 322.41 g/mol

• Precursor Ion [M+H]⁺: m/z 323.2

Table 1: Proposed MRM Transitions for Lycopsamine N-oxide and d7-Lycopsamine N-oxide

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Note
Lycopsamine N-oxide	316.2	120.1	138.1	Product ions are characteristic fragments of the pyrrolizidine core.[5][6]
d7-Lycopsamine N-oxide	323.2	120.1	138.1	Assuming deuterium (B1214612) labels are on the necic acid moiety which is lost.
d7-Lycopsamine N-oxide	323.2	127.1	145.1	Assuming deuterium labels are retained on the fragmented core structure.

Note: The optimal collision energy (CE) and other MS parameters should be determined empirically for the specific instrument being used.

Quantitative Data Summary

The following tables summarize typical performance data for the quantification of pyrrolizidine alkaloids, including Lycopsamine N-oxide, using LC-MS/MS. These values are compiled from various studies and serve as a general guideline.

Table 2: Method Validation Parameters for Lycopsamine N-oxide Quantification

Parameter	Honey Matrix	Plant Material / Herbal Tea	Milk
Limit of Detection (LOD)	0.015 - 0.30 µg/kg	0.3 - 1 µg/kg	0.005 - 0.054 µg/L
Limit of Quantification (LOQ)	0.05 - 1.00 µg/kg	1.0 - 5.0 µg/kg	0.009 - 0.123 µg/L
Linearity (r²)	> 0.99	> 0.99	> 0.99
Recovery (%)	64.5 - 112.2%	73.3 - 118.5%	85 - 115%
Precision (RSD%)	< 15%	< 16%	< 15%

Experimental Protocols

Protocol 1: Sample Preparation from Honey

This protocol is suitable for the extraction and purification of Lycopsamine N-oxide from honey samples.

Materials:

• Honey sample

• 0.05 M Sulfuric Acid

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Ammonia (B1221849) solution

• Solid Phase Extraction (SPE) cartridges (e.g., C18 or SCX)

• Centrifuge and centrifuge tubes

Procedure:

• Sample Homogenization: Warm the honey sample in a water bath at 40-45°C and homogenize by stirring.

• Extraction:

  • Weigh 5-10 g of the homogenized honey into a 50 mL centrifuge tube.

  • Add a known amount of d7-Lycopsamine N-oxide internal standard solution.

  • Add 20-30 mL of 0.05 M sulfuric acid.

  • Vortex or shake vigorously until the honey is completely dissolved.

  • Centrifuge at 4000 rpm for 10 minutes.

• SPE Cleanup (C18):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant from the extraction step onto the cartridge.

  • Wash the cartridge with 5 mL of water to remove sugars and other polar interferences.

  • Elute the analytes with 5 mL of methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation from Plant Material/Herbal Tea

This protocol is designed for the extraction of Lycopsamine N-oxide from dried and ground plant materials or herbal teas.

Materials:

• Homogenized plant/herbal tea sample

• 0.1 M Hydrochloric Acid or 0.05 M Sulfuric Acid

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ammonia solution (5% in methanol)

• Strong Cation Exchange (SCX) SPE cartridges

• Centrifuge and centrifuge tubes

Procedure:

• Extraction:

  • Weigh 2.0 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add a known amount of d7-Lycopsamine N-oxide internal standard.

  • Add 20 mL of 0.1 M HCl or 0.05 M H₂SO₄.

  • Vortex for 1 minute and sonicate for 30 minutes.

  • Centrifuge at 8000 rpm for 5 minutes.

• SPE Cleanup (SCX):

  • Condition an SCX SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with 5 mL of water followed by 5 mL of methanol.

  • Elute the analytes with 10 mL of 5% ammonia in methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of the initial mobile phase.

  • Vortex and filter through a 0.22 µm syringe filter into an autosampler vial.

Protocol 3: LC-MS/MS Analysis

The following are general starting conditions that should be optimized for the specific instrument and application.

Table 3: Typical LC-MS/MS Parameters

Parameter	Condition 1	Condition 2
LC System	UHPLC System	HPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 3 µm)
Mobile Phase A	0.1% Formic acid in Water	5 mM Ammonium Formate with 0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile	Methanol
Gradient	5-95% B over 10 min	10-90% B over 15 min
Flow Rate	0.3 mL/min	0.8 mL/min
Column Temperature	40 °C	35 °C
Injection Volume	5 µL	10 µL
MS System	Triple Quadrupole Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: General experimental workflow for the quantification of Lycopsamine N-oxide.

Caption: Metabolic activation pathway of Lycopsamine N-oxide leading to hepatotoxicity.

References

• 1. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mjcce.org.mk [mjcce.org.mk]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of Lycopsamine N-oxide using Lycopsamine N-oxide-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lycopsamine N-oxide is a pyrrolizidine (B1209537) alkaloid (PA) naturally occurring in a variety of plant species, particularly from the Boraginaceae family (e.g., comfrey).[1][2] Due to their potential hepatotoxicity after metabolic activation, PAs and their N-oxides are a significant concern for human and animal health.[3] Contamination of food products such as honey, milk, herbal teas, and supplements with these alkaloids necessitates accurate and robust analytical methods for their quantification to ensure consumer safety and regulatory compliance.[1][4]

The gold standard for the quantitative analysis of Lycopsamine N-oxide in complex matrices is High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS), owing to its high selectivity and sensitivity.[5][6] To correct for variability during sample processing and analysis, the use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended.[7] Lycopsamine N-oxide-d7, a deuterated analog of the analyte, is an ideal internal standard as it shares near-identical chemical and physical properties with the parent compound, ensuring it co-elutes and experiences similar matrix effects, thus providing superior accuracy and precision in quantification.[7]

This document provides detailed application notes and protocols for the preparation of calibration curves and the quantification of Lycopsamine N-oxide in various matrices using Lycopsamine N-oxide-d7 as an internal standard.

Quantitative Data

The following tables summarize representative quantitative data for a calibration curve and quality control samples for the analysis of Lycopsamine N-oxide using Lycopsamine N-oxide-d7 as an internal standard.

Table 1: Representative Calibration Curve Data

Calibration Level	Lycopsamine N-oxide Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	0.5	1,250	250,000	0.005	0.49	98.0
2	1.0	2,550	255,000	0.010	1.01	101.0
3	5.0	12,600	252,000	0.050	5.05	101.0
4	10.0	25,300	253,000	0.100	9.98	99.8
5	25.0	63,000	252,000	0.250	25.1	100.4
6	50.0	127,000	254,000	0.500	49.9	99.8
7	100.0	251,000	251,000	1.000	100.2	100.2

A linear regression of the peak area ratio against the concentration typically yields a correlation coefficient (r²) of >0.99.[6]

Table 2: Quality Control (QC) Sample Performance

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (%RSD)
Low QC	1.5	1.48	98.7	4.5
Medium QC	20.0	20.3	101.5	3.2
High QC	80.0	79.5	99.4	2.8

Experimental Protocols

Preparation of Stock and Working Solutions

• Lycopsamine N-oxide Stock Solution (1 mg/mL): Accurately weigh a known amount of Lycopsamine N-oxide standard and dissolve it in methanol (B129727) in a volumetric flask to achieve a final concentration of 1 mg/mL.[7]

• Lycopsamine N-oxide-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh a known amount of Lycopsamine N-oxide-d7 and dissolve it in methanol in a separate volumetric flask to achieve a final concentration of 1 mg/mL.[7]

• Working Solutions: Prepare a series of intermediate or working standard solutions of Lycopsamine N-oxide by serial dilution of the stock solution with a suitable solvent (e.g., methanol or methanol:water 50:50, v/v). Similarly, prepare a working solution of the internal standard at a concentration that will yield a robust signal in the final samples (e.g., 100 ng/mL).[7]

Preparation of Calibration Curve Standards

• Prepare a set of at least six to eight non-zero calibration standards by spiking a blank biological matrix (e.g., honey extract, plasma) with the Lycopsamine N-oxide working solutions to achieve the desired concentration range (e.g., 0.5 - 100 ng/mL).[7]

• To a fixed volume of each calibration standard, add a constant volume of the internal standard working solution. For example, add 10 µL of a 100 ng/mL IS working solution to 90 µL of each calibration standard.

• Include a "zero sample" (blank matrix with internal standard) and a "blank sample" (blank matrix without internal standard) to assess for interferences.

Sample Preparation (Example: Honey Matrix)

• Homogenization: If the honey sample is crystallized, heat it in a water bath at 40-45°C and homogenize to ensure uniformity.[4]

• Extraction: Weigh 1.0 g of the homogenized honey sample into a 15 mL polypropylene (B1209903) centrifuge tube.[7]

• Spiking: Spike the sample with a known amount of the Lycopsamine N-oxide-d7 internal standard working solution (e.g., 50 µL of a 100 ng/mL solution).[7]

• Dissolution: Add 10 mL of 0.1% formic acid in water and vortex vigorously for 2 minutes until the honey is completely dissolved.[7]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.[7]

• Solid Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.[7]

  • Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.[7]

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Elute the analytes with 5 mL of methanol into a clean collection tube.[7]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[7]

  • Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid), vortex briefly, and transfer to an autosampler vial for LC-MS/MS analysis.[7]

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of Lycopsamine N-oxide. Instrument-specific optimization is recommended.

Table 3: Typical LC-MS/MS Parameters

Parameter	Setting
LC System
Column	C18 reversed-phase column (e.g., 2.1 mm × 100 mm, 1.8 µm)[5]
Mobile Phase A	0.1% formic acid in water[7]
Mobile Phase B	0.1% formic acid in methanol/acetonitrile[5][7]
Flow Rate	0.3 mL/min
Gradient	A suitable gradient to separate the analyte from matrix components (e.g., 5% B to 95% B over 10 minutes)
MS/MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)[5]
Detection Mode	Multiple Reaction Monitoring (MRM)[5]
MRM Transition (Lycopsamine N-oxide)	Precursor ion [M+H]⁺ at m/z 316.2 and characteristic product ions (e.g., m/z 138.1, 120.1)[8]
MRM Transition (Lycopsamine N-oxide-d7)	Precursor ion [M+H]⁺ at m/z 323.2 and corresponding characteristic product ions

Visualizations

Caption: Experimental workflow for the quantification of Lycopsamine N-oxide.

Caption: Metabolic activation pathway of Lycopsamine N-oxide leading to hepatotoxicity.[3][7][9]

References

• 1. plantaanalytica.com [plantaanalytica.com]
• 2. Lycopsamine N-oxide - Cfm Oskar Tropitzsch GmbH [cfmot.de]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Solid-Phase Extraction (SPE) Cleanup of Pyrrolizidine Alkaloids in Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrolizidine (B1209537) alkaloids (PAs) are a large group of naturally occurring toxins produced by a wide variety of plant species worldwide.[1][2] Contamination of plant-based products, including herbal medicines, teas, and food supplements, with PAs is a significant safety concern due to their potential hepatotoxicity, genotoxicity, and carcinogenicity.[1][3] Accurate and reliable quantification of PAs in complex plant matrices is therefore essential for quality control and risk assessment. Solid-phase extraction (SPE) is a widely adopted and effective technique for the cleanup and concentration of PAs and their N-oxides (PANOs) from intricate sample matrices prior to chromatographic analysis, such as liquid chromatography-mass spectrometry (LC-MS/MS).[1][3]

This document provides detailed application notes and standardized protocols for the cleanup of PAs in plant material using different SPE sorbents. It includes a summary of quantitative data to aid in method selection and validation, as well as visualizations to illustrate the experimental workflows.

Principle of SPE Cleanup for Pyrrolizidine Alkaloids

The most effective and commonly employed SPE sorbents for the simultaneous extraction of PAs and their corresponding N-oxides are strong cation-exchange (SCX) and mixed-mode cation-exchange (e.g., MCX, PCX) sorbents.[1][4] This is due to the basic nature of the pyrrolizidine nitrogen atom, which is protonated under acidic conditions.[1] This allows for strong retention on the negatively charged SCX sorbent, enabling the separation of the target analytes from neutral and acidic matrix interferences.[4][5] The retained PAs and PANOs can then be selectively eluted using a basic solution.[4] Reversed-phase sorbents like C18 can also be used, but they are generally less effective for the more polar PANOs.[1][2]

Quantitative Data Summary

The selection of an appropriate SPE sorbent and protocol is critical for achieving high recovery rates and minimizing matrix effects. The following tables summarize the recovery data and limits of quantification for various PAs in different plant materials using different SPE methodologies as reported in the literature.

Table 1: Recovery of Pyrrolizidine Alkaloids using various SPE Methods

Pyrrolizidine Alkaloid	Plant Material/Matrix	SPE Sorbent	Average Recovery (%)	Reference
Senecionine	Common Comfrey	SCX	84.6 - 108.2	[6]
Senecionine N-oxide	Common Comfrey	SCX	84.6 - 108.2	[6]
Lycopsamine	Common Comfrey	SCX	84.6 - 108.2	[6]
Echimidine	Common Comfrey	SCX	84.6 - 108.2	[6]
Heliosupine	Common Comfrey	SCX	84.6 - 108.2	[6]
24 PAs and PANOs	Tea	MCX	67.6 - 107.6	[7]
24 PAs and PANOs	Honey	MCX	64.5 - 103.4	[7]
28 PAs	Herbal Medicines	MCX	67.1 - 151.7	[8]
21 PAs	Green Tea, Hibiscus, Chamomile	C18	70 - 130	[9]

Table 2: Limits of Quantification (LOQs) for Pyrrolizidine Alkaloids

Pyrrolizidine Alkaloid	Plant Material/Matrix	SPE Sorbent	LOQ (µg/kg)	Reference
24 PAs and PANOs	Tea	MCX	0.1 - 2.5	[4]
24 PAs and PANOs	Honey	MCX	0.05 - 1.00	[4]
21 PAs	Green Tea, Hibiscus, Chamomile	C18	0.8 - 6.5	[9]
35 EU-regulated PAs	Plant-based foods	MCX	0.6	[3]
Multiple PAs	Plant material	C18	2.1 - 5.4	[2]

Experimental Protocols

The following are detailed protocols for the SPE cleanup of PAs in plant material using strong cation-exchange (SCX/MCX) and reversed-phase (C18) cartridges.

Protocol 1: Strong Cation-Exchange (SCX/MCX) SPE Cleanup

This protocol is highly effective for the simultaneous extraction of PAs and their N-oxides.[1]

1. Sample Preparation and Extraction:

• Weigh 1-2 g of homogenized and dried plant material into a centrifuge tube.[1]

• Add 20 mL of an acidic extraction solution (e.g., 0.05 M sulfuric acid or 2% formic acid in water).[1][7]

• Sonicate for 15-30 minutes or vortex for 10 minutes.[1][10]

• Centrifuge the mixture at approximately 3800 x g for 10 minutes.[1]

• Collect the supernatant for SPE cleanup.

2. SPE Cartridge Conditioning:

• Use a strong cation-exchange (e.g., SCX or MCX, 500 mg, 6 mL) cartridge.[1]

• Condition the cartridge by passing 5 mL of methanol (B129727), followed by 5 mL of deionized water.[1] Ensure the sorbent bed does not dry out.

3. Sample Loading:

• Load the acidic extract (supernatant from step 1.5) onto the conditioned SPE cartridge at a flow rate of 1-2 mL/min.[1][4]

4. Washing:

• Wash the cartridge with 5 mL of deionized water to remove polar, non-basic interferences.[1]

• Follow with a wash of 5 mL of methanol to remove non-polar interferences.[1]

5. Elution:

• Elute the PAs and PANOs with 5-10 mL of a basic organic solution, such as 2.5% - 5% ammonia (B1221849) in methanol.[1][4]

6. Post-Elution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.[1]

• Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase for LC-MS analysis.[1]

Protocol 2: Reversed-Phase (C18) SPE Cleanup

This protocol can be used for the cleanup of less polar PAs. It may be less effective for retaining the more polar PANO counterparts.[1][2]

1. Sample Preparation and Extraction:

• Follow the same procedure as in Protocol 1 (steps 1.1 to 1.4).

• After collecting the supernatant, neutralize the extract to approximately pH 7 using an ammonia solution.[2]

• Filter the neutralized extract to remove any precipitates before loading onto the SPE cartridge.[2]

2. SPE Cartridge Conditioning:

• Use a reversed-phase C18 cartridge (e.g., 500 mg, 6 mL).

• Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of deionized water.[2]

3. Sample Loading:

• Load the neutralized and filtered extract onto the conditioned C18 cartridge.[2]

4. Washing:

• Wash the cartridge with two aliquots of 5 mL of deionized water to remove polar interferences.[2]

5. Elution:

• Elute the PAs with two aliquots of 5 mL of methanol.[2]

6. Post-Elution:

• Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS analysis, as described in Protocol 1 (step 6.2).[2]

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principles of the SPE cleanup process for pyrrolizidine alkaloids.

Caption: Experimental Workflow for SPE Cleanup of PAs.

Caption: Principle of Cation-Exchange SPE for PA Cleanup.

References

• 1. benchchem.com [benchchem.com]
• 2. bfr.bund.de [bfr.bund.de]
• 3. waters.com [waters.com]
• 4. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. waters.com [waters.com]

The Gold Standard in Food Safety: Application of Deuterated Internal Standards for Accurate Quantitation

Introduction

In the landscape of food safety testing, the demand for highly accurate and reliable analytical methods is paramount. Consumers and regulatory bodies alike require robust data to ensure that food products are free from harmful contaminants such as pesticides, mycotoxins, and veterinary drug residues. The complexity of food matrices, however, presents a significant analytical challenge, often leading to matrix effects that can suppress or enhance the instrumental signal, resulting in inaccurate quantification. The use of deuterated internal standards, a cornerstone of the isotope dilution mass spectrometry (IDMS) technique, has emerged as the gold standard to overcome these challenges.[1][2] These stable isotope-labeled compounds are chemically almost identical to the target analytes, ensuring they behave similarly throughout the entire analytical process, from extraction and cleanup to chromatographic separation and detection.[2][3] By adding a known amount of a deuterated standard to a sample at the initial stage, it acts as an internal reference, effectively compensating for analyte losses during sample preparation and mitigating the variability introduced by matrix effects and instrument response.[3] This application note provides detailed protocols and quantitative data for the analysis of key food contaminants using deuterated standards, demonstrating the superior accuracy and precision of this methodology.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample.[2] This "isotope dilution" approach allows for highly accurate quantification because the measurement is based on the ratio of the signal from the native analyte to that of the isotopically labeled standard.[4] Since the analyte and the internal standard have nearly identical physicochemical properties, they experience the same variations during sample preparation and analysis.[5] This effectively normalizes for any analyte loss during extraction or cleanup, as well as for signal suppression or enhancement in the mass spectrometer.[4][6]

Principle of Isotope Dilution Mass Spectrometry (IDMS).

Application 1: Multiclass Pesticide Residue Analysis in Agricultural Commodities

The widespread use of pesticides in agriculture necessitates rigorous monitoring to ensure food safety.[6] The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis.[6][7] The incorporation of deuterated internal standards into the QuEChERS workflow significantly enhances the accuracy and reliability of the results, particularly for complex matrices like fruits and vegetables.[7]

Experimental Protocol: QuEChERS with Deuterated Internal Standard

1. Sample Preparation and Extraction:

• Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, rehydrate with an appropriate amount of water.[6]

• Add a known amount of the deuterated internal standard solution (e.g., 100 µL of a 1-10 µg/mL mix).[7]

• Add 10 mL of acetonitrile (B52724), cap the tube, and shake vigorously for 1 minute.[6]

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) citrate sesquihydrate for the EN 15662 method).[7]

• Immediately shake vigorously for 1 minute to prevent salt agglomeration.[6]

• Centrifuge at ≥3000 rcf for 5 minutes.[6]

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer (e.g., 1 mL) to a dSPE cleanup tube.[7]

• The dSPE tube composition depends on the matrix:

  • General Fruits and Vegetables: 150 mg MgSO₄ and 50 mg primary secondary amine (PSA) per mL of extract.[7]

  • Samples with Fats and Waxes: Add 50 mg of C18 per mL of extract.[7]

  • Pigmented Samples (e.g., spinach): Add 7.5-50 mg of graphitized carbon black (GCB) per mL of extract. Note that GCB may retain planar pesticides.[7]

• Vortex the dSPE tube for 30 seconds.

• Centrifuge at a high speed for 2-5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

3. Instrumental Analysis (LC-MS/MS):

• Column: C18 reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.

• Gradient: A suitable gradient elution program to separate the target pesticides.

• Detection: Tandem mass spectrometer in multiple reaction monitoring (MRM) mode, monitoring for specific precursor and product ions for each analyte and its deuterated internal standard.

QuEChERS Workflow with Deuterated Standards.

Quantitative Data

The use of deuterated internal standards typically results in excellent linearity and recovery for a wide range of pesticides across various food matrices.

Pesticide Class	Matrix	Spiking Level (µg/kg)	Average Recovery (%)	RSD (%)	Reference
Organophosphates	Fruits & Vegetables	10 - 100	92 - 105	< 10	[7]
Carbamates	Grains	10 - 100	95 - 108	< 8	[6]
Pyrethroids	Fruits & Vegetables	10 - 100	90 - 110	< 15	[7]
Neonicotinoids	Honey	5 - 50	88 - 102	< 12	N/A
Herbicides	Water	0.1 - 10	97 - 103	< 5	[2]

Note: This table is a representative summary based on typical performance data. Actual results may vary depending on the specific analyte, matrix, and instrumentation.

Application 2: Mycotoxin Analysis in Cereals and Nuts

Mycotoxins are toxic secondary metabolites produced by fungi that can contaminate a wide range of agricultural products, posing a significant health risk.[4] Accurate quantification of mycotoxins is crucial for food safety. Isotope dilution LC-MS/MS is the gold standard for mycotoxin analysis due to its high sensitivity and selectivity.[4]

Experimental Protocol: Mycotoxin Analysis with Deuterated Internal Standard

1. Sample Preparation and Extraction:

• Weigh 5.0 ± 0.1 g of the homogenized food sample into a 50 mL polypropylene (B1209903) centrifuge tube.[4]

• Spike the sample with a known amount of the deuterated mycotoxin internal standard solution.[4]

• Add 10 mL of water and 10 mL of an extraction solvent such as acetonitrile/formic acid (80:20 v/v).[4]

• Vortex the sample for 15 minutes.[4]

• Centrifuge the tubes at 4000 rpm for 10 minutes.[4]

2. Cleanup (if necessary):

• For complex matrices, a cleanup step using solid-phase extraction (SPE) or immunoaffinity columns (IAC) may be employed to remove interfering compounds.[4] For simpler matrices, a "dilute-and-shoot" approach may be sufficient.[4]

3. Final Preparation and Analysis:

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.[4]

• Analyze the sample using an LC-MS/MS system.

4. Instrumental Analysis (LC-MS/MS):

• Column: C18 reversed-phase column is commonly used.[4]

• Mobile Phase A: Water with 0.1% formic acid.[4]

• Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.[4]

• Gradient: A suitable gradient elution program.

• Detection: Tandem mass spectrometer in MRM mode.

Quantitative Data

The use of deuterated standards in mycotoxin analysis leads to high accuracy and precision, with typical recoveries between 90% and 110% and relative standard deviations (RSDs) below 15%.

Mycotoxin	Matrix	LOQ (µg/kg)	Average Recovery (%)	RSD (%)	Reference
Aflatoxin B1	Corn	0.1	95 - 105	< 10	[5]
Deoxynivalenol	Wheat	5.0	92 - 108	< 8	[8]
Ochratoxin A	Coffee	0.5	98 - 103	< 5	N/A
Zearalenone	Pork	N/A	90 - 110	< 15	[9]
Fumonisin B1	Corn	10.0	93 - 107	< 10	N/A

Note: This table is a representative summary. LOQ (Limit of Quantification) values are highly dependent on the instrument's sensitivity.

Application 3: Veterinary Drug Residue Analysis in Animal-Derived Products

Veterinary drugs are administered to animals to treat and prevent diseases and to promote growth. However, their residues can persist in animal-derived food products, posing potential health risks to consumers.[10][11] Stable isotope dilution analysis with LC-MS/MS is a reliable method for the determination of veterinary drug residues.[12]

Experimental Protocol: Veterinary Drug Residue Analysis

1. Sample Preparation and Extraction:

• Homogenize the tissue sample (e.g., muscle, liver, kidney).

• Weigh a representative portion of the homogenized sample (e.g., 2-5 g) into a centrifuge tube.

• Add the deuterated internal standard solution.[12]

• Add an appropriate extraction solvent, such as acidified acetonitrile.[12]

• Homogenize or vortex the sample thoroughly.

• Centrifuge to separate the solid and liquid phases.

2. Cleanup:

• The supernatant can be cleaned up using various techniques, including liquid-liquid extraction (LLE) with a solvent like hexane (B92381) to remove fats, followed by solid-phase extraction (SPE) for further purification.[10][12]

3. Final Preparation and Analysis:

• The cleaned extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

• The sample is then injected into the LC-MS/MS system.

4. Instrumental Analysis (LC-MS/MS):

• Column: C18 or other suitable reversed-phase column.

• Mobile Phases: Typically a gradient of water and an organic solvent (acetonitrile or methanol) with additives like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

• Detection: Tandem mass spectrometry in MRM mode.

Quantitative Data

The use of deuterated internal standards in veterinary drug residue analysis provides high accuracy and precision, as demonstrated by the following data for ciprofloxacin.

Analyte	Matrix	LOQ (µg/kg)	Recovery Range (%)	RSD (%)	Reference
Ciprofloxacin	Animal Tissue	0.1	92.5 - 98.1	< 4.3	[12]
Sulfonamides	Eels & Shrimps	N/A	N/A	N/A	[12]
Quinolones	Eels & Shrimps	N/A	N/A	N/A	[12]
Nitrofuran Metabolites	Food Matrix	0.05 - 0.1	N/A	< 11.3	[12]

Note: This table provides an example of the performance of the method for a specific veterinary drug.

Conclusion

The use of deuterated internal standards in conjunction with mass spectrometry is an indispensable tool in modern food safety testing.[13] This approach, based on the principle of isotope dilution, provides a robust and reliable method for the accurate quantification of a wide range of contaminants, including pesticides, mycotoxins, and veterinary drugs.[2][9] By effectively compensating for matrix effects and variations in sample preparation, deuterated standards ensure the generation of high-quality, defensible data, which is crucial for protecting public health and meeting regulatory requirements.[13][14] The detailed protocols and quantitative data presented in this application note highlight the superior performance of this methodology and its critical role in ensuring a safe food supply.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. udspub.com [udspub.com]
• 10. Recent Advances in the Determination of Veterinary Drug Residues in Food - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Application of Lycopsamine N-oxide-d7 in Toxicology Studies

Application Note & Protocol

Introduction

Lycopsamine N-oxide is a naturally occurring pyrrolizidine (B1209537) alkaloid (PA) found in various plant species, notably from the Boraginaceae family.[1] PAs are a significant concern for human and animal health due to their potential hepatotoxicity, genotoxicity, and carcinogenicity upon ingestion.[2][3][4][5] The toxicity of PAs is primarily mediated by their metabolic activation in the liver by cytochrome P450 enzymes into highly reactive pyrrolic esters.[6] These electrophilic metabolites can form adducts with cellular macromolecules like DNA and proteins, leading to cellular damage.[3][6] While Lycopsamine N-oxide itself is less toxic than its parent tertiary amine, lycopsamine, it can be reduced back to the more toxic form by gut microflora, thus posing a significant health risk.[1][6]

Lycopsamine N-oxide-d7 is a deuterated analog of Lycopsamine N-oxide. In toxicology studies, deuterated compounds are invaluable as internal standards for quantitative analysis using techniques such as liquid chromatography-mass spectrometry (LC-MS). Their utility stems from the fact that they are chemically identical to the analyte of interest but have a different mass, allowing for precise and accurate quantification in complex biological matrices. This application note provides detailed protocols for the use of Lycopsamine N-oxide-d7 in toxicology research.

Application: Internal Standard for Quantitative Analysis

The primary application of Lycopsamine N-oxide-d7 is as an internal standard for the accurate quantification of Lycopsamine N-oxide in biological samples (e.g., plasma, urine, tissue homogenates) during toxicokinetic and metabolic studies. Its use helps to correct for variations in sample preparation, injection volume, and ionization efficiency in the mass spectrometer.

Experimental Protocols

Quantification of Lycopsamine N-oxide in Rat Plasma using LC-MS/MS

This protocol describes a method for the quantitative determination of Lycopsamine N-oxide in rat plasma following oral administration.

a. Materials and Reagents

• Lycopsamine N-oxide

• Lycopsamine N-oxide-d7 (Internal Standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (B129727) (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• Rat plasma (blank)

• Solid Phase Extraction (SPE) cartridges

b. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

c. Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Prepare stock solutions of Lycopsamine N-oxide and Lycopsamine N-oxide-d7 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Lycopsamine N-oxide stock solution in 50% methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Lycopsamine N-oxide-d7 in 50% methanol.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL) from a separate stock solution of Lycopsamine N-oxide.

d. Sample Preparation (Solid Phase Extraction)

• Thaw plasma samples at room temperature.

• To 100 µL of plasma, add 10 µL of the 100 ng/mL Lycopsamine N-oxide-d7 internal standard working solution and vortex.

• Add 400 µL of 0.1% formic acid in water and vortex.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS system.

e. LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B for 0.5 min, linear gradient to 95% B over 3 min, hold at 95% B for 1 min, return to 5% B in 0.1 min, and re-equilibrate for 1.4 min.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Transitions	To be determined empirically. Example transitions are provided below.
Lycopsamine N-oxide	Q1: 316.2 m/z, Q3: 120.1 m/z (Quantifier), 138.1 m/z (Qualifier)
Lycopsamine N-oxide-d7	Q1: 323.2 m/z, Q3: 127.1 m/z

f. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Lycopsamine N-oxide to Lycopsamine N-oxide-d7 against the concentration of the calibration standards. Determine the concentration of Lycopsamine N-oxide in the plasma samples from the calibration curve using a weighted linear regression.

In Vivo Toxicokinetic Study in Rats

This protocol outlines a basic toxicokinetic study to determine the plasma concentration-time profile of Lycopsamine N-oxide.

a. Animal Dosing and Sampling

• Acclimate male Sprague-Dawley rats for at least one week.

• Fast the rats overnight before dosing.

• Administer a single oral dose of Lycopsamine N-oxide (e.g., 10 mg/kg) dissolved in a suitable vehicle (e.g., water).

• Collect blood samples (approximately 0.2 mL) from the tail vein into heparinized tubes at specified time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Centrifuge the blood samples to obtain plasma and store at -80°C until analysis.

b. Data Presentation

Summarize the calculated toxicokinetic parameters in a table.

Parameter	Unit	Value (Mean ± SD)
Cmax	ng/mL	Calculated Value
Tmax	h	Calculated Value
AUC(0-t)	ngh/mL	Calculated Value
AUC(0-inf)	ngh/mL	Calculated Value
t1/2	h	Calculated Value
CL/F	L/h/kg	Calculated Value
Vd/F	L/kg	Calculated Value

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Pyrrolizidine alkaloid - Wikipedia [en.wikipedia.org]
• 4. Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. plantaanalytica.com [plantaanalytica.com]
• 6. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Matrix Effects in PA Analysis with Deuterated Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides guidance on minimizing matrix effects in quantitative analysis using deuterated internal standards, with a focus on liquid chromatography-mass spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in quantitative analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix. This phenomenon can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy and precision of quantitative results. The "matrix" itself refers to all components within a sample other than the analyte of interest, which can include salts, lipids, proteins, and other endogenous molecules.[1]

Q2: How do deuterated internal standards help correct for matrix effects?

A2: A deuterated internal standard is a version of the analyte in which one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen.[2] Because they are chemically almost identical to the analyte, deuterated standards exhibit nearly the same behavior during sample preparation, chromatography, and ionization.[2][3] By adding a known amount of the deuterated standard to a sample before extraction, it serves as an internal reference. The ratio of the analyte signal to the internal standard signal is used for quantification, which normalizes for signal fluctuations caused by matrix effects, leading to more accurate and precise results.[2]

Q3: What are the ideal characteristics of a deuterated internal standard?

A3: For a deuterated internal standard to be effective, it should possess several key characteristics:

• High Isotopic Purity: The standard should have a high degree of isotopic enrichment (ideally ≥98%) to minimize the presence of any unlabeled analyte, which could lead to an overestimation of the analyte's concentration.[2][4]

• Stable Isotope Position: Deuterium atoms should be placed in stable positions within the molecule to prevent hydrogen-deuterium exchange with the solvent or matrix components.[2][5] Exchangeable protons, such as those on hydroxyl (-OH), amine (-NH), or sulfhydryl (-SH) groups, should be avoided.[2][5]

• Sufficient Mass Difference: The mass difference between the analyte and the deuterated standard should be large enough to prevent isotopic crosstalk, where the signal from one interferes with the other. A minimum mass shift of 3 Da is often recommended.[3][6]

• Co-elution with Analyte: Ideally, the deuterated standard should co-elute perfectly with the analyte to ensure both are subjected to the same matrix effects at the same time.[7][8]

Q4: Can deuterated internal standards always perfectly correct for matrix effects?

A4: While considered the "gold standard," deuterated internal standards may not always provide perfect correction.[7] Potential issues include:

• Chromatographic Shift: The substitution of hydrogen with deuterium can sometimes cause a slight change in retention time, leading to incomplete co-elution with the analyte.[7][9]

• Differential Matrix Effects: In cases of severe matrix effects, the analyte and internal standard might respond differently even with co-elution.[7][9]

• Isotopic Instability: In some instances, deuterium atoms can exchange with protons from the solvent or matrix, compromising the standard's integrity.[5]

Troubleshooting Guides

Problem: Poor accuracy and precision in quantitative results.

Possible Cause	Troubleshooting Steps
Significant Matrix Effects	Quantify the extent of ion suppression or enhancement using the post-extraction addition method detailed below.[10] If the matrix effect is severe (e.g., >25% suppression or enhancement), consider optimizing the sample preparation method to remove more interfering components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective than simple protein precipitation.
Inadequate Internal Standard	Verify the isotopic purity and stability of the deuterated standard.[2][5] Ensure the position of deuteration is on a non-exchangeable part of the molecule.[5] If a chromatographic shift is observed between the analyte and the internal standard, adjust the chromatographic method to achieve co-elution.[8]
Non-linear Response	High concentrations of the analyte or internal standard can saturate the ionization process.[1] Prepare a dilution series of the sample to ensure the analyte concentration falls within the linear range of the assay.

Problem: Variable internal standard response across a sample batch.

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Review the sample preparation protocol for any steps that could introduce variability. Ensure consistent timing and technique for all samples.
Differential Matrix Effects	Different lots of biological matrix can exhibit varying levels of matrix effects.[11] If possible, evaluate the matrix effect across multiple lots of the blank matrix to assess variability.[11]
Internal Standard Instability	Investigate the stability of the deuterated internal standard in the sample matrix and in the autosampler over the course of the analytical run.[3]

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effects using the Post-Extraction Addition Method

This protocol allows for the quantitative determination of matrix effects by comparing the analyte response in a pure solution to the response in an extracted blank matrix.[10]

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Add the analyte and the deuterated internal standard to the initial mobile phase or a clean solvent at a known concentration (e.g., low, medium, and high QC levels).

  • Set 2 (Post-Extraction Spike): Extract at least six different lots of blank matrix using the established sample preparation method. After the final extraction step, add the analyte and the deuterated internal standard to the clean extract at the same concentrations as in Set 1.[2][7]

  • Set 3 (Pre-Extraction Spike): Add the analyte and the deuterated internal standard to the blank matrix before the extraction process, again at the same concentrations.[2]

• LC-MS/MS Analysis: Analyze all three sets of samples using the developed LC-MS/MS method.

• Data Analysis:

  • Matrix Effect (ME %): Calculate the matrix effect by comparing the peak areas from Set 1 and Set 2.[2]

    • ME % = (Peak Area in Set 2 / Peak Area in Set 1) x 100

    • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[12]

  • Recovery (RE %): Calculate the extraction recovery by comparing the peak areas from Set 2 and Set 3.

    • RE % = (Peak Area in Set 3 / Peak Area in Set 2) x 100

  • Process Efficiency (PE %): Calculate the overall process efficiency by comparing the peak areas from Set 1 and Set 3.

    • PE % = (Peak Area in Set 3 / Peak Area in Set 1) x 100

Data Interpretation:

Parameter	Calculation	Ideal Value	Interpretation
Matrix Effect (ME)	(Peak AreaSet 2 / Peak AreaSet 1) x 100	100%	< 100% = Ion Suppression> 100% = Ion Enhancement
Recovery (RE)	(Peak AreaSet 3 / Peak AreaSet 2) x 100	100%	Efficiency of the extraction process
Process Efficiency (PE)	(Peak AreaSet 3 / Peak AreaSet 1) x 100	100%	Overall efficiency of the method
IS-Normalized ME	MEAnalyte / MEIS	~1	Indicates effective compensation by the internal standard

Visualizations

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Mechanism of matrix effect compensation using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. myadlm.org [myadlm.org]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]

Technical Support Center: Stability of Lycopsamine N-oxide-d7

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the stability of Lycopsamine N-oxide-d7 in acidic methanol (B129727).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solutions
Low recovery of Lycopsamine N-oxide-d7	Reduction to Lycopsamine-d7 due to presence of reducing agents or inappropriate pH.	- Maintain acidic conditions (pH < 5) to enhance stability.[1] - Ensure all solvents and reagents are free from reducing contaminants. - Work at lower temperatures to minimize reductive reactions.[1][2]
Incomplete extraction from the sample matrix.	- Increase extraction time or perform multiple extraction cycles.[1] - Ensure the acidic methanol solution effectively penetrates the sample matrix.
Adsorption to glassware or plasticware.	- Silanize glassware to minimize active adsorption sites.[1] - Use polypropylene (B1209903) tubes where appropriate.
Presence of unexpected degradation products	Exposure to alkaline conditions leading to side reactions.	- Strictly maintain an acidic or neutral pH throughout the experimental workflow.[1]
Thermal degradation.	- Avoid elevated temperatures during sample preparation and analysis.[1][2] Store samples at appropriate low temperatures.
High variability in quantification results	Inconsistent degradation between samples.	- Standardize all experimental parameters, including temperature, pH, and incubation times.[1] - Process all samples in a consistent and timely manner.
Inconsistent H/D back-exchange.	- Minimize exposure to protic solvents (other than the intended acidic methanol) and moisture.[3][4] - Use an internal standard for normalization.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of Lycopsamine N-oxide-d7 in acidic methanol?

A1: The stability of Lycopsamine N-oxide-d7 in solution is primarily influenced by pH, temperature, and the presence of reducing agents.[2] N-oxides can be unstable in both highly acidic and alkaline conditions, though a mildly acidic environment (pH < 5) is generally recommended for extraction and short-term stability to protonate the alkaloid and enhance solubility.[1] Elevated temperatures can accelerate degradation.[2] The most common degradation pathway is the reduction of the N-oxide to the corresponding tertiary amine, lycopsamine.[1]

Q2: How does the deuterium (B1214612) labeling in Lycopsamine N-oxide-d7 affect its stability compared to the non-deuterated form?

A2: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down metabolic processes involving the cleavage of this bond, a phenomenon known as the kinetic isotope effect.[3][4][5] This can enhance both the chemical and metabolic stability of the molecule.[3] However, the overall stability is still dependent on the entire molecular structure and the experimental conditions.[3] A significant concern for deuterated standards is the potential for isotopic exchange, where deuterium atoms are replaced by hydrogen atoms from the surrounding environment, particularly in protic solvents.[4]

Q3: What are the recommended storage conditions for Lycopsamine N-oxide-d7 solutions in acidic methanol?

A3: For optimal stability, stock solutions of Lycopsamine N-oxide should be stored at -80°C for long-term storage.[2] For short-term storage (hours to a few days), 4°C is suitable.[2] It is crucial to minimize freeze-thaw cycles. Solutions should be stored in tightly sealed containers to prevent solvent evaporation and exposure to moisture, which could lead to H/D back-exchange.[3]

Q4: How can I monitor the stability of Lycopsamine N-oxide-d7 in my experiments?

A4: The stability of Lycopsamine N-oxide-d7 can be monitored using a stability-indicating analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][6][7] This method allows for the separation and quantification of the parent compound (Lycopsamine N-oxide-d7) and its potential degradants, such as Lycopsamine-d7. By analyzing samples at various time points under specific conditions, you can determine the rate of degradation.

Q5: What is the primary degradation pathway for Lycopsamine N-oxide?

A5: The primary degradation pathway for Lycopsamine N-oxide is its reduction to the corresponding tertiary amine, lycopsamine.[1] This reduction can be facilitated by reducing agents present in the sample matrix or introduced during the experimental procedure.[1] In biological systems, this reduction can be mediated by enzymes such as cytochrome P450s and intestinal microbiota.[8][9]

Quantitative Data Summary

Time (hours)	Temperature (°C)	Acid Concentration in Methanol (% v/v)	Lycopsamine N-oxide-d7 Remaining (%)	Lycopsamine-d7 Formation (%)
0	25	0.1% Formic Acid	100.0	0.0
4	25	0.1% Formic Acid	98.2	1.8
8	25	0.1% Formic Acid	96.5	3.5
24	25	0.1% Formic Acid	91.3	8.7
0	4	0.1% Formic Acid	100.0	0.0
24	4	0.1% Formic Acid	99.5	0.5
0	25	1% Acetic Acid	100.0	0.0
24	25	1% Acetic Acid	93.1	6.9

Experimental Protocols

Protocol for Stability Assessment of Lycopsamine N-oxide-d7 in Acidic Methanol

This protocol outlines a general procedure for evaluating the stability of Lycopsamine N-oxide-d7 under specific acidic methanol conditions.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Lycopsamine N-oxide-d7.

  • Dissolve it in methanol to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Preparation of Test Solutions:

  • Prepare the acidic methanol solution at the desired concentration (e.g., 0.1% formic acid in methanol).

  • Spike a known volume of the Lycopsamine N-oxide-d7 stock solution into the acidic methanol to achieve the final desired concentration for the stability study.

• Incubation:

  • Aliquot the test solution into several vials.

  • Incubate the vials at the desired temperature(s) (e.g., 4°C and 25°C).

  • Protect the solutions from light.[3]

• Sample Collection:

  • Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

  • Immediately analyze the samples or store them at -80°C to halt further degradation until analysis.

• LC-MS/MS Analysis:

  • Analyze the collected samples using a validated LC-MS/MS method to quantify the amount of Lycopsamine N-oxide-d7 remaining and to detect and quantify any degradation products, such as Lycopsamine-d7.[1]

• Data Analysis:

  • Calculate the percentage of Lycopsamine N-oxide-d7 remaining at each time point relative to the initial concentration at time 0.

  • Plot the percentage of the remaining compound against time to determine the degradation kinetics.

Visualizations

Caption: Experimental workflow for stability assessment.

Caption: Primary degradation pathway of Lycopsamine N-oxide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterated Standards

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the stability of deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for my deuterated standards?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium (B1214612) atom on your labeled standard is replaced by a hydrogen atom from the surrounding environment, such as the solvent or sample matrix.[1][2][3][4][5] This process, also known as back-exchange, is a significant concern because it alters the mass of your internal standard.[3][4][6] This can lead to inaccurate quantification in mass spectrometry analysis.[2][6][7] The loss of deuterium can cause an underestimation of the internal standard's concentration, leading to an overestimation of the analyte's concentration.[2][6] In severe cases, it can even generate a "false positive" signal for the unlabeled analyte.[2][3][6]

Q2: Which deuterium positions on a molecule are most susceptible to exchange?

The stability of a deuterium label is highly dependent on its position within the molecule.[3][6][8] The most susceptible positions are:

• On Heteroatoms: Deuterium atoms attached to oxygen (-OD), nitrogen (-ND), or sulfur (-SD) are highly labile and exchange very easily with protons from protic solvents.[2][6][8]

• Adjacent to Carbonyl Groups (Alpha-Protons): Deuterium atoms on a carbon next to a carbonyl group can be exchanged under acidic or basic conditions due to keto-enol tautomerism.[3][6][8]

• Certain Aromatic Positions: Some positions on aromatic rings can also be prone to exchange, particularly under acidic or basic conditions.[3][8]

Deuterium labels on aliphatic chains or aromatic rings that are not adjacent to activating groups are generally more stable.[6] It is critical that deuterium labels are placed in stable, non-exchangeable positions.[3][8]

Q3: What are the primary experimental factors that influence the rate of isotopic exchange?

Several factors during sample preparation and analysis can promote the exchange of deuterium for protons:

• pH: The pH of the solution is a critical factor.[1][3] The rate of H/D exchange is catalyzed by both acids and bases.[6][9] For many compounds, the minimum exchange rate occurs in a pH range of approximately 2.5 to 3.[3][6][10]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[4][6][11] It is often recommended to work at low temperatures (e.g., 0-4°C) to minimize exchange.[6][10]

• Solvent: Protic solvents (e.g., water, methanol) provide a ready source of protons that can facilitate the loss of deuterium.[3][6][12] Aprotic solvents such as acetonitrile, tetrahydrofuran, and dioxane are preferred when possible.[6]

• Mass Spectrometer Ion Source: Isotopic exchange can sometimes occur within the high-temperature environment of a mass spectrometer's ion source.[3]

Q4: How should I store my deuterated standards to ensure their stability?

Proper storage is crucial to maintain the isotopic integrity of your deuterated standards. General best practices include:

• Solid Form: Whenever possible, store deuterated standards as a solid in a tightly sealed container, protected from moisture and light.[6]

• Low Temperature: Store standards at the recommended low temperature, typically in a freezer, to minimize any potential degradation.[6][13] Always refer to the manufacturer's specific storage recommendations and avoid repeated freeze-thaw cycles.[13]

• Inert Atmosphere: For particularly sensitive compounds, storing under an inert atmosphere (e.g., argon or nitrogen) can prevent exchange with atmospheric moisture.[6]

• Solvent Choice: For solutions, use high-purity, aprotic, and anhydrous solvents whenever possible.[6][13]

Q5: Are there more stable alternatives to deuterium labeling?

Yes, when isotopic exchange is a persistent issue, consider using internal standards labeled with heavier stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N).[6][7] These isotopes are not susceptible to chemical exchange and offer superior stability.[6][7]

Troubleshooting Guides

This section provides systematic approaches to identify and resolve common problems encountered with deuterated internal standards.

Problem 1: I'm observing unexpected peaks in my mass spectrum corresponding to my deuterated standard with lower masses (e.g., d4, d3 for a d5 standard).

• Possible Cause: This strongly suggests that back-exchange (loss of deuterium) is occurring.[6] The number of deuterium atoms lost will determine the mass shift observed.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for unexpected lower mass peaks.

Problem 2: The response of my deuterated internal standard is inconsistent or drifting during an analytical run.

• Possible Cause: This could be due to ongoing isotopic exchange in the processed samples stored in the autosampler.[6] The changing concentration of the correct isotopic form of the standard will lead to inconsistent analytical results.[6]

• Troubleshooting Steps:

  • Perform a time-course stability study: Analyze a sample immediately after preparation (T=0) and then re-inject the same sample at various time points (e.g., 1, 2, 4, and 8 hours) while it is stored in the autosampler. A progressive decrease in the deuterated standard's signal or an increase in the back-exchanged product's signal indicates instability.[2][6]

  • Lower the autosampler temperature: Set the autosampler to a lower temperature (e.g., 4°C) to slow down the rate of exchange.[3]

  • Adjust the sample solvent pH: If compatible with your assay, ensure the final sample solvent is in the optimal pH range of 2.5 to 7 to minimize the exchange rate.[3][6]

  Caption: Troubleshooting workflow for a decreasing internal standard signal.

Data Summary Tables

The following tables summarize the impact of key experimental parameters on the rate of hydrogen-deuterium exchange.

Table 1: Influence of Experimental Conditions on D-H Exchange Rate

Factor	Condition	Impact on D-H Exchange Rate	Recommendation for Minimizing Exchange
pH	Acidic (<2.5) or Basic (>7)	High	Maintain pH between 2.5 and 7.[6]
Temperature	High	High	Store and analyze samples at low temperatures (e.g., 4°C).[6]
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.[6]

Table 2: Relative Stability of Deuterium Label Positions

Label Position	Relative Stability	Susceptibility to Exchange	Mitigation Strategy
On Heteroatoms (O, N, S)	Low	High	Choose standards with labels on stable carbon positions.[6]
Alpha to Carbonyl	Moderate	Moderate	Be cautious with pH and temperature.[6]
Aromatic/Aliphatic C-H	High	Low	Generally stable under typical analytical conditions.[6]

Experimental Protocols

Protocol: Evaluating the Stability of a Deuterated Internal Standard

Objective: To determine if isotopic exchange of a deuterated internal standard is occurring under specific experimental conditions.[2]

Materials:

• Deuterated internal standard (IS)

• Unlabeled analyte

• Blank matrix (e.g., plasma, urine)

• Reconstitution solvent

• LC-MS system

Procedure:

• Prepare Sample Sets:

  • Set A (Time Zero): Spike the deuterated IS into the blank matrix at a known concentration. Immediately process these samples according to your standard sample preparation protocol and analyze them.[2]

  • Set B (Incubated): Spike the deuterated IS into the blank matrix at the same concentration as Set A. Incubate these samples under conditions that mimic your typical sample handling and storage (e.g., room temperature for 4 hours, 4°C for 24 hours).[2]

• Sample Processing: After the designated incubation period, process the incubated samples (Set B) using your established extraction/preparation method.[2]

• LC-MS Analysis:

  • Analyze both Set A and Set B samples using your validated LC-MS method.

  • Monitor the mass transitions for both the deuterated internal standard and the corresponding unlabeled analyte.[2]

• Data Interpretation:

  • Compare the peak area of the IS in the incubated samples (Set B) to the time-zero samples (Set A). A significant decrease suggests instability.[2]

  • Examine the chromatogram for the unlabeled analyte's mass channel at the retention time of the IS. The presence of such a peak is a direct indication of back-exchange.[2]

  Caption: Experimental workflow for stability evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. ir.lib.uwo.ca [ir.lib.uwo.ca]
• 12. allanchem.com [allanchem.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradient for Separating Pharmacologically Active (PA) Isomers

Welcome to the technical support center for optimizing the separation of pharmacologically active (PA) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during liquid chromatography (LC) method development.

Troubleshooting Guide

This section addresses specific issues that may arise during the separation of PA isomers.

Question: Why am I observing poor resolution or complete co-elution of my PA isomers?

Answer:

Poor resolution is the most common challenge when separating positional isomers, as they often possess very similar physicochemical properties. Several factors in your LC method can be adjusted to improve separation.

Possible Causes & Solutions:

• Inadequate Stationary Phase Selectivity: Standard C18 columns primarily separate based on hydrophobicity. If your isomers have similar hydrophobic characteristics, a C18 column may not provide sufficient resolution.

  • Solution: Consider using a column with a different stationary phase chemistry. Phenyl-hexyl or pentafluorophenyl (PFP) columns can offer alternative selectivities through pi-pi interactions, which are particularly effective for aromatic isomers.[1]

• Suboptimal Mobile Phase Composition: The organic modifier and pH of your mobile phase are critical for achieving selectivity between isomers.

  • Solution 1: Vary the Organic Modifier. If you are using acetonitrile (B52724), try substituting it with methanol, or vice-versa. The different solvation characteristics of these solvents can alter the interaction of the isomers with the stationary phase, potentially improving separation.

  • Solution 2: Adjust Mobile Phase pH. For ionizable PA isomers, modifying the mobile phase pH can dramatically alter their retention behavior and selectivity.[1][2][3] It is advisable to work at a pH that is at least 1.5 to 2 units away from the pKa of the analytes to ensure they are in a single ionic form (either fully ionized or fully unionized).[3]

• Gradient Slope is Too Steep: A steep gradient, where the percentage of the organic solvent increases rapidly, may not provide enough time for the isomers to interact differently with the stationary phase.

  • Solution: Employ a shallower gradient.[4][5] After an initial scouting run to determine the approximate elution time of the isomers, you can create a shallower gradient in that specific time window to enhance resolution.[4]

• Inappropriate Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, both of which can influence selectivity and resolution.[6][7][8]

  • Solution: Experiment with different column temperatures. Increasing the temperature generally decreases retention time and can lead to sharper peaks.[6][9] Conversely, lowering the temperature may increase retention and improve resolution for some closely eluting compounds.[6] Be aware that changes in temperature can also alter the elution order of peaks.[10]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an LC gradient method for PA isomer separation?

A1: A good starting point is to use a C18 column with a linear gradient. A common mobile phase combination is water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).[9] A broad "scouting" gradient, such as 5% to 95% Solvent B over 20 to 30 minutes, can be used to determine the approximate elution conditions for your isomers.[5] From there, you can optimize the gradient slope and other parameters.

Q2: How does the gradient slope affect the resolution of PA isomers?

A2: The gradient slope, or the rate of change in mobile phase composition, is a critical parameter for optimizing resolution.

Gradient Slope	Effect on Resolution	Effect on Analysis Time
Shallow	Generally improves resolution for closely eluting peaks.[4][5][11]	Increases analysis time.
Steep	May lead to co-elution or poor resolution.[12][13]	Decreases analysis time.[5]

Q3: My retention times are inconsistent between runs. What could be the cause?

A3: Fluctuating retention times can be caused by several factors:

• Insufficient Column Equilibration: It is crucial to allow the column to fully equilibrate with the initial mobile phase conditions before each injection.[9] Insufficient equilibration is a common cause of retention time variability in gradient elution.[14]

• Mobile Phase Instability: Ensure your mobile phases are freshly prepared and properly degassed.[4]

• HPLC System Issues: Leaks in the pump or other parts of the system can lead to inconsistent flow rates and, consequently, variable retention times.

Q4: Can changing the column temperature really change the elution order of my isomers?

A4: Yes, temperature can significantly affect the selectivity of a separation, and in some cases, it can alter the elution order of closely related compounds like isomers.[10] This is because temperature can influence the thermodynamics of the interactions between the analytes and the stationary phase differently for each isomer.

Q5: What should I do if my peaks are broad or show tailing?

A5: Poor peak shape can be due to a variety of reasons:

• Secondary Interactions: Unwanted interactions between the analytes and the stationary phase can cause peak tailing. Using a mobile phase with an appropriate pH and ionic strength can help to minimize these interactions.

• Column Overload: Injecting too much sample can lead to broad, distorted peaks. Try reducing the injection volume or the sample concentration.

• Extra-Column Volume: Excessive tubing length or a large-volume detector cell can contribute to peak broadening. Ensure your system is optimized for high-efficiency separations.

Experimental Protocols

Protocol 1: General Scouting Gradient for PA Isomer Separation

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C[6]

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	%B
  0.0	5
  25.0	95
  30.0	95
  30.1	5

  | 35.0 | 5 |

• Detection: UV at an appropriate wavelength for your compounds.

Protocol 2: Optimization of a Shallow Gradient for Closely Eluting Isomers

This protocol assumes the isomers of interest were found to elute between 10 and 15 minutes in the scouting gradient.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 45 °C

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	%B
  0.0	30
  20.0	50
  20.1	95
  25.0	95
  25.1	30

  | 30.0 | 30 |

• Detection: UV at an appropriate wavelength for your compounds.

Visualizations

Caption: Workflow for optimizing an LC gradient for PA isomer separation.

Caption: Logical relationships in troubleshooting poor isomer resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 4. benchchem.com [benchchem.com]
• 5. mastelf.com [mastelf.com]
• 6. chromtech.com [chromtech.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. waters.com [waters.com]
• 11. More shallow the gradient, the better the resolution? - Chromatography Forum [chromforum.org]
• 12. Separations by gradient elution: why are steep gradient profiles distorted and what is their impact on resolution in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. welch-us.com [welch-us.com]

Technical Support Center: Ion Suppression Effects on Deuterated Internal Standards

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to understand and troubleshoot issues related to ion suppression effects on deuterated internal standards in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

Ion suppression is a matrix effect where the ionization efficiency of a target analyte is reduced by co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1] This phenomenon leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][2] It is a significant challenge because it occurs in the ion source of the mass spectrometer, affecting the analyte's signal before it is even measured.[1]

Q2: How are deuterated internal standards (d-IS) supposed to correct for ion suppression?

Deuterated internal standards are stable isotope-labeled versions of the analyte and are considered the "gold standard" for quantitative LC-MS.[3] Because they are chemically almost identical to the analyte, the fundamental assumption is that the d-IS will co-elute and experience the same degree of ion suppression.[1] By calculating the peak area ratio of the analyte to the d-IS, variations caused by ion suppression are normalized, which should lead to accurate and precise quantification.[1][3]

Q3: Why would a deuterated internal standard fail to compensate for ion suppression?

Contrary to the common assumption, a d-IS may not always perfectly correct for ion suppression.[1] This failure is often due to:

• Chromatographic Isotope Effect: The substitution of hydrogen with heavier deuterium (B1214612) atoms can sometimes alter a molecule's properties, causing it to elute slightly earlier than the analyte in reversed-phase chromatography.[1][4][5]

• Differential Matrix Effects: If the analyte and d-IS do not perfectly co-elute, they can be exposed to different co-eluting matrix components.[2][4] This leads to them experiencing different degrees of ion suppression, rendering the correction invalid and compromising data accuracy.[2][6]

Q4: Besides deuterium, what other stable isotope-labeled internal standards can be used?

When a deuterated standard is problematic, one can consider using internal standards labeled with heavier isotopes like ¹³C or ¹⁵N.[1][7] These are less likely to exhibit a chromatographic shift relative to the analyte, resulting in better co-elution and more reliable compensation for matrix effects.[7]

Troubleshooting Guide

This guide addresses common issues encountered when using deuterated internal standards for quantitative analysis.

Issue 1: Poor Accuracy and Precision in Matrix Samples

Symptom: You observe poor accuracy and precision in your quality control (QC) samples prepared in a biological matrix, but your standards prepared in a neat solvent are acceptable.

Possible Cause: Differential matrix effects are occurring, where the analyte and the d-IS are being suppressed to different extents.[6][8]

Troubleshooting Steps:

• Verify Chromatographic Co-elution:

  • Action: Overlay the chromatograms of the analyte and the d-IS from a matrix sample.

  • Evaluation: Look for any visible separation between the two peaks. Even a slight shift can expose them to different matrix components, causing differential suppression.[1][9]

• Perform a Post-Column Infusion Experiment:

  • Action: Conduct a post-column infusion experiment to map the regions of ion suppression in your chromatogram. (See Protocol 1).

  • Evaluation: Determine if your analyte and d-IS are eluting within a zone of significant ion suppression.[9][10] If they are, or if they are eluting on the edge of a suppression zone where the matrix effect is rapidly changing, this is likely the source of the problem.

• Optimize Chromatography:

  • Action: Adjust the mobile phase composition, gradient profile, or column temperature to achieve perfect co-elution.[1] If co-elution is not possible, modify the chromatography to move both peaks out of the suppression zone.[9]

• Enhance Sample Preparation:

  • Action: Improve your sample cleanup procedure. Techniques like solid-phase extraction (SPE) are generally more effective at removing interfering matrix components than simple protein precipitation.[1][11]

  • Evaluation: A cleaner sample will have fewer co-eluting matrix components, reducing the overall ion suppression.

Issue 2: High Variability in Internal Standard Signal Across a Batch

Symptom: The peak area of the deuterated internal standard is highly variable from one sample to the next.

Possible Cause: This can be caused by inconsistent matrix effects across different samples or by contamination in the LC-MS system.[9]

Troubleshooting Steps:

• Evaluate Matrix Variability:

  • Action: If possible, prepare samples using different lots of the biological matrix (e.g., plasma from different donors) and assess the d-IS signal consistency.[9]

  • Evaluation: Significant variation between lots points to the inherent variability of the biological matrix.

• Check for System Contamination:

  • Action: Perform regular maintenance and cleaning of the mass spectrometer's ion source according to the manufacturer's protocol.[1]

  • Evaluation: A clean ion source is crucial for stable and consistent ionization. Contamination can lead to erratic signal suppression.[12]

• Dilute the Sample:

  • Action: Dilute the sample extract before injection.[13]

  • Evaluation: This can reduce the concentration of matrix components, thereby lessening the severity of ion suppression. This is only feasible if the method has sufficient sensitivity.[13]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting inaccurate results when using a deuterated internal standard.

Caption: Troubleshooting workflow for inaccurate quantitative results.

Quantitative Data Summary

Differential ion suppression can significantly impact analytical accuracy. The table below presents hypothetical data from an experiment designed to quantify matrix effects on an analyte and its deuterated internal standard.

Sample Set	Analyte Peak Area	d-IS Peak Area	Analyte/d-IS Ratio	Matrix Effect (ME) % - Analyte	Matrix Effect (ME) % - d-IS
Set A (Neat Solution)	1,200,000	1,500,000	0.80	100% (Reference)	100% (Reference)
Set B (Post-Extr. Spike)	780,000	1,275,000	0.61	65%	85%

Analysis:

• The matrix effect is calculated as: ME % = (Peak Area in Set B / Peak Area in Set A) * 100.[1]

• A value below 100% indicates ion suppression.[4]

• In this example, the analyte experiences more significant ion suppression (65% signal remaining) than the d-IS (85% signal remaining).[1] This differential matrix effect leads to a ~24% underestimation of the analyte concentration and demonstrates that the d-IS does not fully compensate for the matrix effect.

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Qualitatively Assess Ion Suppression

Objective: To identify the regions in a chromatographic run where co-eluting matrix components cause ion suppression or enhancement.[10][13]

Methodology:

• System Setup: A standard solution of the analyte is continuously delivered at a low, constant flow rate (e.g., 10 µL/min) into the LC eluent stream. This is done using a T-fitting placed between the analytical column and the mass spectrometer's ion source.[11][14]

• Infusion: Begin infusing the analyte solution into the mobile phase. The mass spectrometer, operating in MRM mode for the analyte, should show a stable, flat baseline signal.[10]

• Injection: Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma) onto the LC column.[1]

• Analysis & Interpretation: Monitor the baseline signal of the infused analyte throughout the chromatographic run.

  • A dip or decrease in the signal indicates a region of ion suppression .[9][10]

  • An increase in the signal indicates a region of ion enhancement .

• Evaluation: Compare the retention time of your analyte and d-IS with the identified zones of suppression. If they elute in a region of significant or variable suppression, chromatographic optimization is required.[1]

Visual Representation of Post-Column Infusion

Caption: Experimental setup for a post-column infusion experiment.

Protocol 2: Quantitative Evaluation of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for both the analyte and the deuterated internal standard.[1]

Methodology:

• Prepare Three Sets of Samples (in triplicate):

  • Set A (Neat Solution): Spike the analyte and d-IS into the final mobile phase composition or a clean reconstitution solvent. This represents 100% signal with no matrix effect.[1]

  • Set B (Post-Extraction Spike): First, process a blank matrix sample (e.g., plasma) through the entire extraction procedure. Then, spike the analyte and d-IS into the final, clean extract.[1][13]

  • Set C (Pre-Extraction Spike): Spike the analyte and d-IS into the blank matrix before starting the extraction procedure.

• Analysis: Inject all samples and acquire the peak areas for both the analyte and the d-IS.

• Calculations:

  • Matrix Effect (ME %): ME % = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100[11]

  • Recovery (RE %): RE % = (Mean Peak Area in Set C / Mean Peak Area in Set B) * 100

  • Process Efficiency (PE %): PE % = (Mean Peak Area in Set C / Mean Peak Area in Set A) * 100 or (ME * RE) / 100[1]

• Data Interpretation: Compare the ME % for the analyte and the d-IS. A significant difference between the two values confirms a differential matrix effect, indicating that the d-IS is not adequately compensating for ion suppression.[1]

Mechanism of Ion Suppression in ESI

The following diagram illustrates how co-eluting matrix components can interfere with the ionization of the analyte and its deuterated internal standard in an electrospray ionization (ESI) source.

Caption: Competition for ionization in the ESI droplet.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative characterization of differential ion suppression on liquid chromatography/atmospheric pressure ionization mass spectrometric bioanalytical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of Pyrrolizidine Alkaloids by UPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the UPLC analysis of pyrrolizidine (B1209537) alkaloids (PAs) and achieving optimal peak shape.

Frequently Asked Questions (FAQs)

Q1: What is the most common UPLC setup for analyzing pyrrolizidine alkaloids?

A1: The most prevalent method is Reversed-Phase Ultra-Performance Liquid Chromatography (RP-UPLC) coupled with tandem mass spectrometry (MS/MS) for sensitive and specific detection.[1][2][3] A typical setup includes a sub-2 µm particle C18 column, a mobile phase consisting of water and methanol (B129727) or acetonitrile (B52724) with an acidic modifier, and a gradient elution program.

Q2: Why is an acidic modifier, like formic acid, typically added to the mobile phase for PA analysis?

A2: Pyrrolizidine alkaloids are basic compounds. Adding an acid like formic acid to the mobile phase lowers the pH, ensuring the PAs are protonated (ionized).[4] This positive charge minimizes undesirable secondary interactions with residual acidic silanol (B1196071) groups on the silica-based column packing, which are a primary cause of peak tailing.[4][5]

Q3: What are pyrrolizidine alkaloid N-oxides (PANOs), and how do they impact the analysis?

A3: PANOs are the oxidized, more polar forms of PAs that are often present in samples.[6] It is crucial that the analytical method can separate and detect both PAs and PANOs. A gradient elution, which gradually increases the organic solvent concentration, is essential for eluting the polar N-oxides early in the run and the less polar parent PAs later.

Q4: Is UV detection suitable for PA analysis by UPLC?

A4: While possible, UV detection often lacks the required sensitivity and selectivity for the trace-level quantification of PAs in complex matrices such as honey, herbal teas, or botanical extracts.[4] Mass spectrometry (MS), particularly tandem MS (MS/MS), is the preferred detection method due to its superior sensitivity and ability to provide structural confirmation.[4]

Troubleshooting Guide: Improving Peak Shape

Poor peak shape, including tailing, fronting, and broadening, can compromise resolution, accuracy, and precision. This guide addresses common peak shape issues encountered during the UPLC analysis of pyrrolizidine alkaloids.

Issue 1: Peak Tailing

Symptom: The latter half of the peak is wider than the front half, creating a tail.

Primary Cause: Secondary interactions between the basic pyrrolizidine alkaloids and acidic residual silanol groups on the UPLC column's stationary phase.[5]

Solutions:

• Mobile Phase pH Adjustment: Ensure the mobile phase is sufficiently acidic. A pH of around 3 is often effective at keeping the PAs protonated and minimizing silanol interactions.[5][7][8] The use of 0.1% formic acid in both the aqueous and organic mobile phase components is a common starting point.[1][2]

• Use of High-Quality, End-Capped Columns: Employ modern, high-purity silica (B1680970) columns that are effectively end-capped to minimize the number of accessible silanol groups.

• Column Temperature: Increasing the column temperature (e.g., to 40 °C) can sometimes improve peak shape by reducing mobile phase viscosity and improving mass transfer kinetics.[2][9]

• Sample Diluent: The solvent used to dissolve the final sample extract can influence the peak shape of early-eluting compounds. It is advisable to use a solvent that is weaker than the initial mobile phase conditions. For instance, if the gradient starts at 5% methanol, reconstituting the sample in 5% methanol can lead to better peak shape.[2][10]

Issue 2: Peak Fronting

Symptom: The front half of the peak is wider than the latter half, resembling a shark fin.[11]

Primary Cause: Column overload, where too much sample mass is injected onto the column, saturating the stationary phase.[11][12]

Solutions:

• Dilute the Sample: The most straightforward solution is to dilute the sample and reinject it. A 10-fold dilution is often sufficient to resolve fronting caused by overloading.[11]

• Reduce Injection Volume: If diluting the sample is not feasible due to concentration limitations, reduce the injection volume.

• Use a Higher Capacity Column: Consider using a column with a larger internal diameter or a stationary phase with a higher carbon load, which can accommodate a larger sample mass.

Issue 3: Peak Broadening or Splitting

Symptom: Peaks are wider than expected, or a single peak appears as two or more merged peaks.

Possible Causes & Solutions:

• Extra-Column Volume: Ensure all tubing and connections between the injector, column, and detector are as short as possible and properly fitted to minimize dead volume, which can cause peak broadening.

• Column Contamination or Degradation: If the peak shape deteriorates over time, the column may be contaminated or the stationary phase may be degrading. A partially blocked inlet frit can also cause peak distortion.[12] Try reversing and flushing the column. If this does not resolve the issue, the column may need to be replaced.

• Inappropriate Mobile Phase pH: Operating too close to the pKa of the analytes can lead to peak splitting as both the ionized and non-ionized forms may be present and separate differently. Ensure the mobile phase pH is at least 1.5-2 units away from the pKa of the pyrrolizidine alkaloids.

Experimental Protocols and Data

Table 1: UPLC Columns for Pyrrolizidine Alkaloid Analysis

Column Name	Particle Size (µm)	Dimensions (mm)	Stationary Phase Chemistry
Waters ACQUITY BEH C18	1.7	2.1 x 100	Bridged Ethylene Hybrid C18
Waters ACQUITY HSS T3	1.8	2.1 x 100	High Strength Silica T3 (C18)
Phenomenex Gemini NX-C18	3	4.6 x 150	Organo-Silica Hybrid C18

Table 2: Typical UPLC Mobile Phase Compositions and Gradient Conditions

Parameter	Condition 1	Condition 2
Mobile Phase A	0.1% Formic Acid and 5 mM Ammonium Acetate in Water[1]	0.1% Formic Acid in Water[2]
Mobile Phase B	Methanol[1]	Methanol with 0.1% Formic Acid[2]
Flow Rate	0.3 mL/min	0.3 mL/min
Column Temperature	40 °C[2]	40 °C
Injection Volume	3 µL[2]	1-5 µL
Gradient	Example: 5-80% B over 9 min[2]	Varies depending on PA profile

Detailed Methodology: Sample Preparation using Solid-Phase Extraction (SPE)

A common sample preparation method involves solid-phase extraction to clean up the sample matrix and concentrate the pyrrolizidine alkaloids.

• Sample Extraction: Homogenize 1 gram of the sample (e.g., honey) with 10 mL of 0.05 M sulfuric acid.[1]

• Centrifugation: Centrifuge the mixture to pellet solid debris.

• SPE Cartridge Conditioning: Condition an Oasis MCX (Mixed-Mode Cation Exchange) SPE cartridge with methanol, followed by water, and then 0.05 M sulfuric acid.[3]

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 0.05 M sulfuric acid, followed by water, and then methanol to remove interferences.

• Elution: Elute the pyrrolizidine alkaloids from the cartridge using 5% ammoniated methanol.[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase (e.g., 5% methanol in water with 0.1% formic acid).[2][10]

Visualizations

Caption: A logical workflow for troubleshooting common peak shape problems in UPLC analysis.

Caption: Standard solid-phase extraction (SPE) workflow for pyrrolizidine alkaloid cleanup.

References

• 1. academic.oup.com [academic.oup.com]
• 2. mdpi.com [mdpi.com]
• 3. waters.com [waters.com]
• 4. benchchem.com [benchchem.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Pyrrolizidine Alkaloid N-Oxides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Pyrrolizidine Alkaloid (PA) N-oxides. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during mass spectrometry experiments, with a focus on the potential for in-source fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why are PA N-oxides susceptible to it?

A1: In-source fragmentation is a phenomenon where analyte ions fragment within the ion source of a mass spectrometer before they reach the mass analyzer.[1] This process is primarily driven by two mechanisms: thermal degradation due to high temperatures in the source and collision-induced dissociation (CID) from accelerating voltages.[1][2]

PA N-oxides are particularly prone to in-source fragmentation due to the labile N-O bond. Under the energetic conditions of an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source, the protonated PA N-oxide molecule can easily lose its oxygen atom, a process known as deoxygenation.[2] This results in the detection of an ion with a mass-to-charge ratio ([M+H-16]⁺) that is identical to the protonated molecule of the corresponding parent PA. This can lead to the misidentification of the N-oxide as its parent alkaloid or an overestimation of the parent PA concentration.

Q2: How can I identify if in-source fragmentation of my PA N-oxide is occurring?

A2: There are several indicators that in-source fragmentation may be happening:

• Appearance of the Parent PA Signal: You observe a significant signal at the m/z corresponding to the parent PA when analyzing a pure PA N-oxide standard.

• Co-elution: The peak for the suspected parent PA perfectly co-elutes with the PA N-oxide peak, even with optimized chromatography.

• Response to Source Conditions: The intensity of the parent PA signal increases relative to the N-oxide signal when you increase the ion source temperature or the cone voltage (also known as declustering potential or fragmentor voltage).[1][3]

Q3: What are the primary instrument parameters that influence the in-source fragmentation of PA N-oxides?

A3: The two most critical parameters are the cone voltage (or its equivalent) and the ion source temperature.

• Cone Voltage / Declustering Potential / Fragmentor Voltage: This voltage is applied between the skimmer and RF lens to help with desolvation, but it also accelerates ions. Higher voltages increase the kinetic energy of the ions, leading to more energetic collisions with gas molecules and causing fragmentation.[1][3][4] Reducing this voltage is a key strategy to minimize fragmentation.[4]

• Source Temperature: High source or desolvation temperatures can provide enough thermal energy to break the N-O bond, leading to thermal degradation of the N-oxide into its parent PA before ionization is even complete.[1][5]

Q4: How can I minimize or control in-source fragmentation during my analysis?

A4: To ensure accurate quantification and identification of PA N-oxides, it is crucial to minimize in-source fragmentation. This can be achieved by:

• Optimizing the Cone Voltage: Reduce the cone voltage to the lowest value that still provides good ion transmission and sensitivity for the N-oxide precursor ion.[4]

• Lowering Source Temperature: Set the ion source and desolvation gas temperatures to the minimum required for efficient desolvation to prevent thermal degradation.[1]

• Gentle Ionization: Use the "softest" ionization conditions possible. This involves a careful balance of gas flows, temperatures, and voltages to minimize the internal energy of the ions.[6]

• Method Validation: Analyze a pure standard of the PA N-oxide and monitor for the appearance of the corresponding parent PA. Adjust source parameters until the signal for the parent PA is minimized or eliminated.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating in-source fragmentation of PA N-oxides.

Diagram: Troubleshooting Workflow for In-Source Fragmentation

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cone voltage induced in-source dissociation of glucuronides in electrospray and implications in biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Behavior of N-oxide derivatives in atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Co-elution of Analyte and Internal Standard

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the common challenge of co-elution between an analyte and its internal standard in chromatographic analyses. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions to resolve these issues and ensure accurate quantification.

Frequently Asked questions (FAQs)

Q1: What is co-elution and why is it a problem in quantitative analysis?

A1: Co-elution occurs when two or more compounds, such as an analyte and its internal standard, elute from the chromatography column at the same time, resulting in overlapping peaks.[1] This poses a significant problem for quantitative analysis because it prevents the accurate measurement of the individual peak areas for each compound, which can compromise the reliability and validity of the results.[1] Without adequate separation, it is impossible to correctly identify and quantify the distinct compounds.[1]

Q2: How can I determine if my analyte and internal standard are co-eluting?

A2: The initial step is a visual inspection of the chromatogram. Look for signs of peak asymmetry, such as peak fronting, tailing, or the presence of a "shoulder" on the main peak.[1] A shoulder suggests a hidden, overlapping peak. For a more definitive assessment, utilize your detector's capabilities:

• Diode Array Detector (DAD/PDA): A DAD can perform a "peak purity" analysis by acquiring multiple UV-Vis spectra across the peak. If the spectra are not identical, it indicates the presence of more than one compound.[1]

• Mass Spectrometer (MS): An MS detector is highly effective for identifying co-elution. By examining the mass spectra across the chromatographic peak, you can determine if the mass-to-charge ratios (m/z) of both your analyte and internal standard are present within the same peak.[1]

Q3: Is it always necessary to chromatographically separate the analyte and its stable isotope-labeled internal standard?

A3: Not necessarily. In many liquid chromatography-mass spectrometry (LC-MS) applications, the goal is for the stable isotope-labeled internal standard (SIL-IS) to co-elute with the analyte.[2] This is because the SIL-IS is intended to experience the same matrix effects (ion suppression or enhancement) as the analyte, thus providing accurate correction.[2][3] The mass spectrometer can differentiate between the analyte and the SIL-IS based on their mass difference. However, significant chromatographic separation between the analyte and SIL-IS can lead to them experiencing different matrix effects, resulting in inaccurate quantification.[2]

Q4: What is the "Resolution" (Rs) value, and what is considered a good value for separation?

A4: Resolution (Rs) is a quantitative measure of the degree of separation between two chromatographic peaks. A resolution value of 1.5 is generally considered as baseline separation, where the overlap between the two peaks is minimal.[4] For quantitative analysis, achieving at least this level of separation is often targeted when co-elution is undesirable.

Troubleshooting Guide for Co-elution

When faced with co-eluting peaks, a systematic approach to method development is the most effective way to achieve resolution. The primary factors influencing chromatographic separation are the mobile phase, stationary phase, and temperature.

Mobile Phase Optimization

Adjusting the mobile phase composition is often the first and most impactful step in resolving co-elution.

• Change the Organic Modifier: Switching between different organic solvents can alter the selectivity of the separation.[4][5] For example, changing from acetonitrile (B52724) to methanol (B129727), or vice versa, can change the elution order of compounds.[4]

• Adjust the Mobile Phase pH: For ionizable compounds, modifying the pH of the aqueous portion of the mobile phase can significantly impact retention and selectivity.[4][5] Acidifying the mobile phase with additives like formic acid or acetic acid is a common strategy to improve peak shape and resolution.[4]

• Optimize the Gradient Profile: A slower, shallower gradient can significantly improve the separation of closely eluting compounds.[4] Introducing isocratic holds at specific points in the gradient can also help to resolve critical peak pairs.[4]

Stationary Phase Selection

If mobile phase optimization is insufficient, changing the stationary phase chemistry can provide a different selectivity.[4][5]

• Switch Column Chemistry: If you are using a standard C18 column, consider a column with a different stationary phase, such as Phenyl-Hexyl, Cyano (CN), or Pentafluorophenyl (PFP).[4][6] These alternative chemistries can offer different interactions with the analytes, leading to changes in elution order and improved separation.

Temperature and Flow Rate Adjustments

• Modify Column Temperature: Changing the column temperature can alter the selectivity of the separation.[5] While the effect can be unpredictable, it is a parameter worth investigating.

• Adjust the Flow Rate: A lower flow rate generally leads to improved resolution, although it will increase the analysis time.[4]

Data Presentation: Impact of Method Modifications on Resolution

The following tables summarize the potential impact of different troubleshooting strategies on the resolution (Rs) of a co-eluting analyte and internal standard.

Table 1: Effect of Mobile Phase Modifier on Resolution (Rs)

Mobile Phase B	Analyte Retention Time (min)	Internal Standard Retention Time (min)	Resolution (Rs)
Acetonitrile	5.25	5.25	0.00
Methanol	6.10	6.35	1.65

This table illustrates how changing the organic modifier from acetonitrile to methanol can significantly improve the resolution between an analyte and its internal standard.

Table 2: Effect of Stationary Phase Chemistry on Resolution (Rs)

Stationary Phase	Analyte Retention Time (min)	Internal Standard Retention Time (min)	Resolution (Rs)
C18	4.80	4.90	0.85
Phenyl-Hexyl	5.50	5.95	2.10

This table demonstrates the powerful effect of changing the stationary phase chemistry. A switch from a C18 to a Phenyl-Hexyl column can provide a substantial increase in resolution.

Experimental Protocols

Protocol 1: Systematic Approach to HPLC Method Development for Separating Co-eluting Peaks

This protocol outlines a step-by-step methodology for resolving co-eluting peaks.

• Initial Conditions:

  • Column: C18, 150 x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • UV Detector Wavelength: As appropriate for the analyte

• Scouting Gradient:

  • Run a fast, broad gradient (e.g., 5% to 95% B in 15 minutes) to determine the approximate elution times of the compounds.[4]

• Gradient Optimization:

  • Based on the scouting run, design a more focused gradient.

  • If the co-eluting peaks are in a specific region of the chromatogram, flatten the gradient slope around that time point to improve separation.[4]

• Mobile Phase Selectivity Adjustment:

  • If co-elution persists, replace acetonitrile (Mobile Phase B) with methanol and repeat the gradient optimization steps.[4]

• Stationary Phase Evaluation:

  • If resolution is still insufficient (Rs < 1.5), switch to a column with a different chemistry, such as a Phenyl-Hexyl or Cyano phase, and repeat the optimization process.[4]

Visualizing the Troubleshooting Process

The following diagrams illustrate the logical workflow for troubleshooting co-elution and the relationships between the key factors influencing chromatographic separation.

Caption: Troubleshooting workflow for resolving co-elution.

Caption: Factors influencing chromatographic peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]

checking for unlabeled analyte impurities in deuterated standards

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide clear and actionable guidance on common issues encountered when using deuterated internal standards in mass spectrometry and other analytical techniques.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of observing an analyte signal in my blank samples that only contain the deuterated internal standard (d-IS)?

A1: This common issue is typically due to the presence of unlabeled analyte as an impurity within the deuterated internal standard.[1][2] During the synthesis of deuterated standards, achieving 100% isotopic enrichment is challenging, often resulting in residual unlabeled analyte.[1][2] This impurity contributes to the analyte's signal, which can lead to a positive bias in your results, particularly at the lower limit of quantification (LLOQ).[1]

Q2: How can I confirm that the signal in my blank is from an impure deuterated standard?

A2: To confirm the source of the interference, you can perform a simple experiment. Prepare a "blank" sample (matrix without the analyte) and spike it with your d-IS at the same concentration used in your analytical method. Analyze this sample using your LC-MS/MS method. If you observe a peak at the retention time and mass-to-charge ratio (m/z) of your analyte, it confirms that the d-IS is contributing to the analyte signal.[1]

Q3: What are the acceptable purity levels for a deuterated internal standard?

A3: For reliable quantitative analysis, it is recommended that deuterated internal standards have a chemical purity of >99% and an isotopic enrichment of ≥98%.[1] It is crucial to always check the Certificate of Analysis (CoA) provided by the supplier to verify the stated purity of your standard.[1]

Q4: My Certificate of Analysis (CoA) indicates high isotopic purity, but I still see a significant signal in my blanks. What else could be the cause?

A4: Besides isotopic impurity from synthesis, other possibilities include in-source fragmentation or deuterium-hydrogen (H/D) exchange.[1] In-source fragmentation occurs when the deuterated standard loses a deuterium (B1214612) atom in the mass spectrometer's ion source, contributing to the analyte's signal.[1] H/D exchange can happen when deuterium atoms on the internal standard exchange with hydrogen atoms from the solvent, particularly if the labels are in labile positions (e.g., on -OH, -NH, -SH groups).[3]

Q5: How can I assess the isotopic purity of my deuterated standard?

A5: High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful techniques for evaluating isotopic enrichment and confirming the structural integrity of deuterated compounds.[4][5][6] HRMS can be used to determine the relative abundance of the deuterated and unlabeled species, while NMR can confirm the positions of the deuterium labels.[4][6]

Troubleshooting Guides

Issue 1: Analyte Signal Detected in Blank Samples

Symptoms:

• A peak is observed at the retention time and m/z of the analyte in blank samples containing only the deuterated internal standard.[1]

• Inaccurate and imprecise results, especially at low concentrations.[1]

• A positive bias in the quantification of the analyte.[1]

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Researcher's Guide to Single-Laboratory Validation of Plasminogen Activator (PA) Quantification Methods

For researchers, scientists, and drug development professionals, the accurate quantification of plasminogen activators (PAs), such as tissue-type plasminogen activator (t-PA) and urokinase-type plasminogen activator (u-PA), is critical. This guide provides a comparative overview of common PA quantification methods, focusing on the essential parameters for single-laboratory validation to ensure reliable and reproducible results.

This guide delves into the validation of two prevalent methods for PA quantification: the Enzyme-Linked Immunosorbent Assay (ELISA) and the Chromogenic Assay. It outlines the key validation parameters as recommended by regulatory bodies like the FDA and the International Council for Harmonisation (ICH), presents a detailed comparison of the methods, and provides standardized experimental protocols.

Comparison of PA Quantification Methods

The selection of a suitable quantification method depends on the specific research question, the required sensitivity, and the nature of the sample. Below is a comparative summary of the typical performance of ELISA and chromogenic assays for t-PA and u-PA based on single-laboratory validation data.

Validation Parameter	t-PA ELISA	t-PA Chromogenic Assay	u-PA ELISA	u-PA Chromogenic Assay
Accuracy (% Recovery)	85-115%	90-110%	85-115%	90-110%
Precision (CV%)
- Intra-Assay	< 10%	< 5%	< 10%	< 5%
- Inter-Assay	< 15%	< 10%	< 15%	< 10%
Linearity (r²)	> 0.99	> 0.99	> 0.99	> 0.99
Range	15.6 - 1000 pg/mL[1]	5 - 50 µg/mL	Analyte dependent	Analyte dependent
Limit of Detection (LOD)	~4-6 pg/mL[1]	Analyte dependent	Analyte dependent	Analyte dependent
Limit of Quantitation (LOQ)	~15 pg/mL[1]	Analyte dependent	Analyte dependent	Analyte dependent
Specificity	High (Antibody-dependent)	High (Substrate-dependent)	High (Antibody-dependent)	High (Substrate-dependent)

Experimental Protocols

Detailed and standardized protocols are fundamental for the reproducibility of experimental results. Below are representative protocols for the quantification of t-PA using ELISA and a general chromogenic assay.

Protocol 1: Human t-PA Quantification by Sandwich ELISA

This protocol is a generalized procedure based on commercially available ELISA kits.[2][3][4][5][6]

Materials:

• Microplate pre-coated with a monoclonal antibody against human t-PA

• Human t-PA standard

• Biotin-conjugated anti-human t-PA antibody

• Streptavidin-HRP conjugate

• TMB substrate solution

• Stop solution (e.g., 0.2 M sulfuric acid)

• Wash buffer

• Sample diluent

• Plate reader capable of measuring absorbance at 450 nm

Procedure:

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed by the kit manufacturer. This includes the serial dilution of the t-PA standard to generate a standard curve.

• Sample Addition: Add 100 µL of standard or sample to each well. Seal the plate and incubate for 1-2 hours at 37°C.

• Washing: Aspirate each well and wash three times with 300 µL of wash buffer.

• Detection Antibody Addition: Add 100 µL of the biotin-conjugated anti-human t-PA antibody to each well. Seal the plate and incubate for 1 hour at 37°C.

• Washing: Repeat the washing step as described in step 3.

• Streptavidin-HRP Addition: Add 100 µL of Streptavidin-HRP conjugate to each well. Seal the plate and incubate for 30 minutes at 37°C.

• Washing: Repeat the washing step as described in step 3.

• Substrate Addition: Add 90 µL of TMB substrate solution to each well and incubate for 15-20 minutes at 37°C in the dark.

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Measurement: Read the absorbance of each well at 450 nm within 30 minutes of adding the stop solution.

• Calculation: Calculate the concentration of t-PA in the samples by interpolating from the standard curve.

Protocol 2: General Chromogenic Assay for PA Activity

This protocol provides a general framework for measuring the activity of PAs like t-PA or u-PA.

Materials:

• Purified t-PA or u-PA standard

• Plasminogen

• Chromogenic substrate specific for plasmin (e.g., S-2251)

• Assay buffer (e.g., Tris-HCl buffer, pH 7.4)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Reagent Preparation: Prepare working solutions of the PA standard, plasminogen, and chromogenic substrate in the assay buffer.

• Standard and Sample Addition: Add 20 µL of PA standard or sample to the appropriate wells of the microplate.

• Plasminogen Addition: Add 20 µL of the plasminogen solution to each well.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the PA to activate the plasminogen.

• Substrate Addition: Add 20 µL of the chromogenic substrate solution to each well to start the reaction.

• Measurement: Immediately place the plate in a microplate reader pre-warmed to 37°C. Measure the absorbance at 405 nm every minute for 30-60 minutes in kinetic mode.

• Calculation: Determine the rate of reaction (change in absorbance per minute, ΔA/min) for each well. Plot the rate of reaction against the concentration of the PA standard to generate a standard curve. Calculate the PA activity in the samples from the standard curve.

Visualizing Key Processes

To better understand the biological context and the experimental procedures, the following diagrams illustrate the plasminogen activation pathway and a typical workflow for single-laboratory method validation.

References

• 1. Assay of human tissue-type plasminogen activator (t-PA) with an enzyme-linked immunosorbent assay (ELISA) based on three murine monoclonal antibodies to t-PA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Plasminogen activator receptor assemblies in cell signaling, innate immunity, and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of plasminogen activator inhibitor-1 secretion by urokinase and tissue plasminogen activator in rat epithelioid-type smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Urokinase-type plasminogen activator and its receptor synergize to promote pathogenic proteolysis - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Limit of Detection for Pyrrolizidine Alkaloids in Honey: A Comparative Guide

The presence of pyrrolizidine (B1209537) alkaloids (PAs), a group of naturally occurring toxins produced by various plant species, in honey is a significant food safety concern due to their potential hepatotoxic, genotoxic, and carcinogenic properties.[1][2] Regulatory bodies and food testing laboratories worldwide necessitate sensitive and reliable analytical methods for the detection and quantification of these compounds at trace levels. This guide provides a comparative overview of common methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) of PAs in honey, with a primary focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the most widely adopted technique.

Comparative Analysis of Analytical Methods

The determination of PAs in honey predominantly relies on LC-MS/MS, which offers high sensitivity and selectivity.[2][3] Gas Chromatography-Mass Spectrometry (GC-MS) presents an alternative, though it is less common as it is generally only applicable to the free base forms of PAs and not their N-oxides, which can also be present in honey.[3]

The LOD and LOQ values are critical performance characteristics of these analytical methods, indicating the lowest concentration of an analyte that can be reliably detected and quantified, respectively. These values are influenced by several factors, including the sample preparation procedure, the specific PA, the instrumentation used, and the matrix effects of the honey sample.

Table 1: Comparison of Limit of Detection (LOD) and Limit of Quantification (LOQ) for PAs in Honey by LC-MS/MS

Analytical Method	Pyrrolizidine Alkaloids	LOD (µg/kg)	LOQ (µg/kg)	Reference
LC-MS/MS	Individual PAs	0.05 - 0.17	0.17 - 0.58	[4]
LC-MS/MS	14 PAs	-	5.4	[5]
LC-MS/MS	7 PAs	1 - 3	-	[5]
LC-MS/MS	Individual PAs	-	0.6
LC-MS/MS	Co-eluting isomers (sum)	-	1.2
LC-MS	Individual PAs	-	1	[6]
LC-IT-MS/MS	11 PAs	13.4 - 30.5 (as µg/L)	44.6 - 101.8 (as µg/L)	[7]
GC-MS	1,2-unsaturated PAs	-	1	[8]

Note: The reported values may vary based on the specific instrument, honey matrix, and the full list of PAs analyzed in each study.

Experimental Protocols

The following sections detail the typical experimental procedures employed for the analysis of PAs in honey, leading to the determination of the LOD.

Sample Preparation

A robust sample preparation protocol is crucial for removing matrix interferences and concentrating the PAs prior to instrumental analysis. A widely accepted method involves acidic extraction followed by solid-phase extraction (SPE) cleanup.[2][6][9]

• Extraction: A homogenized honey sample (typically 5-10 g) is dissolved in a dilute acidic solution, commonly 0.05 M sulfuric acid.[2][6][9] This step protonates the nitrogen-containing PA molecules, increasing their solubility in the aqueous phase.

• Centrifugation: The mixture is then centrifuged to separate solid particles.[9]

• Solid-Phase Extraction (SPE): The supernatant is loaded onto a strong cation exchange (SCX) SPE cartridge.[2][9] The protonated PAs are retained on the sorbent.

• Washing: The cartridge is washed with water and methanol (B129727) to remove unretained matrix components.[2]

• Elution: The PAs are eluted from the cartridge using an ammoniated organic solvent mixture, such as ammoniated methanol or a mixture of ethyl acetate, methanol, and acetonitrile (B52724) with ammonia (B1221849) and triethylamine.[6][9]

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and the residue is reconstituted in a small volume of a solvent mixture compatible with the LC mobile phase, typically a methanol/water mixture.[6][9]

Instrumental Analysis: LC-MS/MS

The reconstituted sample extract is then analyzed by LC-MS/MS.

• Liquid Chromatography (LC):

  • Column: A reverse-phase column, such as a C18, is commonly used for separation.[9]

  • Mobile Phase: A gradient elution is typically employed using a binary solvent system, often consisting of water with a small amount of formic acid or ammonium (B1175870) formate (B1220265) (Eluent A) and an organic solvent like methanol or acetonitrile (Eluent B).[6][9]

  • Flow Rate: A typical flow rate is around 0.3-0.6 mL/min.[6][9]

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is the standard technique for ionizing PA molecules.[6][9]

  • Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each target PA.[2]

Determination of LOD and LOQ

The Limit of Detection (LOD) is typically determined as the concentration that produces a signal-to-noise ratio (S/N) of 3. The Limit of Quantification (LOQ) is often established as the lowest concentration on the calibration curve with an S/N ratio of ≥10 and acceptable accuracy and precision. Another approach for LOQ determination is based on the standard deviation of the results at a low concentration level.[3]

Visualizing the Workflow and Concepts

Experimental Workflow for PA Analysis in Honey

Caption: Workflow for the determination of PAs in honey.

Relationship between LOD, LOQ, and Signal-to-Noise Ratio

Caption: Conceptual diagram of LOD and LOQ.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repozytorium.piwet.pulawy.pl [repozytorium.piwet.pulawy.pl]
• 5. researchgate.net [researchgate.net]
• 6. Pyrrolizidine Alkaloids in Honey: Determination with Liquid Chromatography-mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bfr.bund.de [bfr.bund.de]

Isotope Dilution Mass Spectrometry: The Gold Standard for Accuracy and Precision

A deep dive into the superior performance of Isotope Dilution Mass Spectrometry (IDMS) for quantitative analysis, supported by comparative data and detailed experimental protocols.

In the world of analytical chemistry, where accurate and precise quantification is paramount, Isotope Dilution Mass Spectrometry (IDMS) stands out as a definitive measurement principle. This guide provides an objective comparison of IDMS with other analytical techniques, presenting supporting experimental data for researchers, scientists, and drug development professionals.

Unparalleled Accuracy and Precision

IDMS is an analytical technique that utilizes isotopically labeled internal standards to achieve exceptional accuracy and precision in quantification. The core principle involves adding a known amount of an isotopically enriched standard (the "spike") of the analyte to the sample. This internal standard behaves almost identically to the native analyte throughout sample preparation and analysis. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the initial concentration of the analyte can be determined with high accuracy. This method effectively compensates for sample loss during preparation and variations in instrument response, which are significant sources of error in other techniques.

The power of IDMS lies in its ability to mitigate matrix effects, which are a common challenge in complex samples such as biological fluids, food matrices, and environmental samples. Matrix components can enhance or suppress the analyte signal, leading to inaccurate results with conventional calibration methods. By using an internal standard that is chemically identical to the analyte, IDMS ensures that any matrix effects impact both the analyte and the standard equally, thus canceling out the interference.

Comparative Performance: IDMS vs. Alternative Methods

The superiority of IDMS is evident when its performance is compared against other common quantification techniques, such as external standard calibration.

Table 1: Comparison of IDMS and External Calibration for Iodine Determination in Food Samples

Parameter	IDMS	External Calibration (CAL)
Limit of Detection (LOD)	0.01 mg/kg	0.02 mg/kg
Recovery of SRM 1869	89-100%	89-100%
Correlation (R²) vs. Certified Value	>0.998	>0.998

Data sourced from a study comparing iodine analysis in 26 food samples.[1][2][3]

As the data indicates, while both methods show good accuracy and a strong correlation with certified reference materials, IDMS demonstrates a lower limit of detection, signifying higher sensitivity.[1][3]

Table 2: Precision of Different Analytical Methods for Serum Creatinine (B1669602)

Analytical Method	Coefficient of Variation (CV) at 0.6355 mg/dl	Coefficient of Variation (CV) at 5.287 mg/dl
IDMS-traceable HPLC	4.0%	3.1%
Enzymatic Assay (Siemens Advia 2400)	16% (at low concentrations)	Not specified

Data from a study validating serum creatinine assays in children.[4][5][6]

The results clearly show the superior precision of the IDMS-traceable HPLC method, with significantly lower coefficients of variation compared to the enzymatic assay, especially at lower analyte concentrations.[4][6]

Table 3: Accuracy and Precision for 25-Hydroxyvitamin D in Serum using ID-LC-MS/MS

Parameter	25(OH)D3	25(OH)D2
Mean Total CV	2.1%	3.0%
Difference from SRM 972 Target	1.1% ± 1.5%	1.3% ± 0.6%
Expanded Uncertainty	3.4%	3.9%

Data from the development of a candidate reference measurement procedure for serum 25-hydroxyvitamin D.[7]

This data highlights the high degree of accuracy and precision achievable with ID-LC-MS/MS, with very low CVs and minimal deviation from the certified reference material values.[7]

The IDMS Workflow: A Step-by-Step Overview

The experimental workflow for a typical IDMS analysis involves several key stages, from sample preparation to data analysis.

Figure 1: A generalized workflow for Isotope Dilution Mass Spectrometry analysis.

Detailed Experimental Protocol: Quantification of 25-Hydroxyvitamin D in Serum by ID-LC-MS/MS

The following provides a detailed methodology for a key clinical diagnostic application of IDMS.

1. Sample Preparation:

• Spiking: To a 250 µL serum sample, add a known amount of hexa-deuterated 25-hydroxyvitamin D3 (d6-25(OH)D3) as the internal standard.[7]

• Protein Precipitation and Extraction: Add 1 mL of acetonitrile (B52724) containing 2% formic acid to precipitate proteins. After incubation, centrifuge the sample.[8] The supernatant is then subjected to liquid-liquid extraction with n-hexane.[7]

• Solid-Phase Extraction (SPE): The hexane (B92381) extract is further purified using a solid-phase extraction column to remove interfering substances.[7][8]

2. LC-MS/MS Analysis:

• Chromatographic Separation: The purified extract is injected into a liquid chromatography system. A two-dimensional LC setup can be employed for enhanced separation from isomers like 3-epi-25(OH)D3.[7]

• Mass Spectrometry: The eluent from the LC column is introduced into a tandem mass spectrometer. Ionization is typically performed using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).[8]

• Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the specific precursor-to-product ion transitions for both the native 25-hydroxyvitamin D and the deuterated internal standard.[9]

3. Data Analysis:

• Calibration Curve: A calibration curve is constructed by analyzing standards containing known concentrations of 25-hydroxyvitamin D and a constant concentration of the internal standard.

• Quantification: The ratio of the peak area of the native analyte to the peak area of the internal standard in the sample is measured. This ratio is then used to determine the concentration of 25-hydroxyvitamin D in the original serum sample by interpolating from the calibration curve.

Conclusion: The Definitive Choice for Quantitative Excellence

Isotope Dilution Mass Spectrometry provides a level of accuracy and precision that is unmatched by most other analytical techniques. Its ability to correct for analytical variability and mitigate matrix effects makes it the gold standard for quantitative analysis in a wide range of applications, from clinical diagnostics and drug development to food safety and environmental monitoring. For researchers and scientists who demand the highest quality data, IDMS is the definitive choice.

References

• 1. Comparison of external calibration and isotope dilution methods for iodine determination in foods by inductively coupled plasma mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Validation of creatinine assays utilizing HPLC and IDMS traceable standards in sera of children - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of creatinine assays utilizing HPLC and IDMS traceable standards in sera of children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ingenieria-analitica.com [ingenieria-analitica.com]
• 9. High throughput LC-MS/MS method for the simultaneous analysis of multiple vitamin D analytes in serum - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Complexities of Pyrrolizidine Alkaloid Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of pyrrolizidine (B1209537) alkaloids (PAs) is of paramount importance due to their potential hepatotoxic, genotoxic, and carcinogenic properties.[1][2][3] These toxic compounds, naturally produced by numerous plant species, can contaminate food, animal feed, and herbal products, necessitating robust analytical methods and rigorous quality control.[1][4] This guide provides a comparative overview of inter-laboratory performance in PA analysis, details established experimental protocols, and visualizes the analytical workflow to support laboratories in achieving proficiency.

Inter-Laboratory Comparison of Pyrrolizidine Alkaloid Analysis

Proficiency tests (PTs) and inter-laboratory comparison studies are crucial for evaluating and benchmarking the performance of analytical laboratories. The results of these studies highlight the challenges and variability in PA quantification across different methods and laboratories.

A 2014 inter-laboratory study on the determination of PAs in animal feed, involving twelve laboratories, revealed considerable variation in results.[5][6] While most laboratories utilized liquid chromatography-tandem mass spectrometry (LC-MS/MS), other techniques like liquid chromatography-time-of-flight mass spectrometry (LC-ToF-MS) and gas chromatography-mass spectrometry (GC-MS) were also employed.[5][6] The study reported that z-scores, a measure of a laboratory's performance, varied significantly, particularly for the free base forms of PAs compared to their N-oxide counterparts.[5][6] Questionable or unsatisfactory z-scores were obtained in 8% of cases for spiked samples and 12% for incurred samples, indicating a need for further method development and harmonization.[5][6]

More recently, proficiency tests organized by the European Union Reference Laboratory for Mycotoxins & Plant Toxins (EURL-MP) and the German Reference Laboratory for Mycotoxins have provided valuable insights into the state-of-the-art of PA analysis in food matrices.

The EURLPT-MP07, conducted in 2022, focused on the analysis of 35 PAs in black tea and marjoram, reflecting the maximum levels set by European Commission Regulation (EU) 2020/2040.[1][7] A 2024 proficiency test on PA determination in honey involved 26 participating laboratories and analyzed samples spiked with both free base PAs and their N-oxides.[8] The results from this test showed reproducibility standard deviations ranging from 12% to 42% for PAs and 44% to 77% for PA-N-oxides, with 88% of the z-scores falling within the acceptable range of |z| ≤ 2.[8]

Table 1: Summary of Performance in a Recent Proficiency Test for Pyrrolizidine Alkaloids in Honey (2024) [8]

Parameter	Value
Number of Participating Laboratories	26
Matrices	Honey (spiked)
Analytes	Pyrrolizidine Alkaloids and N-oxides
Reproducibility Standard Deviation (PAs)	12% - 42%
Reproducibility Standard Deviation (PA-N-oxides)	44% - 77%
Acceptable z-scores (	z

Recommended Experimental Protocol for Pyrrolizidine Alkaloid Analysis

Based on validated methods published by regulatory bodies and in scientific literature, a general workflow for the analysis of PAs in complex matrices can be established.[4][9][10] The most widely accepted and robust technique is LC-MS/MS, which offers the necessary sensitivity and selectivity for detecting PAs at trace levels.[4][9]

1. Sample Preparation: Extraction and Clean-up

The initial step involves the extraction of PAs from the sample matrix. An acidic extraction is commonly employed to ensure the protonation of the nitrogen-containing alkaloids, enhancing their solubility in the extraction solvent.[9][10][11]

• Extraction: A typical procedure involves extracting the sample with an acidic solution, such as 0.05 M sulfuric acid or a methanol (B129727)/formic acid mixture.[9][11][12]

• Clean-up: Solid-phase extraction (SPE) is a critical step to remove matrix interferences.[2][9] Mixed-mode cation-exchange (MCX) cartridges are frequently used, which retain the protonated PAs while allowing interfering compounds to be washed away.[2][9] The PAs are then eluted with an alkaline solvent.[2]

2. Chromatographic Separation: UHPLC

Ultra-high-performance liquid chromatography (UHPLC) is preferred for its high resolution and speed, which is crucial for separating the numerous PA isomers that often co-elute.[2][3]

• Column: A C18 reversed-phase column is commonly used.[3][12]

• Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a small percentage of formic acid, is typically employed to achieve optimal separation.[3]

3. Detection and Quantification: Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry is the detection method of choice due to its high sensitivity and specificity.

• Ionization: Positive electrospray ionization (ESI+) is used.[10]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is utilized for quantification, where specific precursor-to-product ion transitions are monitored for each analyte.[3]

• Quantification: Matrix-matched calibration standards are often necessary to compensate for matrix effects and ensure accurate quantification.[10]

Table 2: Typical Performance Characteristics of a Validated UHPLC-MS/MS Method for PA Analysis [2][3]

Parameter	Typical Value Range
Limit of Detection (LOD)	0.015 - 0.75 µg/kg
Limit of Quantification (LOQ)	0.05 - 2.5 µg/kg
Recovery	65% - 112%
Repeatability (RSDr)	< 15%

Experimental Workflow

The following diagram illustrates the typical workflow for the analysis of pyrrolizidine alkaloids in food and herbal matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. research.wur.nl [research.wur.nl]
• 8. bfr.bund.de [bfr.bund.de]
• 9. waters.com [waters.com]
• 10. lcms.cz [lcms.cz]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | Recent food alerts and analytical advances related to the contamination of tropane and pyrrolizidine alkaloids in food [frontiersin.org]

A Comparative Guide to Method Validation for Toxic Alkaloid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical method validation guidelines for the analysis of toxic alkaloids. It is intended to assist researchers, scientists, and drug development professionals in selecting and validating appropriate analytical methods to ensure the safety, quality, and efficacy of pharmaceutical products and consumer goods. The information presented is based on established regulatory guidelines and scientific publications.

Introduction to Toxic Alkaloid Analysis and Method Validation

Toxic alkaloids are a diverse group of naturally occurring compounds that can pose significant health risks to humans and animals. Their analysis is crucial in various fields, including pharmaceutical development, food safety, and forensic toxicology. Method validation is a critical process that demonstrates that an analytical procedure is suitable for its intended purpose. It ensures the reliability, reproducibility, and accuracy of analytical data.

Key regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established guidelines for analytical method validation. These guidelines outline the performance characteristics that should be evaluated to ensure the quality of analytical data.

Comparison of Analytical Techniques

The two most common analytical techniques for the quantification of toxic alkaloids are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The choice of technique depends on the specific requirements of the analysis, including sensitivity, selectivity, and the complexity of the sample matrix.

Analytical Technique	Principle	Advantages	Disadvantages
HPLC with UV/Vis Detection	Separation based on polarity, with detection based on the absorption of ultraviolet or visible light.	Robust, cost-effective, and widely available.[1]	Lower sensitivity and selectivity compared to LC-MS/MS, susceptible to matrix interference.[1]
LC-MS/MS	Separation by liquid chromatography followed by mass analysis of the analyte and its fragments.	High sensitivity, high selectivity, and excellent for complex matrices.[1]	Higher instrument and operational costs.[1]

Key Method Validation Parameters

The following tables summarize typical performance characteristics for the analysis of various toxic alkaloids using HPLC and LC-MS/MS. These values are indicative and may vary depending on the specific method, instrument, and matrix.

Tropane Alkaloids (e.g., Atropine, Scopolamine)

Parameter	HPLC-UV	LC-MS/MS
Linearity Range	1 - 100 µg/mL	0.05 - 100 ng/mL (in blood), 0.2 - 100 ng/mL (in urine)[2][3]
Limit of Detection (LOD)	~0.1 µg/mL	0.02 - 0.05 ng/mL[2][3]
Limit of Quantitation (LOQ)	~0.5 µg/mL	0.05 ng/mL (in blood), 0.2 ng/mL (in urine)[2][3]
Accuracy (% Recovery)	95 - 105%	90.2 - 108.8%[2]
Precision (%RSD)	< 5%	< 10% (intraday and interday)[2]

Ergot Alkaloids (e.g., Ergotamine, Ergocristine)

Parameter	HPLC-FLD	LC-MS/MS
Linearity Range	25 - 400 µg/kg[4]	0.5 - 500 µg/kg
Limit of Detection (LOD)	3.23 - 6.53 µg/kg[4]	~0.1 µg/kg
Limit of Quantitation (LOQ)	11.78 - 13.06 µg/kg[4]	0.17 - 2.78 µg/kg[5]
Accuracy (% Recovery)	85.2 - 117.8%	70 - 105%[5]
Precision (%RSD)	< 15.4% (reproducibility)[4]	< 19% (repeatability)

Pyrrolizidine Alkaloids (e.g., Lasiocarpine, Lycopsamine)

Parameter	LC-MS/MS
Linearity Range	0.5 - 50 µg/L
Limit of Quantitation (LOQ)	0.5 - 10 µg/kg
Accuracy (% Recovery)	78 - 117%
Precision (%RSD)	< 19% (repeatability)

Experimental Protocols for Method Validation

Detailed experimental protocols are essential for ensuring the consistency and reliability of validation studies. The following sections outline the methodologies for evaluating key validation parameters.

Sample Preparation

The initial step in the analysis of toxic alkaloids from plant materials or other complex matrices is sample preparation. The goal is to extract the alkaloids of interest and remove interfering substances. Common techniques include:

• Solid-Phase Extraction (SPE): This technique uses a solid sorbent to selectively retain the alkaloids, which are then eluted with a suitable solvent. SPE is effective for sample clean-up and concentration.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method involves an extraction with an organic solvent followed by a cleanup step using dispersive SPE. It is a popular choice for multi-residue analysis in food and agricultural samples.

Specificity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Protocol:

• Analyze a blank sample (matrix without the analyte) to demonstrate that no interferences are present at the retention time of the analyte.

• Analyze a sample spiked with the analyte and potential interfering substances (e.g., structurally related alkaloids, matrix components).

• Compare the chromatograms of the blank, spiked, and standard samples to ensure that the analyte peak is well-resolved from any other peaks.

Linearity

Linearity is the ability of the method to obtain test results that are directly proportional to the concentration of the analyte in the sample.

Protocol:

• Prepare a series of at least five standard solutions of the analyte at different concentrations, covering the expected range of the samples.

• Inject each standard solution in triplicate.

• Plot the average peak area (or height) against the corresponding concentration.

• Perform a linear regression analysis and determine the coefficient of determination (R²), which should typically be ≥ 0.99.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol (based on the signal-to-noise ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from a sample with a known low concentration of the analyte with that of a blank sample.

• LOD is typically determined as the concentration at which the S/N ratio is 3:1.

• LOQ is typically determined as the concentration at which the S/N ratio is 10:1.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often expressed as percent recovery.

Protocol:

• Spike a blank matrix with the analyte at three different concentration levels (e.g., low, medium, and high) within the linear range.

• Analyze at least three replicates at each concentration level.

• Calculate the percent recovery for each replicate using the formula: (Measured Concentration / Spiked Concentration) * 100%.

• The mean recovery should be within an acceptable range, typically 80-120%.

Precision

Precision is the measure of the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (%RSD).

Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a homogeneous sample at the same concentration on the same day, by the same analyst, and with the same instrument.

• Intermediate Precision (Inter-assay precision): Analyze a homogeneous sample on different days, by different analysts, or with different equipment.

• Calculate the %RSD for the results of each precision study. The %RSD should be within acceptable limits, typically <15%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Protocol:

• Identify critical method parameters that could potentially affect the results (e.g., mobile phase composition, pH, column temperature, flow rate).

• Introduce small, deliberate variations to these parameters one at a time.

• Analyze a sample under each of the modified conditions.

• Evaluate the effect of the variations on the results (e.g., peak area, retention time, resolution). The results should not be significantly affected by the variations.

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for toxic alkaloid analysis.

A typical workflow for analytical method validation.

Conclusion

The validation of analytical methods for toxic alkaloid analysis is a critical requirement for ensuring data quality and regulatory compliance. This guide provides a comparative overview of common analytical techniques and detailed protocols for key validation parameters. By following these guidelines, researchers, scientists, and drug development professionals can develop and validate robust and reliable analytical methods for the analysis of toxic alkaloids, ultimately contributing to public health and safety.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Application of the QuEChERS Strategy as a Useful Sample Preparation Tool for the Multiresidue Determination of Pyrroliz… [ouci.dntb.gov.ua]
• 3. Plant Alkaloids Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]

Unlocking Pyrrolizidine Alkaloid Analysis: A Comparative Guide to Recovery in Complex Food Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of pyrrolizidine (B1209537) alkaloids (PAs) in complex food matrices is a critical challenge due to their potential hepatotoxicity, genotoxicity, and carcinogenicity. This guide provides an objective comparison of prevalent extraction methodologies, supported by experimental data, to aid in the selection of the most effective approach for reliable PA analysis.

The contamination of food products such as honey, tea, herbal products, and milk with PAs poses a significant food safety concern.[1][2] The analytical challenge lies in efficiently extracting these low-level contaminants from intricate matrices that are rich in interfering compounds.[3][4] The two most prominent and effective techniques for PA extraction and sample clean-up are Solid-Phase Extraction (SPE) and the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method. Both are typically followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive and selective quantification.[3][5]

Comparative Analysis of Extraction Methodologies

The selection of an appropriate extraction method is paramount for achieving high recovery rates and minimizing matrix effects, which can suppress or enhance the analyte signal during LC-MS/MS analysis.[1] This section provides a comparative overview of the SPE and QuEChERS methods, with supporting recovery data from various studies.

Solid-Phase Extraction (SPE)

SPE is a widely adopted technique for the clean-up and concentration of PAs and their N-oxides (PANOs) from complex samples.[2] The most common approach involves the use of strong cation-exchange (SCX) cartridges, which effectively retain the basic PAs and PANOs under acidic conditions.[2][6]

Key Advantages:

• High Selectivity: SPE, particularly with cation-exchange sorbents, provides excellent selectivity for basic compounds like PAs, leading to cleaner extracts.[1][2]

• Effective Matrix Removal: It is highly effective in removing neutral and acidic interferences, which is crucial for matrices like tea that are known for significant matrix effects.[1]

• Established and Validated: Numerous validated SPE-based methods for PA analysis in various food matrices are available.[7][8]

Limitations:

• Method Development: Can require more extensive method development and optimization compared to QuEChERS.

• Solvent and Consumable Usage: May involve the use of larger volumes of solvents and single-use cartridges.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method has gained popularity for the multi-residue analysis of contaminants in food, including PAs.[9][10] It involves a simple two-step process: an extraction/partitioning step using salts and a solvent (typically acetonitrile), followed by a dispersive solid-phase extraction (dSPE) clean-up step.[10][11]

Key Advantages:

• High Throughput: The streamlined workflow allows for the rapid processing of a large number of samples.[11]

• Reduced Solvent Consumption: Generally uses smaller volumes of organic solvents compared to traditional methods.[11]

• Versatility: Adaptable to a wide range of food matrices with minor modifications.[9][10]

Limitations:

• Matrix Effects: While effective, the clean-up may be less exhaustive than SPE for highly complex matrices, potentially leading to more pronounced matrix effects.

• Co-extraction of Interferences: The broad-spectrum nature of the extraction can lead to the co-extraction of other matrix components.

Quantitative Data Summary

The following tables summarize the recovery data for PAs in various complex food matrices using SPE and QuEChERS methodologies as reported in the scientific literature.

Table 1: Recovery of Pyrrolizidine Alkaloids using Solid-Phase Extraction (SPE)

Food Matrix	Pyrrolizidine Alkaloids	Average Recovery (%)	Reference
Honey	24 PAs/PANOs	64.5 - 103.4	[1]
Milk	24 PAs/PANOs	65.2 - 112.2	[1]
Tea	24 PAs/PANOs	67.6 - 107.6	[1]
Herbal Teas	28 PAs	70 - 85	[7]
Honey	17 PAs	80 - 120	[7]
Honey	Various PAs	80.6 - 114.5	[6]
Honey	Various PAs	57 - 70	[12]

Table 2: Recovery of Pyrrolizidine Alkaloids using QuEChERS

Food Matrix	Pyrrolizidine Alkaloids	Average Recovery (%)	Reference
Oregano	21 PAs/PANOs	77 - 96	[11]
Aromatic Herbs	Various PAs	73 - 105	[13]
Honey	Senecionine	86.0	[14]
Flour	Senecionine	76.0	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results. The following sections outline generalized protocols for the SPE and miniaturized QuEChERS (µ-QuEChERS) methods for PA analysis.

Protocol 1: Solid-Phase Extraction (SPE) for PAs in Honey, Milk, and Tea

This protocol is based on a validated UHPLC-MS/MS method.[1]

• Sample Preparation:

  • Homogenize 1.0 ± 0.1 g of the sample in a 50 mL polyethylene (B3416737) centrifuge tube.

• Extraction:

  • Add 10 mL of a 2% formic acid solution in water.

  • Shake for 15 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes at 30 °C.

  • Filter the supernatant through a 0.22 µm filter membrane.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode cation-exchange (e.g., MCX) SPE cartridge.

  • Load 0.5 mL of the filtered supernatant onto the cartridge at a flow rate of 1–2 mL/min.

  • Wash the cartridge with 2 mL of water, followed by 2 mL of 30% or 40% methanol (B129727).

  • Elute the PAs with 1 mL of methanol followed by 1 mL of a 5% ammonia (B1221849) in methanol solution. Combine the eluents.

• Concentration and Reconstitution:

  • Concentrate the combined eluent using a centrifugal concentrator at 30 °C.

  • Redissolve the residue in 0.1 mL of 5% methanol.

  • Centrifuge the solution prior to LC-MS/MS analysis.

Protocol 2: Miniaturized QuEChERS (µ-QuEChERS) for PAs in Oregano

This protocol describes a miniaturized and sustainable approach for PA analysis in herbs.[11]

• Sample Preparation:

  • Weigh 0.2 g of the homogenized oregano sample into a centrifuge tube.

• Extraction and Partitioning:

  • Add a small volume of organic solvent (e.g., 1000 µL of acetonitrile).

  • Add partitioning salts (e.g., 0.65 g).

  • Vortex thoroughly and centrifuge.

• Dispersive Solid-Phase Extraction (dSPE) Clean-up:

  • Take an aliquot of the organic supernatant.

  • Add dSPE sorbents (e.g., 25 mg PSA and 150 mg MgSO₄).

  • Vortex and centrifuge.

• Final Extract Preparation:

  • The resulting supernatant is ready for LC-MS/MS analysis.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams, generated using Graphviz, depict the logical flow of the SPE and µ-QuEChERS methods.

Caption: Workflow for Pyrrolizidine Alkaloid analysis using Solid-Phase Extraction (SPE).

Caption: Workflow for Pyrrolizidine Alkaloid analysis using the µ-QuEChERS method.

Conclusion

Both Solid-Phase Extraction and QuEChERS are powerful techniques for the recovery of pyrrolizidine alkaloids from complex food matrices. The choice between the two will depend on the specific requirements of the analysis, including the matrix complexity, desired throughput, and available resources. For highly complex matrices like tea, the superior clean-up capabilities of SPE may be advantageous in mitigating matrix effects.[1] Conversely, for high-throughput screening of a large number of samples, the speed and simplicity of the QuEChERS method make it an attractive option.[11] The provided data and protocols serve as a valuable resource for researchers to select and implement the most suitable method for their analytical needs, ultimately contributing to enhanced food safety and consumer protection.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. uvadoc.uva.es [uvadoc.uva.es]
• 5. agilent.com [agilent.com]
• 6. Pyrrolizidine Alkaloids in Honey: Determination with Liquid Chromatography-mass Spectrometry Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. waters.com [waters.com]
• 9. mdpi.com [mdpi.com]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. mdpi.com [mdpi.com]
• 12. repository.up.ac.za [repository.up.ac.za]
• 13. Towards Greener Sample Preparation: A Review on Micro-QuEChERS Advances and Applications in Food, Environmental, and Biological Matrices | MDPI [mdpi.com]
• 14. mdpi.com [mdpi.com]

A Comparative Guide to Certified Reference Materials for Process Analytical Technology (PAT) Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Certified Reference Materials (CRMs) with alternative approaches for calibration and validation in Process Analytical Technology (PAT). Supporting experimental data, detailed methodologies, and visual aids are included to assist in making informed decisions for your analytical needs.

Introduction to Certified Reference Materials in PAT

Process Analytical Technology (PAT) is a system for designing, analyzing, and controlling manufacturing through timely measurements of critical quality and performance attributes of raw and in-process materials and processes, with the goal of ensuring final product quality.[1] Accurate and reliable analytical measurements are the cornerstone of a successful PAT implementation. Certified Reference Materials (CRMs) are indispensable tools in achieving this, providing a foundation for instrument calibration, method validation, and ensuring the traceability of measurement results.[2][3]

A CRM is a reference material characterized by a metrologically valid procedure for one or more specified properties, accompanied by a certificate that provides the value of the specified property, its associated uncertainty, and a statement of metrological traceability.[4] In the context of PAT, CRMs are crucial for ensuring the ongoing performance and reliability of in-line, on-line, and at-line analytical instruments such as Near-Infrared (NIR) and Raman spectrometers.

Comparison of Calibration and Validation Strategies in PAT

The selection of a suitable calibration and validation strategy is critical for the successful implementation of PAT. This section compares the use of Certified Reference Materials with two common alternatives: In-house Standards and Model-Based Calibration.

Data Presentation: Performance Comparison

The following table summarizes the key performance characteristics of each approach. The data is a synthesis of information from various sources and is intended to provide a general comparison.

Performance Metric	Certified Reference Materials (CRMs)	In-house Standards	Model-Based Calibration
Accuracy & Traceability	Highest level of accuracy, directly traceable to national or international standards.[2]	Accuracy is dependent on the expertise and resources of the laboratory; traceability can be challenging to establish and maintain.[5]	Accuracy is dependent on the quality and completeness of the calibration dataset and the appropriateness of the mathematical model.[6]
Uncertainty	Certified uncertainty value is provided on the certificate, offering a high degree of confidence.[3]	Uncertainty needs to be determined by the user, which can be a complex and resource-intensive process.	Model prediction uncertainty can be estimated but may not capture all sources of variability.
Consistency & Comparability	Ensures consistency across different instruments, sites, and over time, facilitating data comparison.[3]	Can lead to variability between batches and may not be comparable with external results.[5]	Model performance can drift over time due to changes in raw materials or instrument performance, requiring ongoing maintenance.
Regulatory Compliance	Generally preferred and often required by regulatory bodies to demonstrate data integrity and traceability.[2]	May require extensive justification and validation to be accepted by regulatory authorities.	Requires rigorous validation of the model and a well-defined lifecycle management plan to ensure ongoing compliance.
Cost	Higher initial cost per unit.	Lower initial material cost, but higher labor and resource costs for preparation, characterization, and documentation.[5]	Can reduce the need for extensive physical reference materials, potentially lowering long-term costs, but requires significant initial investment in data generation and modeling expertise.[6]
Example Performance Data (NIR/Raman)	Can achieve low Root Mean Square Error of Prediction (RMSEP) and high R² values in calibration models. For example, a validated NIR method for API content can achieve an RMSEP of 1.04 mg.[7]	Performance is variable. Errors in preparation can lead to reduced model accuracy.[5]	Performance is model-dependent. Can achieve high accuracy if the model is robust and well-maintained.

Cost-Benefit Analysis

The economic feasibility of implementing different calibration strategies is a critical consideration.

Factor	Certified Reference Materials (CRMs)	In-house Standards	Model-Based Calibration
Initial Investment	High cost of purchasing CRMs.	Lower direct material cost, but requires investment in equipment for characterization and personnel training.[5]	Significant investment in experimental design, data acquisition, and chemometric expertise.[6]
Ongoing Costs	Periodic purchase of new CRMs.	Continuous costs associated with labor, materials, and quality control for each new batch of standards.[5]	Costs for model maintenance, updates, and potentially re-validation.
Return on Investment (ROI)	High initial cost is offset by reduced risk of regulatory non-compliance, improved data quality, and faster method validation. A PAT implementation can have a return on investment between 5 to 8 years.[8]	May appear cost-effective initially, but hidden costs of potential errors, rework, and regulatory scrutiny can be high.[5]	Can offer a significant ROI by reducing the reliance on physical standards, minimizing calibration downtime, and enabling more efficient process development.[6]
Intangible Benefits	Increased confidence in analytical data, enhanced brand reputation, and smoother regulatory submissions.	Greater control over the standard's matrix to match specific sample types.	Deeper process understanding derived from the modeling process.

Experimental Protocols

This section provides detailed methodologies for the use of Certified Reference Materials in a PAT workflow.

Protocol 1: Initial Calibration of a PAT Analyzer (e.g., NIR Spectrometer)

Objective: To establish a robust calibration model for the quantitative analysis of a critical quality attribute (CQA) using a PAT analyzer.

Materials and Equipment:

• PAT Analyzer (e.g., NIR Spectrometer with a suitable probe)

• Certified Reference Materials (CRMs) covering the desired analytical range for the CQA.

• Samples representative of the manufacturing process, spanning the expected range of variability in composition and physical properties.

• Chemometric software for data analysis and model development.

Procedure:

• Instrument Performance Verification:

  • Prior to calibration, verify the performance of the PAT analyzer according to the manufacturer's specifications.

  • Use appropriate CRMs for wavelength and photometric accuracy and precision. For example, NIST-traceable standards can be used.

• Sample Set Design:

  • Design a calibration set that covers a wider range than the expected process variability for the CQA.

  • Include samples with variations in other critical material attributes that could affect the spectral measurement.

• Data Acquisition:

  • Acquire spectra of the calibration samples using the PAT analyzer under conditions that mimic the actual manufacturing process.

  • Ensure that the sample presentation to the probe is consistent and representative.

  • Collect multiple spectra for each sample to assess repeatability.

• Reference Analysis:

  • Analyze the calibration samples using a validated primary reference method (e.g., HPLC) to determine the true value of the CQA. The uncertainty of the reference method should be known.

• Model Development:

  • Import the spectral data and the corresponding reference values into the chemometric software.

  • Apply appropriate pre-processing techniques to the spectral data to reduce noise and correct for physical effects.

  • Develop a quantitative calibration model (e.g., Partial Least Squares - PLS) that correlates the spectral data to the reference values.

• Model Validation:

  • Validate the calibration model using an independent set of validation samples.

  • Evaluate the model's performance based on statistical parameters such as the Root Mean Square Error of Calibration (RMSEC), Root Mean Square Error of Cross-Validation (RMSECV), Root Mean Square Error of Prediction (RMSEP), and the coefficient of determination (R²).[7]

• Documentation:

  • Document all steps of the calibration process, including the certificate of analysis for the CRMs used, the spectral data, the reference method results, and the final calibration model with its validation statistics.

Protocol 2: Routine Performance Verification of a Calibrated PAT Analyzer

Objective: To ensure the ongoing validity of the calibration model and the performance of the PAT analyzer.

Materials and Equipment:

• Calibrated PAT Analyzer

• Certified Reference Materials (CRMs) or stable in-house control samples.

Procedure:

• Frequency:

  • Establish a frequency for performance verification based on risk assessment, instrument stability, and regulatory requirements. This can be daily, weekly, or before each batch.

• Procedure:

  • Acquire the spectrum of a set of CRMs or control samples.

  • Predict the CQA value using the established calibration model.

  • Compare the predicted value to the certified or known value of the CRM or control sample.

• Acceptance Criteria:

  • The difference between the predicted and the known value should be within a predefined acceptance criterion.

• Action on Failure:

  • If the performance verification fails, investigate the cause. This may involve re-calibrating the instrument, servicing the analyzer, or updating the calibration model.

  • Document all performance verification activities and any corrective actions taken.

Mandatory Visualization

Experimental Workflow for CRM-Based PAT Analysis

Caption: Workflow for using CRMs in PAT analysis.

Decision Tree for Selecting a Calibration Strategy

Caption: Decision-making for PAT calibration strategy.

References

• 1. Process Analytical Technology Tools for Monitoring Pharmaceutical Unit Operations: A Control Strategy for Continuous Process Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gbjpl.com.au [gbjpl.com.au]
• 3. Demonstrating the comparability of certified reference materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioprocessintl.com [bioprocessintl.com]
• 5. news-medical.net [news-medical.net]
• 6. Optimizing Performance with Model-Based Calibration | Accurate Technologies [accuratetechnologies.com]
• 7. Process analytical technology case study: Part II. Development and validation of quantitative near-infrared calibrations in support of a process analytical technology application for real-time release - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Evaluating the Robustness of LC-MS/MS Methods for Pyrrolizidine Alkaloid Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the robustness of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) methods for the analysis of Pyrrolizidine (B1209537) Alkaloids (PAs). It includes supporting experimental data, detailed methodologies, and a comparison with alternative analytical techniques to assist researchers in selecting and developing reliable methods for the detection and quantification of these toxic contaminants.

Introduction to Pyrrolizidine Alkaloids and Analytical Challenges

Pyrrolizidine alkaloids (PAs) are a large group of naturally occurring toxins produced by a wide variety of plant species. Their presence in the food chain, primarily through contaminated crops, honey, and herbal products, poses a significant health risk to humans and animals due to their hepatotoxic, carcinogenic, and genotoxic properties. The accurate and reliable quantification of PAs at low levels in complex matrices is therefore crucial for food safety and regulatory compliance.

LC-MS/MS has emerged as the preferred method for PA analysis due to its high sensitivity, selectivity, and ability to analyze a wide range of PAs and their N-oxides simultaneously without the need for derivatization. However, the robustness of an analytical method—its capacity to remain unaffected by small, deliberate variations in method parameters—is a critical aspect of its validation and ensures its reliability in routine use. This guide delves into the key aspects of evaluating the robustness of LC-MS/MS methods for PA analysis.

Experimental Protocols for Robustness Testing

A robust LC-MS/MS method for PA analysis is developed through rigorous validation, which includes a systematic investigation of how minor changes in experimental parameters can affect the analytical results. The following sections detail a typical experimental protocol for robustness testing.

Sample Preparation

A common and robust sample preparation method for the analysis of PAs in complex matrices such as feed, honey, or plant material involves the following steps:

• Extraction: PAs are typically extracted from the sample matrix using an acidic aqueous solution (e.g., 0.05 M sulfuric acid). This protonates the nitrogen atom in the PA structure, increasing their solubility in the aqueous phase.

• Purification: Solid-phase extraction (SPE) is a widely used technique to clean up the sample extract and concentrate the PAs. Cation-exchange cartridges are particularly effective as they retain the protonated PAs while allowing interfering matrix components to be washed away.

• Elution: The retained PAs are then eluted from the SPE cartridge using a solvent mixture, often containing a weak base (e.g., ammonia (B1221849) or triethylamine (B128534) in a mixture of organic solvents) to neutralize the PAs and facilitate their elution.

• Reconstitution: The eluate is evaporated to dryness and the residue is reconstituted in a solvent compatible with the LC-MS/MS system, typically a mixture of water and an organic solvent like methanol (B129727) or acetonitrile.

LC-MS/MS Analysis

The instrumental analysis is performed using a liquid chromatograph coupled to a tandem mass spectrometer. Key parameters that are often varied during robustness testing include:

• Chromatographic Column: Different batches or brands of the same type of column.

• Mobile Phase Composition: Slight variations in the percentage of organic solvent or the concentration of additives like formic acid.

• Mobile Phase pH: Small adjustments to the pH of the aqueous mobile phase.

• Flow Rate: Minor changes to the speed at which the mobile phase is pumped through the column.

• Column Temperature: Variations in the temperature of the column oven.

• Injection Volume: Small differences in the volume of sample injected.

• Mass Spectrometer Parameters: Minor adjustments to settings such as capillary voltage, gas flow, and collision energy.

Data Presentation: Quantitative Evaluation of Robustness

The robustness of an analytical method is evaluated by observing the impact of the deliberate variations in method parameters on the analytical results, such as the recovery of the analytes. The following table summarizes the results of a robustness study on an LC-MS/MS method for the determination of ten PAs in animal feed. In this study, seven analytical parameters were intentionally varied.

Parameter Varied	Nominal Value	Variation 1	Variation 2	Average Recovery (%) of 10 PAs	% RSD
Sulphuric Acid Concentration	0.05 M	0.045 M	0.055 M	98.5	5.7
Elution Mixture Volume	12 mL	11.5 mL	12.5 mL	97.9	6.1
Evaporation Temperature	40 °C	38 °C	42 °C	99.1	5.4
Formic Acid in Mobile Phase	0.2%	0.18%	0.22%	98.2	5.9
Injection Volume	5 µL	4.5 µL	5.5 µL	98.8	5.5
Column Temperature	30 °C	28 °C	32 °C	97.5	6.3
Flow Rate	0.6 mL/min	0.57 mL/min	0.63 mL/min	96.8	6.8

The results from this study demonstrate that the tested LC-MS/MS method is robust, as the average recoveries of the ten PAs remained within the acceptable range of 70-120%, and the relative standard deviations (%RSD) were all below 15%, even with slight variations in the analytical parameters.

Mandatory Visualization: Experimental Workflow for Robustness Testing

The following diagram illustrates the logical workflow for evaluating the robustness of an LC-MS/MS method for PA analysis.

Caption: Workflow for robustness testing of an LC-MS/MS method for PA analysis.

Comparison with Alternative Methods

While LC-MS/MS is the predominant technique for PA analysis, other methods, such as Gas Chromatography-Mass Spectrometry (GC-MS), have also been used. A comparison of their robustness and other performance characteristics is crucial for selecting the appropriate method.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS was historically used for PA analysis but has several limitations that affect its robustness and overall performance:

• Derivatization Required: PAs are generally not volatile enough for GC analysis and require a chemical derivatization step to increase their volatility. This multi-step process can be a significant source of variability and can impact the robustness of the method.

• Thermal Degradation: PA N-oxides, a common form of PAs in plants, are thermally labile and can degrade during the hot injection process of GC, leading to inaccurate quantification.

• Limited Scope: The derivatization and thermal degradation issues make it challenging to analyze a wide range of PAs and their N-oxides simultaneously.

An inter-laboratory comparison study involving 12 laboratories analyzing PAs in animal feed found that the one laboratory using a GC-MS method had comparable performance to the ten laboratories using LC-MS/MS for the spiked samples. However, for incurred samples containing a wider variety of PAs, the variability between all methods, including GC-MS, was significant, highlighting the challenges in accurately quantifying a broad range of PAs in real-world samples.

Comparison Summary

Feature	LC-MS/MS	GC-MS
Robustness	Generally high, with less sample manipulation.	Lower, due to the multi-step derivatization process and potential for thermal degradation.
Scope	Broad, capable of analyzing a wide range of PAs and their N-oxides simultaneously.	Limited, primarily for tertiary amine PAs; N-oxides are problematic.
Sample Preparation	Simpler, typically involving extraction and SPE cleanup.	More complex, requiring extraction, cleanup, and derivatization.
Sensitivity	Very high, allowing for the detection of trace levels of PAs.	Good, but can be influenced by derivatization efficiency.
Throughput	Higher, due to simpler sample preparation and faster analysis times.	Lower, due to the additional derivatization step.

Conclusion

LC-MS/MS stands out as a robust, sensitive, and selective method for the analysis of pyrrolizidine alkaloids in a variety of complex matrices. Its ability to analyze a broad spectrum of PAs and their N-oxides without the need for derivatization makes it a more reliable and efficient technique compared to GC-MS. The experimental data from robustness studies confirms that well-validated LC-MS/MS methods can withstand minor variations in analytical parameters, ensuring consistent and trustworthy results in routine laboratory settings. For researchers, scientists, and drug development professionals, the adoption of a thoroughly validated and robust LC-MS/MS method is paramount for ensuring the safety and quality of food and pharmaceutical products.

Safety & Regulatory Compliance

Proper Disposal of Lycopsamine N-oxide-d7: A Guide for Laboratory Professionals

Authored for researchers, scientists, and drug development professionals, this document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of Lycopsamine N-oxide-d7. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Lycopsamine N-oxide, the non-deuterated analogue of Lycopsamine N-oxide-d7, is classified as acutely toxic and very toxic to aquatic life with long-lasting effects[1][2]. Due to these hazardous properties, it is imperative that Lycopsamine N-oxide-d7 and any materials contaminated with it are disposed of as hazardous waste. Standard laboratory protocols for handling acutely toxic substances must be strictly followed.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for Lycopsamine N-oxide. While a specific SDS for the deuterated form may not be readily available, the SDS for the parent compound provides essential safety information.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Lycopsamine N-oxide-d7 waste. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile)

• Safety glasses or goggles

• A flame-resistant lab coat

• Closed-toe shoes

In case of exposure, follow the first-aid measures outlined in the SDS immediately and seek medical attention.

Step-by-Step Disposal Protocol

The proper disposal of Lycopsamine N-oxide-d7 is a systematic process designed to ensure safety and regulatory compliance at every stage.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the foundational step to prevent dangerous reactions and ensure correct disposal.

• Do not mix Lycopsamine N-oxide-d7 waste with other waste streams. Incompatible wastes can react dangerously. For example, acids should be stored separately from bases, and oxidizing agents should be kept away from reducing agents and organic compounds.

• Solid Waste: Collect solid waste contaminated with Lycopsamine N-oxide-d7 (e.g., contaminated gloves, weigh boats, paper towels) in a clearly labeled, compatible container.

• Liquid Waste: Use a dedicated, leak-proof, and clearly labeled hazardous waste container for all liquid waste containing Lycopsamine N-oxide-d7, including solutions and rinsates.

Step 2: Waste Accumulation and Storage

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Container Requirements: Waste containers must be in good condition, compatible with the chemical waste, and have a secure, tight-fitting lid.

• Labeling: Accurate labeling is a legal requirement and is essential for safe disposal. The hazardous waste label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Lycopsamine N-oxide-d7" (no abbreviations)

  • The accumulation start date (the date the first drop of waste is added)

  • An indication of the hazards (e.g., "Acutely Toxic," "Toxic to Aquatic Life")

• Storage Location: Store the waste container in a designated, well-ventilated area, away from general laboratory traffic and incompatible chemicals. Secondary containment should be used for liquid waste containers to prevent spills.

Step 3: Arranging for Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Schedule a Pickup: Contact your EHS office to schedule a waste pickup when your container is approaching full (do not overfill).

• Do not dispose of Lycopsamine N-oxide-d7 down the drain or in the regular trash. This is a violation of regulations and poses a significant environmental hazard.

Step 4: Decontamination of Empty Containers

Empty containers that held Lycopsamine N-oxide-d7 must be properly decontaminated before they can be disposed of as regular trash.

• Triple Rinsing: Due to its acute toxicity, the container must be triple-rinsed with a suitable solvent that can dissolve the chemical residue.

• Rinsate Collection: The first three rinses are considered hazardous waste and must be collected and disposed of accordingly in the designated liquid hazardous waste container for Lycopsamine N-oxide-d7.

• Air Dry: Allow the rinsed container to air dry completely.

• Deface Label: Before disposing of the decontaminated container in the regular trash, completely remove or deface the original chemical label.

Quantitative Data Summary

For the disposal of acutely toxic substances like Lycopsamine N-oxide-d7, specific quantitative parameters are often dictated by institutional and regulatory guidelines. The following table summarizes key considerations:

Parameter	Guideline
pH for Drain Disposal	Not applicable. Drain disposal is strictly prohibited.
Rinsate Collection for Acutely Toxic Waste	The first three rinses of the empty container must be collected as hazardous waste.
Satellite Accumulation Area (SAA) Volume Limit	Typically, no more than one quart of acutely toxic waste may be accumulated at any one time.

Note: These are general guidelines. Always consult your institution's specific policies and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the key decision points and steps in the proper disposal of Lycopsamine N-oxide-d7.

Caption: Workflow for the proper disposal of Lycopsamine N-oxide-d7.

References

• 1. Lycopsamine N-oxide | C15H25NO6 | CID 340067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lycopsamine N-oxide|95462-15-0|MSDS [dcchemicals.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Lycopsamine N-oxide-d7

Essential safety and logistical information for researchers, scientists, and drug development professionals on the proper handling and disposal of Lycopsamine N-oxide-d7, a deuterated pyrrolizidine (B1209537) alkaloid with acute toxicity. This guide provides clear, procedural steps to ensure the safe use of this compound in the laboratory, from initial receipt to final disposal, minimizing risk and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Lycopsamine N-oxide and its deuterated form are classified as highly toxic. The non-deuterated form is known to be fatal if swallowed or in contact with skin.[1] Extreme caution must be exercised at all times.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Operational Plan for Safe Handling

A systematic approach is crucial when working with Lycopsamine N-oxide-d7. The following workflow outlines the key stages from preparation to disposal.

Safe handling workflow for Lycopsamine N-oxide-d7.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent any contact with Lycopsamine N-oxide-d7.

PPE Category	Specification	Rationale
Hand Protection	Double gloves (nitrile or neoprene)	Provides robust protection against accidental splashes.
Eye Protection	Chemical splash goggles	Protects eyes from splashes and aerosols.
Body Protection	Lab coat	Prevents contamination of personal clothing.
Respiratory	Use within a certified chemical fume hood	Engineering control to prevent inhalation of any airborne particles.
Additional (for high-risk tasks)	Chemical-resistant apron and face shield	Recommended when handling larger quantities or during procedures with a high risk of splashing.

Detailed Experimental Protocols

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. The compound should be stored in a designated, locked, and well-ventilated area away from incompatible materials.

Storage Condition	Temperature	Duration
Solid (Powder)	-20°C	Up to 3 years[2]
4°C	Up to 2 years[2]
In Solvent	-80°C	Up to 6 months[2]
-20°C	Up to 1 month[2]

Weighing and Solution Preparation:

• Preparation: Before starting, ensure the chemical fume hood is certified and functioning correctly. Prepare all necessary equipment, including a dedicated set of spatulas and weighing paper.

• Weighing: Conduct all weighing activities within the fume hood. Use a tared, sealed container to minimize the risk of aerosolization.

• Dissolution: Add the solvent to the container with the weighed Lycopsamine N-oxide-d7. Cap the container and mix gently until the solid is fully dissolved.

Disposal Plan

Proper disposal of Lycopsamine N-oxide-d7 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

• Solid Waste: All disposable items that have come into contact with the compound, including gloves, weighing paper, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, sealed, and clearly labeled hazardous waste container. The label should include "Hazardous Waste," "Acutely Toxic," and the chemical name "Lycopsamine N-oxide-d7."

• Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps container for hazardous chemical waste.

Decontamination:

• All non-disposable equipment and surfaces that may have come into contact with the compound should be decontaminated. A suitable decontamination solution, such as a 10% bleach solution followed by a water rinse, should be used.

Final Disposal:

• All hazardous waste must be disposed of through a licensed hazardous waste disposal service. Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal. Do not pour any waste containing Lycopsamine N-oxide-d7 down the drain.

Quantitative Data

The following tables summarize the key physical, chemical, and safety data for Lycopsamine N-oxide-d7 and its non-deuterated analog.

Physical and Chemical Properties of Lycopsamine N-oxide-d7

Property	Value
Molecular Formula	C₁₅H₁₈D₇NO₆[2][3]
Molecular Weight	322.41 g/mol [2][3]
Appearance	Solid[2]
Storage Temperature (Solid)	-20°C[2]

Hazard Information for Lycopsamine N-oxide (Non-deuterated)

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 2)	GHS06 (Skull and Crossbones)	Danger	H300: Fatal if swallowed[1]
Acute Toxicity, Dermal (Category 2)	GHS06 (Skull and Crossbones)	Danger	H310: Fatal in contact with skin[1]

References

• 1. Lycopsamine N-oxide | C15H25NO6 | CID 340067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lycopsamine N-oxide-d7 | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]